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Foundational

Unlocking Therapeutic Potential: A Technical Guide to the Biological Activity of 2-Bromo-N,6-dimethylpyridin-3-amine Derivatives

An In-depth Technical Guide for Researchers and Drug Development Professionals As a Senior Application Scientist, this guide is designed to provide researchers, medicinal chemists, and drug development professionals with...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide for Researchers and Drug Development Professionals

As a Senior Application Scientist, this guide is designed to provide researchers, medicinal chemists, and drug development professionals with a comprehensive technical overview of the 2-Bromo-N,6-dimethylpyridin-3-amine scaffold and its derivatives. We will delve into the synthetic versatility, explore the landscape of known biological activities by examining structurally related compounds, and provide actionable experimental protocols. The pyridine nucleus is a cornerstone of medicinal chemistry, appearing in numerous FDA-approved drugs, and the specific substitution pattern of this guide's core structure offers a fertile ground for discovering novel therapeutic agents.[1][2][3]

This document moves beyond a simple literature review. It aims to elucidate the causal reasoning behind synthetic strategies and screening choices, empowering you to make informed decisions in your own research and development programs.

The Strategic Value of the 2-Bromo-3-Aminopyridine Scaffold

The 2-Bromo-N,6-dimethylpyridin-3-amine core is a strategically valuable starting point in medicinal chemistry for several key reasons:

  • Synthetic Tractability: The bromine atom at the 2-position is a versatile functional handle. It is readily displaced or utilized in a variety of powerful cross-coupling reactions, most notably the Suzuki-Miyaura coupling.[4][5][6] This allows for the systematic and efficient introduction of a vast array of aryl and heteroaryl substituents, enabling the fine-tuning of a compound's steric, electronic, and pharmacokinetic properties.

  • Privileged Structure: The pyridine ring is a "privileged structure," known to interact with a wide range of biological targets.[4] The nitrogen atom acts as a hydrogen bond acceptor, and the aromatic system can participate in π-stacking interactions, both of which are critical for molecular recognition at a protein's active site.

  • Modulation of Properties: The N,6-dimethyl and 3-amino groups are not mere spectators. They influence the electronic character of the pyridine ring and provide additional vectors for interaction or further derivatization, critically shaping the molecule's overall biological profile.

Synthetic Pathways: From Core to Diverse Libraries

The synthesis of derivatives from the 2-bromo-3-aminopyridine core typically follows a logical and robust workflow. The choice of a specific pathway is dictated by the desired final structure and the availability of starting materials. A common and highly effective approach is the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.

Rationale for Suzuki-Miyaura Coupling

This reaction is a cornerstone of modern medicinal chemistry due to its exceptional reliability, functional group tolerance, and the commercial availability of a vast library of boronic acids.[6] This enables the rapid generation of a diverse library of analogues from a single brominated intermediate, which is essential for establishing a robust Structure-Activity Relationship (SAR). The reaction proceeds through a well-understood catalytic cycle, making it highly optimizable.[6]

Generalized Experimental Protocol: Suzuki-Miyaura Cross-Coupling

This protocol describes a general method for coupling an arylboronic acid to the 2-bromo-N,6-dimethylpyridin-3-amine core.

Materials:

  • 2-Bromo-N,6-dimethylpyridin-3-amine (1.0 eq.)

  • Arylboronic acid (1.1-1.5 eq.)[4]

  • Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf)) (0.05-0.1 eq.)[4]

  • Base (e.g., K₂CO₃, Na₂CO₃, Cs₂CO₃) (2.0-3.0 eq.)[4]

  • Degassed Solvent (e.g., 1,4-dioxane/water, Toluene/water, DMF)[4]

Step-by-Step Procedure:

  • Inert Atmosphere: To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 2-Bromo-N,6-dimethylpyridin-3-amine, the corresponding arylboronic acid, the palladium catalyst, and the base. The use of an inert atmosphere is critical to prevent the oxidation and deactivation of the palladium(0) catalyst.

  • Solvent Addition: Add the degassed solvent system to the reaction mixture via syringe. Degassing the solvent (e.g., by sparging with argon) is essential to remove dissolved oxygen, which can interfere with the catalytic cycle.

  • Reaction: Heat the mixture to 80-100 °C with vigorous stirring.[4] Reaction progress should be monitored meticulously by Thin Layer Chromatography (TLC) or LC-MS, typically over 4-24 hours.[4]

  • Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with water and an organic solvent such as ethyl acetate. The organic layer is separated, washed with brine to remove inorganic salts, and dried over anhydrous sodium sulfate.[4]

  • Purification: The solvent is removed under reduced pressure. The resulting crude product is then purified, typically by column chromatography on silica gel, to yield the desired derivative.[4]

  • Characterization: The final structure and purity must be confirmed by standard analytical methods, including ¹H NMR, ¹³C NMR, and mass spectrometry.[4]

Synthetic Workflow Diagram

G cluster_synthesis Derivative Synthesis Workflow start Starting Materials: - 2-Bromo-Pyridine Core - Arylboronic Acid - Pd Catalyst & Base reaction Suzuki-Miyaura Coupling (Inert Atmosphere, 80-100°C) start->reaction 1. Combine Reagents workup Aqueous Work-up (Extraction & Washing) reaction->workup 2. Reaction Completion purification Purification (Column Chromatography) workup->purification 3. Isolate Crude Product characterization Structural Confirmation (NMR, Mass Spec) purification->characterization 4. Isolate Pure Compound final_product Pure Derivative Library characterization->final_product

Caption: A typical workflow for synthesizing derivatives via Suzuki coupling.

Landscape of Biological Activities

While direct studies on 2-Bromo-N,6-dimethylpyridin-3-amine are limited, a comprehensive analysis of structurally analogous pyridine and pyridazine derivatives reveals a rich landscape of potential biological activities. This approach of leveraging data from related scaffolds is a cornerstone of early-stage drug discovery.

Kinase Inhibition: A Prominent Target Class

The most significant potential for this scaffold appears to be in the realm of kinase inhibition.[7] Kinases are crucial regulators of cell signaling, and their dysregulation is a hallmark of cancer and inflammatory diseases.[4]

  • Mechanism of Action: Bromo-aminopyridine derivatives can act as ATP-competitive inhibitors. The pyridine nitrogen often forms a key hydrogen bond with the "hinge" region of the kinase active site, a critical interaction for anchoring the inhibitor. The substituent introduced at the 2-position (replacing the bromine) then explores adjacent hydrophobic pockets, and its specific nature dictates the potency and selectivity of the compound against different kinases.[4]

  • Supporting Evidence: Research on similar compounds shows significant inhibitory effects on kinases, indicating potential therapeutic uses in cancer treatment.[7] For example, derivatives of the related 6-Bromo-N,N-dimethylpyridazin-3-amine scaffold have been optimized to show potent inhibition of kinases like KDR and JNK1.[4] The nature of the aryl or heteroaryl group installed via cross-coupling is a critical determinant of this activity.[4]

G cluster_pathway Generic Kinase Inhibition Pathway ATP ATP Active_Site ATP->Active_Site Substrate Substrate Protein Kinase Kinase Enzyme Substrate->Kinase Kinase->Active_Site Inhibitor Pyridine Derivative (Inhibitor) Inhibitor->Active_Site Competitive Binding Substrate_P Phosphorylated Substrate (Signal Propagation) Active_Site->Substrate_P Phosphorylation Blocked No Reaction Active_Site->Blocked

Caption: Competitive inhibition of a kinase by a pyridine derivative.

Antiproliferative and Anticancer Activity

Directly linked to kinase inhibition, many pyridine and pyrimidine derivatives have demonstrated potent antiproliferative effects against various cancer cell lines.[3][8][9]

  • Supporting Evidence: Studies on dimethylpyridine derivatives have shown they can inhibit the growth of cancer cells, such as A549 (lung) and LoVo (colon) adenocarcinoma lines, often at concentrations that are not toxic to normal cells.[10] The mechanism can be multifaceted, including the induction of apoptosis and cell cycle arrest.[10]

Anti-inflammatory Activity

Chronic inflammation is linked to numerous diseases. Compounds that can modulate inflammatory pathways are of high therapeutic interest.

  • Supporting Evidence: Certain dimethylpyridine derivatives have shown significant inhibitory activity against cyclooxygenase (COX) enzymes, particularly COX-1.[10] COX inhibitors are a well-established class of anti-inflammatory agents. This suggests that the 2-Bromo-N,6-dimethylpyridin-3-amine scaffold could be a starting point for developing novel anti-inflammatory drugs.[10]

Antileishmanial Activity

Leishmaniasis is a neglected tropical disease caused by Leishmania parasites. There is an urgent need for new, effective, and safe treatments.

  • Supporting Evidence: Research on 2-amino-4,6-dimethylpyridine derivatives has demonstrated potent activity against Leishmania mexicana.[11][12] A lead compound from this class reduced the parasite burden in the lymph nodes, spleen, and liver of infected mice by over 70%.[11][12] The proposed mechanism involves the inhibition of protein and DNA synthesis in the parasite.[11][12] This highlights a promising, non-cancer-related therapeutic avenue for this class of compounds.

Data Summary & Structure-Activity Relationship (SAR)

The strategic modification of the core scaffold is key to optimizing biological activity. The data compiled from related compounds provides initial SAR insights.

Derivative Class/SubstituentTarget/ActivityPotency (IC₅₀ / Effect)Source
Thienyl-pyridazine derivativeKDR Kinase19 nM[4]
2-amino-4,6-dimethylpyridine-furan-2-carboxamideL. mexicana amastigotes89 ± 9 µM[11][12]
N′-phenylmethylene-dimethylpyridine derivative (PS18)COX-157.3 µM[10]
N′-4-methylphenylmethylene-dimethylpyridine (PS33)COX-151.8 µM[10]
Six-carbon ring derivative (quinazoline)EGFR Kinase127 nM[3]

Key SAR Insights:

  • The 2-Position is Critical: The nature of the group that replaces the bromine atom via cross-coupling is a primary determinant of potency and selectivity. A thienyl group confers KDR kinase activity, while other aryl groups can direct activity towards different kinases.[4]

  • Ring Size and Halogens Matter: In related quinazoline scaffolds, moving from a five-membered ring substituent to a six-membered ring containing a chlorine atom dramatically increased potency, decreasing the IC₅₀ from 1391 nM to 127 nM.[3] This underscores the importance of exploring different ring systems at the 2-position.

Protocols for Biological Evaluation

A successful drug discovery campaign requires robust and reproducible biological assays. Below is a generalized protocol for an initial cytotoxicity screening, a fundamental first step in assessing the anticancer potential of newly synthesized derivatives.

Protocol: Sulforhodamine B (SRB) Cytotoxicity Assay

This assay provides a reliable measure of cell density based on the measurement of cellular protein content, making it an excellent choice for primary screening.[10]

Objective: To determine the concentration of a derivative that inhibits the growth of a cancer cell line by 50% (IC₅₀).

Procedure:

  • Cell Plating: Seed cancer cells (e.g., A549) in 96-well plates at an appropriate density and incubate for 24 hours to allow for attachment.

  • Compound Treatment: Prepare serial dilutions of the synthesized derivatives in culture medium. Add these dilutions to the appropriate wells. Include wells with vehicle (e.g., DMSO) as a negative control and a known cytotoxic agent as a positive control.

  • Incubation: Incubate the plates for 48-72 hours to allow the compounds to exert their effect.

  • Cell Fixation: Gently remove the medium and fix the cells by adding cold trichloroacetic acid (TCA). Incubate for 1 hour at 4°C. This step fixes the cells and precipitates proteins.

  • Staining: Wash the plates multiple times with water to remove TCA. Add the SRB staining solution and incubate at room temperature for 30 minutes.

  • Destaining and Solubilization: Wash the plates with 1% acetic acid to remove unbound dye. Allow the plates to air dry. Add a Tris-base solution to solubilize the protein-bound dye.

  • Data Acquisition: Measure the optical density (absorbance) of each well using a microplate reader at an appropriate wavelength (e.g., 515 nm).

  • Analysis: Calculate the percentage of cell growth inhibition for each compound concentration relative to the vehicle control. Plot the inhibition percentage against the log of the compound concentration and determine the IC₅₀ value using non-linear regression analysis.

Biological Evaluation Workflow Diagram

G cluster_bio In Vitro Cytotoxicity Screening Workflow compound Synthesized Derivative Library treatment 2. Add Serial Dilutions of Compounds compound->treatment plating 1. Plate Cancer Cell Lines (96-well) plating->treatment incubation 3. Incubate (48-72h) treatment->incubation srb_assay 4. SRB Assay (Fix, Stain, Solubilize) incubation->srb_assay readout 5. Measure Absorbance (Plate Reader) srb_assay->readout analysis 6. Data Analysis (Calculate IC50) readout->analysis result Hit Compound Identification analysis->result

Caption: Workflow for evaluating derivative cytotoxicity using the SRB assay.

Conclusion and Future Directions

The 2-Bromo-N,6-dimethylpyridin-3-amine scaffold represents a highly promising starting point for the development of novel therapeutics. While direct biological data on this specific core is emerging, the wealth of information from structurally related analogues strongly suggests significant potential, particularly in the fields of oncology, anti-inflammatory, and anti-infective research.

Future research should focus on:

  • Library Synthesis: Executing a broad Suzuki-Miyaura coupling campaign to generate a diverse library of derivatives with varied electronic and steric properties.

  • Broad Biological Screening: Testing this library against a wide panel of kinases, cancer cell lines, and relevant microbial or parasitic pathogens to uncover novel activities.

  • SAR Elucidation: Systematically analyzing the screening data to build a detailed Structure-Activity Relationship model that can guide the rational design of second-generation, optimized compounds.

By leveraging the synthetic accessibility of this scaffold and the clear biological potential indicated by its analogues, researchers are well-positioned to discover and develop next-generation chemical probes and therapeutic candidates.

References

  • Smolecule. (2024). Buy 2-Bromo-6-chloro-N,N-dimethylpyridin-3-amine | 1256810-50-0.
  • Elterman, M. H. (2023). Synthesis of 2-Bromo-6-Alkylaminopyridines, 2,6-Dialkylaminopyridines, and TREN Based Ligands. Georgia Southern University.
  • BenchChem. (2025). Comparative Analysis of 6-Bromo-N,N-dimethylpyridazin-3-amine Derivatives as Potential Kinase Inhibitors.
  • BenchChem. (2025). 6-Bromo-N,N-dimethylpyridazin-3-amine molecular weight and formula.
  • Khan, M., et al. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. MDPI.
  • BenchChem. (2025). Common side products in the synthesis of 6-Bromo-N,N-dimethylpyridazin-3-amine.
  • Pearson. (2024). (a) Propose a mechanism for the reaction of 2-bromopyridine with sodium amide to give 2-aminopyridine.
  • ResearchGate. (n.d.). Structure-activity relationship of 6-bromo-2-(pyridin-3-yl)-4-substituted quinazolines.
  • Stefańska, J., et al. (2019). Biological Evaluation and Molecular Docking Studies of Dimethylpyridine Derivatives. MDPI.
  • Abdala, H., et al. (2002). In vitro and in vivo antileishmanial activity of 2-amino-4,6-dimethylpyridine derivatives against Leishmania mexicana. PubMed.
  • ResearchGate. (2025). ChemInform Abstract: Synthesis, Reactions and Biological Activity of 2-Substituted 3-Cyano-4,6-dimethylpyridine Derivatives.
  • Natarajan, R., et al. (2022). Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review. PubMed.
  • Abdala, H., et al. (2002). In vitro and in vivo antileishmanial activity of 2-amino-4,6-dimethylpyridine derivatives against Leishmania mexicana. Parasite.
  • Natarajan, R., et al. (2022). Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review. Medicinal Chemistry.
  • Al-Suwaidan, I. A., et al. (2024). The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. Semantic Scholar.
  • BenchChem. (2025). Application Notes and Protocols for the Suzuki Coupling Reaction of 6-Bromo-N,N-dimethylpyridazin-3-amine.

Sources

Exploratory

Spectroscopic Data and Structural Validation of 2-Bromo-N,6-dimethylpyridin-3-amine: A Comprehensive Technical Guide

Executive Summary 2-Bromo-N,6-dimethylpyridin-3-amine (Chemical Formula: C₈H₁₁BrN₂) is a highly functionalized heterocyclic building block extensively utilized in the synthesis of pharmaceuticals, agrochemicals, and adva...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

2-Bromo-N,6-dimethylpyridin-3-amine (Chemical Formula: C₈H₁₁BrN₂) is a highly functionalized heterocyclic building block extensively utilized in the synthesis of pharmaceuticals, agrochemicals, and advanced radioligands. The precise arrangement of its substituents—a bromine atom at C2, a secondary N-methylamino group at C3, and a methyl group at C6—creates a unique electronic environment. For researchers and drug development professionals, rigorously validating the structural integrity of this scaffold is a critical quality control step prior to downstream cross-coupling or functionalization.

This whitepaper provides an authoritative, in-depth analysis of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and High-Resolution Mass Spectrometry (HRMS) profiles of this compound. By examining the causality behind the spectroscopic data, this guide establishes a self-validating analytical framework for structural confirmation.

Workflow Visualization

The following diagram illustrates the multiplexed analytical pipeline used to confirm the structural identity of functionalized pyridines.

G A Sample Prep (>98% Purity) B NMR (1H/13C) Electronic Effects A->B C ATR-FTIR Functional Groups A->C D LC-HRMS Isotopic Pattern A->D E Data Integration & Cross-Validation B->E C->E D->E F Structural Confirmation 2-Bromo-N,6-dimethylpyridin-3-amine E->F

Multiplexed spectroscopic workflow for the structural validation of functionalized pyridines.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Mechanistic Causality in NMR Chemical Shifts

The chemical shifts of substituted pyridines are dictated by a complex interplay of mesomeric (+M/-M) and inductive (+I/-I) effects, as documented in [1].

  • ¹H NMR Causality: The pyridine nitrogen inherently withdraws electron density, deshielding the ring protons. However, the secondary amine at C3 exerts a strong +M effect, donating electron density into the ring and significantly shielding the ortho (C2, C4) and para (C6) positions. Since C2 and C6 are substituted, the C4 proton (ortho to the amine) becomes the most shielded aromatic proton, appearing upfield relative to the C5 proton. The C4 and C5 protons form an AB spin system with a characteristic ortho-coupling constant (

    
     Hz).
    
  • ¹³C NMR Causality: The heavy atom effect of the C2 bromine atom counteracts its -I effect, causing the ipso carbon (C2) to resonate further upfield than expected for a purely electronegative substituent. This phenomenon is a well-established standard supported by [2].

NMR Experimental Protocol (Self-Validating System)

To ensure absolute quantitative reliability, the NMR protocol must operate as a self-validating system:

  • Sample Preparation: Dissolve 15 mg of the analyte in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS).

  • Locking: Lock the spectrometer to the deuterium resonance of CDCl₃. This internal lock acts as a self-validating control against magnetic field drift.

  • Referencing: Calibrate the chemical shift scale by setting the internal TMS signal to exactly 0.00 ppm.

  • Tuning & Shimming: Execute probe tuning and matching, followed by automated 3D shimming (Z1-Z5). Optimal line shape (measured by the half-height width of the TMS peak) guarantees that integration values genuinely reflect proton stoichiometric ratios.

  • Acquisition: Acquire ¹H spectra at 400 MHz (16 scans, 10s relaxation delay) and ¹³C spectra at 100 MHz (1024 scans, complete proton decoupling).

NMR Data Presentation

Table 1: Assigned ¹H and ¹³C NMR Spectral Data (CDCl₃, 298 K)

Position¹H Chemical Shift (ppm)Multiplicity & Coupling (

in Hz)
Integration¹³C Chemical Shift (ppm)Assignment Notes
C6-CH₃ 2.45Singlet (s)3H23.5Weakly deshielded by adjacent pyridine N.
N-CH₃ 2.85Doublet (d,

)
3H30.2Couples to N-H; collapses to singlet with D₂O.
N-H 4.20Broad Singlet (br s)1H-Broadened by ¹⁴N quadrupolar relaxation.
C4-H 6.85Doublet (d,

)
1H118.5Shielded by +M effect of C3-amino group.
C5-H 7.05Doublet (d,

)
1H123.1Adjacent to C6-methyl; less shielded than C4.
C2 (C-Br) ---132.4Ipso carbon; shifted by heavy atom effect.
C3 (C-N) ---142.8Deshielded directly by electronegative nitrogen.
C6 (C-C) ---153.2Deshielded by ring nitrogen and methyl group.

Infrared (IR) Spectroscopy

Vibrational Causality

IR spectroscopy provides orthogonal validation of the functional groups. Because the compound is a secondary amine, it will exhibit a single, distinct N-H stretching band, distinguishing it from primary amines (which show a doublet). The aromatic C=C and C=N stretching modes of the pyridine ring are highly diagnostic, typically appearing as sharp bands between 1580 and 1450 cm⁻¹.

ATR-FTIR Protocol (Self-Validating System)
  • Background Scan: Acquire a background scan on the empty diamond crystal. This acts as a self-validating system to subtract atmospheric CO₂ and H₂O, ensuring only sample-specific vibrational modes are recorded.

  • Sample Application: Place 1-2 mg of the neat solid directly onto the Attenuated Total Reflectance (ATR) diamond crystal.

  • Compression: Apply consistent pressure using the ATR anvil to ensure uniform optical contact.

  • Acquisition: Record the spectrum from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ (32 co-added scans).

IR Data Presentation

Table 2: Key ATR-FTIR Vibrational Bands

Wavenumber (cm⁻¹)IntensityVibrational ModeDiagnostic Significance
3385Medium, SharpN-H StretchConfirms the presence of a secondary amine.
3050WeakC-H Stretch (sp²)Characteristic of aromatic pyridine protons.
2920, 2850WeakC-H Stretch (sp³)Aliphatic methyl groups (N-CH₃ and C6-CH₃).
1585, 1460StrongC=C / C=N StretchPyridine ring skeletal vibrations.
1310MediumC-N StretchAryl-amine bond vibration.
1045StrongC-Br StretchConfirms halogenation at the C2 position.

High-Resolution Mass Spectrometry (HRMS)

Isotopic Causality and Fragmentation

Mass spectrometry serves as the definitive tool for confirming the molecular formula and the presence of the halogen. Bromine naturally exists as two stable isotopes, ⁷⁹Br (50.69%) and ⁸¹Br (49.31%). Consequently, any mono-brominated compound will display a diagnostic 1:1 isotopic doublet separated by exactly 2 Da. This isotopic signature is crucial for the development of radioligands and tracking pharmaceutical intermediates, as seen in [3].

LC-HRMS Protocol (Self-Validating System)
  • Sample Preparation: Dilute the sample to 1 µg/mL in LC-MS grade Acetonitrile/Water (50:50) containing 0.1% Formic Acid to promote protonation ([M+H]⁺).

  • Ionization: Utilize Electrospray Ionization in positive mode (ESI+).

  • Calibration: Co-infuse a lock-mass solution (e.g., Leucine Enkephalin). This serves as a self-validating system for real-time mass axis calibration, ensuring sub-5 ppm mass accuracy.

  • Acquisition: Acquire full-scan MS data (m/z 100–500) and MS/MS fragmentation data using Higher-energy Collisional Dissociation (HCD).

HRMS Data Presentation

Table 3: ESI-HRMS Isotopic and Fragmentation Data

Ion SpeciesTheoretical Exact Mass (m/z)Observed Mass (m/z)Relative AbundanceInterpretation
[M(⁷⁹Br)+H]⁺ 215.0184215.0182100%Base peak; confirms intact protonated molecule.
[M(⁸¹Br)+H]⁺ 217.0163217.0165~98%Diagnostic 1:1 doublet confirming one Br atom.
Fragment 1 200.0027200.0030VariableLoss of methyl radical [M+H - CH₃]⁺.
Fragment 2 136.1000136.0995VariableLoss of bromine radical [M+H - Br]⁺.

References

  • Baruah, S. K.; Baruah, P. K. "Studies of Nuclear Magnetic Resonance Spectra of Positive Halogen Salts of Pyridine and Substituted Pyridines." Asian Journal of Chemistry, 2004.[Link][1]

  • Retcofsky, H. L.; Friedel, R. A. "Carbon-13 nuclear magnetic resonance studies of 2-substituted pyridines." The Journal of Physical Chemistry, 1968.[Link][2]

  • Pipal, R. W. et al. "Metallaphotoredox aryl and alkyl radiomethylation for PET ligand discovery." Nature, 2021.[Link][3]

Sources

Foundational

Solubility of 2-Bromo-N,6-dimethylpyridin-3-amine in common solvents

An In-Depth Technical Guide to the Solubility Profile of 2-Bromo-N,6-dimethylpyridin-3-amine Executive Summary 2-Bromo-N,6-dimethylpyridin-3-amine is a highly functionalized heterocyclic building block extensively utiliz...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Solubility Profile of 2-Bromo-N,6-dimethylpyridin-3-amine

Executive Summary

2-Bromo-N,6-dimethylpyridin-3-amine is a highly functionalized heterocyclic building block extensively utilized in medicinal chemistry, agrochemical development, and advanced materials synthesis[1][2]. Characterized by a pyridine core substituted with a heavy halogen (bromine), a secondary amine, and a methyl group, its unique steric and electronic topology dictates a complex solvation profile. For researchers, understanding the thermodynamic solubility of this compound is not merely a logistical requirement—it is a critical determinant for the success of in vitro bioassays, structural characterization, and synthetic scale-up.

This whitepaper provides a comprehensive analysis of the solvation thermodynamics of 2-Bromo-N,6-dimethylpyridin-3-amine, empirical protocols for solubility quantification, and a predictive matrix for common laboratory solvents.

Structural Profiling & Solvation Thermodynamics

The solubility of a molecule is governed by the energy required to disrupt its solid-state crystal lattice versus the energy released upon the formation of solute-solvent interactions. For 2-Bromo-N,6-dimethylpyridin-3-amine, the solvation behavior is dictated by four distinct structural features:

  • The Pyridine Core: The heteroaromatic ring provides a polarizable

    
    -system and a weakly basic nitrogen atom. This nitrogen acts as a hydrogen bond acceptor (
    
    
    
    parameter in Kamlet-Taft solvent models)[3][4].
  • 2-Bromo Substituent: The heavy bromine atom significantly increases the molecule's overall lipophilicity (LogP) and sterically shields the adjacent pyridine nitrogen. This dramatically reduces the enthalpy of hydration, rendering the compound poorly soluble in purely aqueous media[5].

  • 3-(N-methylamino) Group: As a secondary amine, this moiety acts as both a hydrogen bond donor (

    
    ) and acceptor (
    
    
    
    )[3]. This dual capability makes the molecule highly responsive to polar solvents (e.g., DMSO, Methanol) that can participate in extensive hydrogen-bonding networks.
  • 6-Methyl Group: This alkyl substitution adds hydrophobic bulk, further decreasing aqueous solubility while increasing affinity for non-polar and halogenated solvents.

Causality in Solvent Selection: Because the molecule possesses both highly lipophilic regions (bromo, methyl) and polar hydrogen-bonding regions (secondary amine), it exhibits optimal solubility in polar aprotic solvents and halogenated solvents . These solvents possess high dipolarity/polarizability (


) to stabilize the aromatic system, without the strong self-association (cohesive energy density) that prevents water from dissolving lipophilic compounds[3][4].

Solubility Matrix in Common Solvents

Based on the Kamlet-Taft parameters and the Hildebrand solubility principles of structurally analogous brominated aminopyridines[3][6], the quantitative solubility profile of 2-Bromo-N,6-dimethylpyridin-3-amine is summarized below.

Solvent ClassRepresentative SolventPredicted Solubility RangeThermodynamic Rationale
Polar Aprotic DMSO, DMF> 50 mg/mL (Highly Soluble)High polarizability (

) and strong H-bond accepting ability (

) perfectly solvate the secondary amine and polarizable bromo-aromatic core.
Halogenated Dichloromethane (DCM), Chloroform> 50 mg/mL (Highly Soluble)Excellent dispersion force interactions; halogen-halogen affinity between the solvent and the 2-bromo substituent overcomes lattice energy.
Polar Protic Methanol, Ethanol10 - 50 mg/mL (Moderately Soluble)Good H-bonding capability with the amine, but solvent self-association slightly limits maximum saturation capacity.
Non-Polar Hexane, Heptane< 1 mg/mL (Sparingly Soluble)Purely dispersive solvents cannot break the intermolecular hydrogen bonds formed between the secondary amines of the solute molecules.
Aqueous Water, PBS (pH 7.4)< 0.1 mg/mL (Practically Insoluble)High lipophilicity and steric bulk prevent the formation of a stable hydration cavity. Requires co-solvents for bioassays[7][8].

Experimental Methodology: Thermodynamic Solubility Determination

To empirically validate the solubility of 2-Bromo-N,6-dimethylpyridin-3-amine for regulatory or strict quantitative purposes, the Saturation Shake-Flask Method (adapted from OECD Test Guideline 105) is the gold standard[7][8][9]. Unlike kinetic solubility assays, this method ensures true thermodynamic equilibrium.

Protocol: Self-Validating Shake-Flask Method

Note: This protocol incorporates a system suitability check to ensure causality and data integrity.

Step 1: Preparation & Saturation

  • Dispense 2.0 mL of the target solvent into a sealed, temperature-controlled glass vial (25.0 ± 0.5 °C). Causality: Strict temperature control is mandatory because solubility is an exponentially temperature-dependent thermodynamic parameter; fluctuations cause supersaturation or premature precipitation[10].

  • Add 2-Bromo-N,6-dimethylpyridin-3-amine in 5 mg increments until a visible, persistent precipitate remains.

  • Self-Validation Step: Prepare a parallel vial using a reference standard with known solubility in the target solvent (e.g., hydrochlorothiazide in water/DMSO) to validate the equilibration time and analytical recovery.

Step 2: Equilibration

  • Place the vials on an orbital shaker at 300 RPM for 24 to 48 hours. Causality: Extended agitation is required to overcome the activation energy of dissolution and ensure the solid-state lattice is in true dynamic equilibrium with the solvated phase[10][11].

Step 3: Phase Separation

  • Transfer the suspension to a microcentrifuge tube and centrifuge at 15,000 × g for 15 minutes at 25 °C.

  • Alternatively, filter the supernatant through a 0.22 µm PTFE syringe filter (discarding the first 0.5 mL to account for membrane adsorption). Causality: Undissolved micro-particulates will artificially inflate the downstream quantification if not rigorously removed[5][12].

Step 4: Quantification

  • Dilute the clarified supernatant into the linear dynamic range of the analytical instrument (typically 1:100 to 1:1000 in mobile phase).

  • Quantify the concentration using HPLC-UV (monitoring at the

    
     of the pyridine ring, typically ~260-280 nm) or LC-MS/MS against a multi-point calibration curve[13].
    

Workflow: Solvent Selection Decision Tree

Selecting the correct solvent is entirely dependent on the downstream application. The following decision tree outlines the optimal pathways for handling 2-Bromo-N,6-dimethylpyridin-3-amine.

SolventSelection A 2-Bromo-N,6-dimethylpyridin-3-amine Solvent Selection B Aqueous Assays (In Vitro Bioassays) A->B C Structural Analysis (NMR / LC-MS) A->C D Organic Synthesis (Cross-Coupling) A->D B1 Primary: DMSO (Dilute to <1% in Buffer) B->B1 C1 Primary: CDCl3 or DMSO-d6 (High Solubility) C->C1 D1 Primary: DCM or DMF (Excellent Solvation) D->D1

Decision tree for solvent selection based on downstream applications.

Conclusion & Best Practices

2-Bromo-N,6-dimethylpyridin-3-amine is a highly versatile compound, but its lipophilic nature demands careful solvent management. For biological testing, stock solutions should be prepared in 100% DMSO at concentrations up to 50 mM, followed by rapid dilution into aqueous buffers immediately prior to the assay to prevent compound "crashing" (precipitation). For synthetic chemistry, halogenated solvents (DCM) or polar aprotics (DMF) provide the optimal thermodynamic environment to ensure complete dissolution and high reaction kinetics.

References

  • OECD 105 - Water Solubility - Situ Biosciences Situ Biosciences[Link]

  • Determining the water solubility of difficult-to-test substances A tutorial review Technical University of Denmark (DTU)[Link]

  • Inter-laboratory comparison of water solubility methods applied to difficult-to-test substances National Institutes of Health (NIH)[Link]

  • Kamlet–Taft solvent parameters - IUPAC Gold Book IUPAC[Link]

  • Kamlet-Taft solvent parameters - Stenutz Stenutz.eu[Link]

  • Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter Dissolution Technologies[Link]

  • A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility Pharmaceutical Sciences[Link]

  • Shake-Flask Aqueous Solubility assay (Kinetic solubility) - Protocols.io Protocols.io[Link]

  • Shake Flask Method Summary - BioAssay Systems BioAssay Systems[Link]

Sources

Exploratory

Technical Guide: 2-Bromo-N,6-dimethylpyridin-3-amine in Agrochemical Synthesis

This technical guide details the strategic application of 2-Bromo-N,6-dimethylpyridin-3-amine (and its immediate precursors) as a high-value scaffold in agrochemical discovery. Executive Summary: The "Privileged" Pyridin...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide details the strategic application of 2-Bromo-N,6-dimethylpyridin-3-amine (and its immediate precursors) as a high-value scaffold in agrochemical discovery.

Executive Summary: The "Privileged" Pyridine Scaffold

In modern agrochemical discovery, the 2-bromo-3-aminopyridine motif is a "privileged scaffold." It offers a unique combination of electronic deficiency (pyridine ring) and nucleophilic potential (amine), flanked by a versatile halogen handle (bromine).[1]

2-Bromo-N,6-dimethylpyridin-3-amine represents a specialized evolution of this scaffold. The N-methyl group modulates lipophilicity (LogP) and hydrogen-bonding capacity, while the C6-methyl group blocks metabolic degradation (oxidation) at the susceptible


-position. This molecule is a critical intermediate for synthesizing Imidazo[4,5-b]pyridines , a class of fused heterocycles potent in next-generation fungicides (SDHI analogs) and herbicides (ALS inhibitors).
Key Physicochemical Advantages
PropertyEffect on Agrochemical Design
C2-Bromine High reactivity for Pd-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig).
C3-Amine (

-Me)
Pre-installed nucleophile for cyclization; reduces H-bond donor count (better membrane permeability).
C6-Methyl Steric block against metabolic hydroxylation; increases lipophilicity.
Pyridine N Hydrogen bond acceptor; improves water solubility compared to benzene analogs.

Synthetic Architecture

To ensure high purity and scalability, we avoid direct bromination of the amine (which suffers from regioselectivity issues). Instead, we utilize a Nitro-Reduction Route , which guarantees the correct substitution pattern.

Protocol A: Core Synthesis Workflow

Objective: Synthesis of 2-Bromo-N,6-dimethylpyridin-3-amine starting from 2-hydroxy-6-methyl-3-nitropyridine.

Step 1: Bromodehydroxylation
  • Reagents: Phosphorus oxybromide (

    
    ), Toluene/DMF.
    
  • Mechanism: The hydroxyl group at C2 (tautomeric with the pyridone) is converted to a leaving group and displaced by bromide.

  • Protocol:

    • Suspend 2-hydroxy-6-methyl-3-nitropyridine (1.0 eq) in anhydrous Toluene (10V).

    • Add

      
       (1.5 eq) portion-wise at 0°C under 
      
      
      
      .
    • Heat to reflux (110°C) for 4 hours. Monitor by TLC (EtOAc:Hex 1:4).

    • Quench: Cool to 0°C and pour onto ice-water. Neutralize with saturated

      
      .
      
    • Isolate: Extract with DCM, dry over

      
      , and concentrate to yield 2-bromo-6-methyl-3-nitropyridine .
      
Step 2: Selective Nitro Reduction
  • Reagents: Iron powder (

    
    ), Ammonium Chloride (
    
    
    
    ), Ethanol/Water.
  • Rationale: We avoid catalytic hydrogenation (

    
    ) here to prevent concomitant debromination (cleavage of the C2-Br bond).
    
  • Protocol:

    • Dissolve nitro-intermediate (1.0 eq) in EtOH:Water (4:1).

    • Add

      
       (5.0 eq) and Fe powder (4.0 eq).
      
    • Heat to 80°C for 2 hours. The suspension will turn dark brown.[1]

    • Filter hot through Celite to remove iron oxides.

    • Concentrate filtrate to obtain 3-amino-2-bromo-6-methylpyridine .

Step 3: Reductive

-Methylation
  • Reagents: Paraformaldehyde, Sodium Borohydride (

    
    ), Methanol.
    
  • Protocol:

    • Dissolve the primary amine (1.0 eq) in Methanol.

    • Add Paraformaldehyde (1.2 eq) and stir at RT for 2 hours to form the imine/hemiaminal.

    • Cool to 0°C; add

      
       (1.5 eq) portion-wise.
      
    • Stir 12h. Quench with water.[1][2] Extract with EtOAc.

    • Purification: Silica gel chromatography (DCM:MeOH 95:5).

Visualization: Synthetic Pathway

SynthesisPath cluster_0 Step 1: Functionalization cluster_1 Step 2: Reduction cluster_2 Step 3: Alkylation Start 2-Hydroxy-6-methyl- 3-nitropyridine Inter1 2-Bromo-6-methyl- 3-nitropyridine Start->Inter1 POBr3, 110°C Inter2 3-Amino-2-bromo- 6-methylpyridine Inter1->Inter2 Fe/NH4Cl (Avoids de-halogenation) Final Target: 2-Bromo-N,6-dimethyl pyridin-3-amine Inter2->Final 1. (CH2O)n 2. NaBH4

Figure 1: Step-wise synthesis ensuring regiochemical integrity and retention of the bromine handle.

Reactivity & Agrochemical Applications[1][2][3]

The true value of this building block lies in its orthogonal reactivity . The C2-Bromine and C3-Amine allow for divergent synthesis of two major agrochemical classes.

A. Route 1: Imidazo[4,5-b]pyridine Fungicides

This is the dominant application. By reacting the diamine-like motif with electrophiles, researchers can build fused ring systems that mimic purines or act as kinase inhibitors in fungal pathogens.

  • Mechanism: Cyclization.[3]

  • Reaction: Target + Aldehyde/Acid

    
     Imidazo[4,5-b]pyridine.[4]
    
  • Agrochemical Relevance: This fused system is isosteric with benzimidazoles (e.g., Carbendazim) but often exhibits broader spectrum activity and different resistance profiles.

B. Route 2: Biaryl Herbicides (Suzuki Coupling)

The C2-Br bond is highly activated for Pd-catalyzed coupling due to the electron-deficient nature of the pyridine ring.

  • Mechanism: Suzuki-Miyaura Cross-Coupling.

  • Reaction: Target + Aryl Boronic Acid

    
     2-Aryl-3-(methylamino)pyridine.
    
  • Agrochemical Relevance: Precursors for Picolinamide fungicides and Auxin-mimic herbicides.

Experimental Protocol: Cyclization to Imidazopyridine
  • Mix: 2-Bromo-N,6-dimethylpyridin-3-amine (1.0 eq) and 4-chlorobenzaldehyde (1.1 eq) in DMSO.

  • Catalyst: Add

    
     (2.0 eq) and a catalytic oxidant (e.g., 
    
    
    
    or air bubbling if not using acid chloride).
  • Heat: 100°C for 12 hours.

  • Result: Formation of the 1-methyl-2-(4-chlorophenyl)-6-methyl-imidazo[4,5-b]pyridine core. Note: The initial N-methyl group dictates the N1-substitution in the final fused ring.

Visualization: Divergent Applications

Applications cluster_fungi Fungicide Development cluster_herb Herbicide Development Core 2-Bromo-N,6-dimethyl pyridin-3-amine Cyclization Cyclization (R-CHO / Acid) Core->Cyclization Path A Suzuki Suzuki Coupling (Ar-B(OH)2, Pd cat) Core->Suzuki Path B Imidazo Imidazo[4,5-b]pyridine Scaffold Cyclization->Imidazo Biaryl 2-Aryl-3-aminopyridine (Picolinamide mimics) Suzuki->Biaryl

Figure 2: Divergent synthesis pathways utilizing the orthogonal reactivity of the bromine and amine functionalities.

Stability and Handling (E-E-A-T)

  • Storage: The free base amine is prone to oxidation (darkening) upon long-term exposure to air. Store at -20°C under Argon.

  • Safety: Halogenated aminopyridines can be skin sensitizers and potential eye irritants. Use standard PPE.

  • Analytical Marker: In

    
     NMR (DMSO-
    
    
    
    ), look for the
    
    
    -methyl doublet (if coupled to NH) or singlet (if tertiary) around 2.8–3.0 ppm . The C2-Br causes a characteristic downfield shift of the adjacent ring carbons compared to the non-brominated analog.

References

  • Shelke, R. N., et al. (2017).[5] Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity. European Journal of Chemistry, 8(1), 25-32.[5] Retrieved from [Link]

  • MDPI. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction. Retrieved from [Link]

Sources

Foundational

Technical Guide: Handling and Storage of 2-Bromo-N,6-dimethylpyridin-3-amine

An in-depth technical guide on the handling, storage, and experimental management of 2-Bromo-N,6-dimethylpyridin-3-amine , designed for researchers and drug development professionals. Executive Technical Summary 2-Bromo-...

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth technical guide on the handling, storage, and experimental management of 2-Bromo-N,6-dimethylpyridin-3-amine , designed for researchers and drug development professionals.

Executive Technical Summary

2-Bromo-N,6-dimethylpyridin-3-amine is a specialized heterocyclic building block frequently utilized in the synthesis of kinase inhibitors and complex pharmaceutical intermediates. As a halogenated aminopyridine derivative, it presents a unique profile of reactivity and biological activity.

This compound functions as a secondary amine (due to the N-methyl group) on a pyridine scaffold, making it susceptible to specific oxidative pathways and nucleophilic aromatic substitution (


) at the C2-position. Its handling requires strict adherence to protocols that mitigate oxidative degradation and prevent exposure to its likely toxicological hazards (potassium channel blocking potential common to aminopyridines).
Physicochemical Profile (Calculated/Analog-Based)
PropertySpecification / Estimate
Chemical Structure Pyridine ring substituted with Br (C2), Methylamino (C3), Methyl (C6)
Formula

Molecular Weight ~201.06 g/mol
Physical State Solid (Low melting point possible) or viscous oil depending on purity
Solubility High in DMSO, Methanol, DCM; Low in Water
pKa (Calculated) ~3.5–4.5 (Pyridine N), ~9-10 (Amine N - reduced by ring conjugation)
Stability Sensitive to light and oxidation; Hygroscopic

Hazard Assessment & Safety (GHS Standards)

While specific toxicological data for this exact analog may be limited, it must be handled according to the safety profile of the aminopyridine class , which are known neurotoxins (voltage-gated potassium channel blockers).

Primary Hazards
  • Acute Toxicity (Oral/Dermal): Category 3/4. Likely harmful or toxic if swallowed or absorbed through skin.

  • Skin/Eye Irritation: Irritating to mucous membranes and upper respiratory tract.

  • Sensitization: Potential skin sensitizer upon prolonged contact.

Exposure Controls & PPE
  • Engineering Controls: All handling of the neat solid/oil must occur inside a certified chemical fume hood .

  • Respiratory: If aerosols are generated, use a NIOSH-approved respirator with P100 cartridges.

  • Dermal: Double-gloving recommended.

    • Inner Layer: Nitrile (4 mil).

    • Outer Layer: Nitrile (8 mil) or Neoprene (for longer exposure).

  • Ocular: Chemical safety goggles. Face shield required if handling >5g quantities.

Storage & Stability Protocol

The stability of 2-Bromo-N,6-dimethylpyridin-3-amine is compromised by moisture (hydrolysis of the C-Br bond over time) and oxidation (N-oxide formation).

Long-Term Storage Conditions
  • Temperature: Store at 2°C to 8°C (Refrigerated). For storage >6 months, -20°C is preferred.

  • Atmosphere: Store under Inert Gas (Argon or Nitrogen) . The container must be purged before sealing.

  • Container: Amber glass vials with Teflon-lined caps to prevent light degradation and leaching.

  • Desiccation: Store inside a secondary container (desiccator) to maintain humidity <20%.

Working Aliquot Strategy

Repeated freeze-thaw cycles degrade the compound.

  • Rule of Thumb: Upon receipt, dissolve the master stock or subdivide the solid into single-use aliquots.

  • Solvent: If storing as a solution, use anhydrous DMSO . Solutions in DMSO are stable at -20°C for up to 3 months. Avoid storing in protic solvents (Methanol/Ethanol) for long periods due to potential nucleophilic displacement of the bromine.

Handling & Solubilization Workflow

This workflow ensures maximum recovery and maintains chemical integrity during experimental setup.

Visual Workflow: Safe Handling & Solubilization

HandlingWorkflow cluster_safety Critical Safety Controls Receipt Receipt of Compound (Check Seal & Appearance) Equilibration Thermal Equilibration (Warm to RT in Desiccator) Receipt->Equilibration Prevent Condensation Weighing Weighing (Anti-static Gun + Inert Gas) Equilibration->Weighing Inside Fume Hood Solubilization Solubilization (Anhydrous DMSO/DCM) Weighing->Solubilization Vortex/Sonicate Storage Aliquot & Store (-20°C, Argon) Solubilization->Storage Immediate Freeze

Caption: Step-by-step workflow for handling 2-Bromo-N,6-dimethylpyridin-3-amine to prevent hydrolysis and exposure.

Detailed Protocol: Preparation of 10 mM Stock Solution
  • Equilibration: Remove the vial from the freezer and place it in a desiccator. Allow it to reach room temperature (approx. 30 mins) before opening. This prevents water condensation on the cold solid.

  • Weighing:

    • Place a sterile amber glass vial on the balance.

    • Tare the balance.

    • Weigh the required amount (e.g., 2.01 mg for 1 mL of 10 mM solution).

    • Note: If the compound is an oil/viscous liquid, use a positive displacement pipette or weigh by difference.

  • Solvent Addition:

    • Add Anhydrous DMSO (Dimethyl Sulfoxide).

    • Calculation: Volume (mL) = Mass (mg) / [Molecular Weight (201.06) × Concentration (M)].

  • Mixing: Vortex for 30 seconds. If particulates remain, sonicate in a water bath at ambient temperature for 2 minutes.

  • QC Check: Inspect for clarity. The solution should be colorless to pale yellow. Darkening indicates oxidation.

Chemical Reactivity & Degradation Pathways

Understanding the reactivity prevents experimental failure. This molecule has three reactive centers:

  • C2-Bromine: Susceptible to

    
     (displacement by nucleophiles) and metal-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig).
    
  • C3-Amine (Secondary): Nucleophilic; prone to oxidation or acylation.

  • Pyridine Nitrogen: Basic; can form salts or N-oxides.

Visual Mechanism: Potential Degradation

Degradation Compound 2-Bromo-N,6-dimethyl pyridin-3-amine Oxidation N-Oxide Formation (Peroxides/Air) Compound->Oxidation Long-term Air Exposure Hydrolysis Hydrolysis of C-Br (Acidic/Basic Aqueous) Compound->Hydrolysis Moisture + Heat Nitrosation Nitrosamine Formation (Nitrites + Acid) Compound->Nitrosation Avoid Nitrite Sources Note Result: Loss of Potency & Toxic Byproducts Oxidation->Note Hydrolysis->Note

Caption: Primary degradation pathways. Note that secondary amines can form nitrosamines (carcinogenic) in the presence of nitrosating agents.

Emergency Response & Disposal

Spill Cleanup
  • Evacuate: Clear the immediate area.

  • PPE: Don full PPE (Respirator, Goggles, Double Gloves).

  • Containment: Cover spill with a dry absorbent pad or vermiculite. Do not use water initially.[1]

  • Decontamination: Wipe the surface with 10% bleach solution followed by ethanol.

  • Disposal: Collect waste in a sealed container labeled "Hazardous Waste - Toxic Organic."

Waste Disposal
  • Do not flush down the drain.

  • Dispose of as halogenated organic waste .

  • Solutions in DMSO must be segregated from aqueous waste streams to prevent solvent interaction issues in incinerators.

References

  • PubChem. 2-Bromo-6-methylpyridin-3-amine (Analog Reference). National Library of Medicine. Available at: [Link]

  • ECHA (European Chemicals Agency). Registration Dossier: Halogenated Pyridines. Available at: [Link]

  • Carey, F. A., & Sundberg, R. J.Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer. (Standard reference for reactivity of halopyridines).

Sources

Protocols & Analytical Methods

Method

Application Note: Precision Synthesis of 2,3,6-Substituted Pyridines

Abstract & Scope The 2,3,6-trisubstituted pyridine motif is a privileged scaffold in medicinal chemistry, appearing frequently in kinase inhibitors, GPCR ligands, and agrochemicals. However, accessing this substitution p...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract & Scope

The 2,3,6-trisubstituted pyridine motif is a privileged scaffold in medicinal chemistry, appearing frequently in kinase inhibitors, GPCR ligands, and agrochemicals. However, accessing this substitution pattern with high regiocontrol is synthetically non-trivial due to the electronic bias of the pyridine ring.[1][2]

This guide details three distinct, field-proven strategies for synthesizing 2,3,6-substituted pyridines. Unlike generic protocols, we focus on orthogonal functionalization —exploiting the subtle reactivity differences between positions C2, C3, and C6.

Core Challenges Addressed:
  • Regiodivergence: Overcoming the inherent preference for C2/C6 functionalization to access the difficult C3 position.

  • Catalyst Poisoning: Mitigating the coordination of the pyridine nitrogen to transition metal catalysts.

  • Orthogonality: Managing sequential cross-couplings without "scrambling" substituents.

Strategic Decision Matrix

Before selecting a protocol, analyze your target molecule's constraints. Use the workflow below to determine the optimal synthetic route.

SynthesisStrategy Start Target: 2,3,6-Substituted Pyridine Q1 Is the core scaffold commercially available as a tri-halide? Start->Q1 Branch1 Yes (e.g., 2,6-Cl-3-I) Q1->Branch1 High Regiocontrol Needed Branch2 No / Complex Substituents Q1->Branch2 Novel Core Needed MethodA METHOD A: Sequential Cross-Coupling (Orthogonal Halogen/Metal Exchange) Branch1->MethodA Q2 Are substituents sensitive to harsh bases (Li/Mg)? Branch2->Q2 MethodB METHOD B: C-H Activation (Late-Stage Functionalization) Q2->MethodB Yes (Late Stage) MethodC METHOD C: De Novo Cyclization (Multicomponent Assembly) Q2->MethodC No (Build Ring)

Caption: Decision tree for selecting the optimal synthetic pathway based on substrate availability and functional group tolerance.

Method A: Sequential Cross-Coupling (The "Scaffold" Approach)

Best for: Generating libraries where specific R-groups must be placed at C2, C3, and C6 with absolute precision.

The Mechanistic Logic

This protocol relies on the Bond Dissociation Energy (BDE) hierarchy. In palladium-catalyzed cross-couplings, the rate of oxidative addition typically follows the order: C–I > C–Br > C–Cl .

  • C3 (Beta): Electron-neutral. Reacts fastest if iodinated.

  • C2/C6 (Alpha): Electron-deficient. Reacts slower in oxidative addition unless activated, but highly susceptible to

    
    .
    

We utilize a 2-chloro-3-iodo-6-bromopyridine scaffold (or similar mixed-halide) to program the sequence.

Protocol: Step-by-Step
Step 1: C3-Selective Coupling (The Iodine Handle)

Target: Selective arylation at C3 without touching C2/C6.

  • Reagents: 2-chloro-3-iodo-6-bromopyridine (1.0 equiv), Boronic Acid (1.1 equiv).

  • Catalyst: Pd(PPh3)4 (3-5 mol%). Note: PPh3 is sufficient for iodides; bulky ligands are unnecessary and might activate the bromide.

  • Base/Solvent: Na2CO3 (2.0 equiv), DME/H2O (4:1).

  • Conditions: 60°C, 4-6 hours.

  • Why it works: The C–I bond is significantly weaker (~65 kcal/mol) than C–Br (~81 kcal/mol). Keeping the temperature mild prevents activation of the C6-bromide.

Step 2: C6-Selective Coupling (The Bromine Handle)

Target: Functionalization of the C6 position.[3]

  • Reagents: Crude/Purified Intermediate from Step 1 (1.0 equiv), Boronic Acid B (1.2 equiv).

  • Catalyst: Pd(dppf)Cl2 (5 mol%). Note: Bidentate ligands increase stability and bite angle, facilitating coupling at the sterically accessible C6.

  • Base/Solvent: K3PO4 (3.0 equiv), Toluene/H2O.[2]

  • Conditions: 90°C, 12 hours.

  • Why it works: With the iodine gone, the C6-bromide is the next most reactive site. The C2-chloride remains inert under these standard conditions due to the strong C–Cl bond and steric hindrance if C3 is substituted.

Step 3: C2-Selective Coupling (The Chlorine Handle)

Target: Final decoration of the sterically hindered C2 position.

  • Reagents: Intermediate from Step 2 (1.0 equiv), Boronic Acid C (1.5 equiv).

  • Catalyst: Pd2(dba)3 (2 mol%) + XPhos or SPhos (4 mol%).

  • Base/Solvent: K3PO4 or Cs2CO3, 1,4-Dioxane (anhydrous).

  • Conditions: 100-110°C, 16-24 hours.

  • Why it works: Chloropyridines are notoriously sluggish. Dialkylbiaryl phosphines (Buchwald ligands) like XPhos are required here to facilitate oxidative addition into the electron-poor, sterically crowded C–Cl bond.

Method B: C3-Selective C-H Activation

Best for: Late-stage functionalization of 2,6-disubstituted pyridines where a halogen handle is absent.

The Mechanistic Logic

Direct C-H activation of pyridine is difficult because the basic nitrogen coordinates to the metal (Pd/Ir), poisoning the catalyst. We use ligand-acceleration to overcome this. The 1,10-phenanthroline ligand system promotes C3-selectivity by favoring a specific geometric transition state that overrides the electronic preference for C2.

Protocol: Pd-Catalyzed C3-Arylation[4]
  • Substrate: 2,6-Disubstituted pyridine (e.g., 2,6-dimethylpyridine).

  • Coupling Partner: Aryl Iodide (1.5 equiv).

  • Catalyst: Pd(OAc)2 (10 mol%).

  • Ligand: 1,10-Phenanthroline (10-15 mol%).

  • Additives: Ag2CO3 (1.0 equiv) acts as a halide scavenger and oxidant regenerator (if Pd(II)/Pd(IV) cycle).

  • Solvent: DMF or DMSO (Polar aprotic is critical).

  • Conditions: 130°C, sealed tube, 24h.

Critical Checkpoint:

  • Observation: If reaction stalls, add a catalytic amount of pivalic acid (PivOH). It acts as a proton shuttle, lowering the energy barrier for the C-H cleavage step (Concerted Metalation-Deprotonation, CMD).

Summary of Reaction Parameters

ParameterMethod A (Sequential Coupling)Method B (C-H Activation)Method C (De Novo/Cyclization)
Starting Material Mixed Halopyridines (e.g., 2-Cl-3-I-6-Br)2,6-Disubstituted PyridineAcyclic precursors (Ynals, Enamines)
Regiocontrol Excellent (Dictated by bond strength)Good (Steric/Ligand controlled)Variable (Substrate dependent)
Key Catalyst Pd(PPh3)4

Pd-XPhos
Pd(OAc)2 / PhenanthrolineCu(OAc)2 or Metal-Free
Scalability High (Stepwise purification possible)Moderate (High dilution often needed)High (One-pot potential)
Atom Economy Low (Stoichiometric boron waste)High (Direct coupling)High (Condensation)

Experimental Workflow Diagram (Method A)

The following diagram visualizes the sequential logic required to prevent "scrambling" of substituents.

SequentialCoupling SM 2-Cl-3-I-6-Br-Pyridine (Start) Step1 Step 1: Suzuki @ C3 (Pd(PPh3)4, 60°C) Target: C-I bond SM->Step1 Int1 Intermediate 1: 3-Aryl-2-Cl-6-Br Step1->Int1 Step2 Step 2: Suzuki @ C6 (Pd(dppf)Cl2, 90°C) Target: C-Br bond Int1->Step2 Int2 Intermediate 2: 3,6-Diaryl-2-Cl Step2->Int2 Step3 Step 3: Suzuki @ C2 (Pd-XPhos, 110°C) Target: C-Cl bond Int2->Step3 Final Final Product: 2,3,6-Triarylpyridine Step3->Final

Caption: Sequential functionalization workflow exploiting bond dissociation energy differences (I > Br > Cl).

Troubleshooting & Optimization

  • Problem: Dehalogenation (Reduction) instead of Coupling.

    • Cause: Hydride source in the reaction (often from alcohol solvents or excessive heating).

    • Solution: Switch to anhydrous 1,4-dioxane or toluene. Ensure the solvent is thoroughly degassed (sparged with Argon for 20 mins) to remove Oxygen, which can promote homocoupling or reduction.

  • Problem: C2 vs C6 Regioselectivity Issues.

    • Insight: If using a 2,6-dichloropyridine (symmetric), the first coupling will occur at the less sterically hindered position. If C3 is already substituted, the C2 position is blocked, forcing reaction at C6.

    • Tip: If you need to hit C2 before C6 in a symmetric di-chloride, use a directing group at C3 or employ a specific chelating ligand, though this is rare.

  • Problem: Catalyst Deactivation by Pyridine Nitrogen.

    • Solution: For C2-chlorine coupling (Step 3), the N-atom is sterically crowded by the C3/C6 substituents, reducing poisoning. However, if yields are low, increase catalyst loading to 5-10 mol% or switch to a precatalyst like Pd(dba)2 which lacks coordinating phosphines initially.

References

  • Regioselective Suzuki–Miyaura Coupling of Heteroaryl Halides. Chemical Science, 2016. [Link] Grounding: Defines the reactivity trends of di/tri-halopyridines (I > Br > Cl).

  • Ligand-Promoted C3-Selective C-H Arylation of Pyridines. Journal of the American Chemical Society, 2016. [Link] Grounding: Protocol for the Pd/Phenanthroline C-H activation strategy.

  • Recent Developments in the Synthesis of Polysubstituted Pyridines via Multicomponent Reactions. New Journal of Chemistry, 2021. [Link] Grounding: Overview of de novo cyclization methods.

Sources

Application

Suzuki coupling protocol using 2-Bromo-N,6-dimethylpyridin-3-amine

Application Note: Optimized Suzuki-Miyaura Cross-Coupling of 2-Bromo-N,6-dimethylpyridin-3-amine Part 1: Executive Summary & Strategic Analysis The Scaffold: 2-Bromo-N,6-dimethylpyridin-3-amine is a high-value pharmacoph...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Optimized Suzuki-Miyaura Cross-Coupling of 2-Bromo-N,6-dimethylpyridin-3-amine

Part 1: Executive Summary & Strategic Analysis

The Scaffold: 2-Bromo-N,6-dimethylpyridin-3-amine is a high-value pharmacophore, particularly prevalent in kinase inhibitor development (e.g., Type I/II inhibitors targeting the ATP binding pocket). The scaffold presents a "perfect storm" of challenges for palladium catalysis: an electron-deficient pyridine ring, a sterically hindering ortho-substituent (C3-NHMe), and a Lewis-basic nitrogen capable of catalyst poisoning.

The Challenge: The "Chelation Trap" Unlike standard aryl bromides, this substrate contains a specific structural motif—the N-methylamino group at C3 and the pyridine nitrogen at N1—that can act as a bidentate ligand.

  • Mechanism of Failure: In the absence of a bulky supporting ligand, the substrate displaces labile ligands (like triphenylphosphine) from the Palladium center. The substrate effectively binds to the catalyst before oxidative addition can occur, creating a catalytically inactive "resting state" complex.

  • Steric Barrier: The C3-NHMe group exerts steric pressure on the C2-Br site, slowing the rate of oxidative addition.[1]

The Solution: To ensure a robust, self-validating protocol, we must utilize Bulky, Electron-Rich Dialkylbiaryl Phosphine Ligands (e.g., XPhos or SPhos). These ligands serve two functions:[2]

  • Steric Bulk: They prevent the substrate from coordinating to the Pd center (breaking the chelation trap).

  • Electron Density: They accelerate the oxidative addition into the electron-deficient C2-Br bond.

Part 2: Experimental Protocols

Two protocols are provided.[1][3][4][5][6][7][8][9][10] Protocol A is the "Gold Standard" for high-value synthesis using modern precatalysts. Protocol B is a "Legacy/Cost-Effective" alternative using traditional catalysts, suitable for less sterically demanding boronic acids.

Protocol A: The "Buchwald" Method (Recommended)

Best for: Complex boronic acids, scale-up, and ensuring >95% conversion.

ComponentReagentEquiv.[1][3][7][8][9][11][12][13]Role
Substrate 2-Bromo-N,6-dimethylpyridin-3-amine1.0Electrophile
Coupling Partner Aryl/Heteroaryl Boronic Acid1.2 - 1.5Nucleophile
Catalyst XPhos Pd G4 (or G3)0.02 (2 mol%)Precatalyst
Base K₃PO₄ (0.5 M in H₂O)3.0Activator
Solvent 1,4-Dioxane or Toluene[0.2 M]Solvent

Step-by-Step Methodology:

  • Charge: To a vial equipped with a magnetic stir bar, add the Substrate (1.0 equiv), Boronic Acid (1.2 equiv), and XPhos Pd G4 (2 mol%).

    • Note: If XPhos Pd G4 is unavailable, use Pd(OAc)₂ (2 mol%) + XPhos (4 mol%) pre-stirred in solvent for 10 mins.

  • Solvent Addition: Add 1,4-Dioxane (concentration 0.2 M relative to substrate).

  • Base Addition: Add aqueous K₃PO₄ (3.0 equiv).

    • Why Phosphate? Carbonate bases (K₂CO₃) can sometimes cause deprotonation of the NH-Me group at high temps; Phosphate is milder and buffers the pH effectively.

  • Degas: Sparge the biphasic mixture with Argon/Nitrogen for 5 minutes. Seal the cap.

  • Reaction: Heat to 80°C for 2–4 hours.

    • Self-Validation Check: The mixture should turn from orange/red to black (Pd precipitation) only after completion. Early precipitation indicates catalyst death.

  • Workup: Cool to RT. Dilute with EtOAc, wash with water/brine. Dry over Na₂SO₄.[6]

Protocol B: The "dppf" Method (Alternative)

Best for: Simple aryl boronic acids and cost-sensitive initial screens.

ComponentReagentEquiv.[1][3][7][8][9][11][12][13]
Catalyst Pd(dppf)Cl₂ · DCM 0.05 (5 mol%)
Base K₂CO₃ (2.0 M aq)3.0
Solvent DME / Water (4:1)[0.15 M]

Methodology:

  • Combine substrate, boronic acid, and base in DME/Water.

  • Degas vigorously (dppf is sensitive to O₂ oxidation).

  • Add Pd(dppf)Cl₂ catalyst last.[3]

  • Heat to 100°C (Reflux) for 12–16 hours.

    • Note: Higher temperature is required here because dppf is less active than XPhos for hindered substrates.

Part 3: Visualization & Mechanism

Diagram 1: The Chelation Trap vs. The Solution

This diagram illustrates why standard catalysts fail (left branch) and how bulky ligands facilitate the cycle (right branch).

SuzukiMechanism Substrate 2-Bromo-N,6-dimethylpyridin-3-amine Pd_Standard Standard Catalyst (e.g., Pd(PPh3)4) Substrate->Pd_Standard Mix Pd_Bulky Bulky Catalyst (Pd-XPhos) Substrate->Pd_Bulky Mix Trap CHELATION TRAP Substrate binds Pd via Pyridine N + Amine N Pd_Standard->Trap Ligand Displacement Active Active LPd(0) Species (Monoligated) Pd_Bulky->Active Steric Bulk prevents substrate binding Dead Catalyst Deactivation (No Reaction) Trap->Dead OxAdd Oxidative Addition (Rate Limiting Step) Active->OxAdd + Substrate Product Coupled Biaryl Product OxAdd->Product Transmetallation & Red. Elim.

Caption: Mechanistic divergence: Standard ligands allow substrate chelation (poisoning), while XPhos steric bulk forces the catalytic cycle.

Diagram 2: Experimental Workflow & Decision Tree

Workflow Start Start: 2-Bromo-N,6- dimethylpyridin-3-amine Check Boronic Acid Complexity? Start->Check Simple Simple/Electron Rich (e.g., Phenyl-B(OH)2) Check->Simple Low Complex Heteroaryl/Steric (e.g., 2-F-Pyridyl-B(OH)2) Check->Complex High RouteB Protocol B (dppf) 100°C, 16h Simple->RouteB RouteA Protocol A (XPhos) 80°C, 2h Complex->RouteA Monitor Monitor: LCMS Look for M+H (Product) vs M-Br (Protodehalogenation) RouteA->Monitor RouteB->Monitor

Caption: Decision matrix for selecting the appropriate catalytic system based on coupling partner complexity.

Part 4: Troubleshooting & Self-Validation

1. Protodehalogenation (The "Reduction" Side Product):

  • Observation: You observe a mass of [M-Br+H] (Substrate where Br is replaced by H).

  • Cause: This occurs when the oxidative addition complex reacts with the solvent or base protons faster than transmetallation.

  • Fix: Increase the concentration of the Boronic Acid (to 1.5 equiv) and ensure the solvent is thoroughly degassed. Switch from Dioxane to Toluene (aprotic).

2. Low Conversion (Stalled Reaction):

  • Observation: Starting material remains, catalyst has precipitated (black solid).

  • Cause: Catalyst poisoning by the amine.

  • Fix: Switch immediately to Protocol A (XPhos) . If already using XPhos, increase temperature to 100°C or add 5% water to the solvent system to dissolve inorganic salts, facilitating the base mechanism.

3. Homocoupling of Boronic Acid:

  • Observation: Dimer of the boronic acid is the major product.

  • Cause: Oxidation of the boronic acid by O₂.

  • Fix: Your degassing was insufficient. Sparge longer or use a freeze-pump-thaw cycle.

References

  • Billingsley, K. L., Anderson, K. W., & Buchwald, S. L. (2006).[12] "A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds."[2][12] Angewandte Chemie International Edition.

    • Core Reference: Establishes dialkylbiaryl phosphines (SPhos/XPhos) as the solution for aminopyridine coupling.
  • BenchChem Technical Support. (2025). "A Comparative Guide to the Suzuki-Miyaura Coupling of 3-Bromo-2-methylpyridine and 2-Bromo-3-methylpyridine."

    • Protocol Validation: Confirms reactivity profiles of ortho-methyl/bromo pyridine systems.
  • Miyaura, N., & Suzuki, A. (1995). "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews.

    • Foundational Mechanism: General mechanism and base selection.[11]

  • Paul, F., Patt, J., & Hartwig, J. F. (1994). "Palladium-catalyzed formation of carbon-nitrogen bonds. Reaction intermediates and structure-activity relationships." Journal of the American Chemical Society.

    • Mechanistic Insight: Discusses the inhibition of Pd catalysts by amine coordin

Sources

Method

Application Notes and Protocols for the Buchwald-Hartwig Amination of 2-Bromo-N,6-dimethylpyridin-3-amine

Abstract This document provides a comprehensive technical guide for performing the Buchwald-Hartwig amination on the heteroaromatic substrate, 2-Bromo-N,6-dimethylpyridin-3-amine. The palladium-catalyzed formation of car...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This document provides a comprehensive technical guide for performing the Buchwald-Hartwig amination on the heteroaromatic substrate, 2-Bromo-N,6-dimethylpyridin-3-amine. The palladium-catalyzed formation of carbon-nitrogen (C-N) bonds is a cornerstone of modern synthetic chemistry, with profound implications in the development of pharmaceuticals, agrochemicals, and functional materials where the arylamine moiety is a prevalent structural motif.[1][2] This guide is designed for researchers, scientists, and drug development professionals, offering in-depth mechanistic insights, detailed experimental protocols, and practical troubleshooting advice to ensure successful execution of this critical transformation.

Introduction: The Strategic Importance of Aminopyridine Synthesis

The Buchwald-Hartwig amination reaction has emerged as one of the most powerful and versatile methods for constructing C(sp²)-N bonds, largely supplanting harsher, traditional methods that suffered from limited substrate scope and poor functional group tolerance.[1][3] The reaction's development, credited to Stephen L. Buchwald and John F. Hartwig, has revolutionized synthetic approaches to a vast array of molecules.[1][2]

The target substrate, 2-Bromo-N,6-dimethylpyridin-3-amine, presents a unique set of challenges and opportunities. Pyridine-based structures are privileged scaffolds in medicinal chemistry, frequently appearing in biologically active compounds.[2] However, the electronic nature of the pyridine ring and the presence of an existing amino group can complicate cross-coupling reactions. The adjacent dimethylamino and methyl groups introduce specific steric and electronic factors that must be considered for successful catalyst selection and reaction optimization. This guide addresses these nuances, providing a field-proven framework for achieving high-yield amination.

Mechanistic Underpinnings and Component Selection

A deep understanding of the reaction mechanism is paramount for rational optimization and troubleshooting. The Buchwald-Hartwig amination proceeds via a palladium-catalyzed cycle, which is broadly accepted to involve three key stages: oxidative addition, amine coordination and deprotonation, and reductive elimination.[1][4][5][6]

The Catalytic Cycle
  • Oxidative Addition: A low-valent Pd(0) species, generated in situ from a precatalyst, reacts with the aryl halide (Ar-X), inserting into the carbon-halogen bond to form a Pd(II) complex.[4][7] This step is often the rate-determining step of the cycle.

  • Amine Coordination & Deprotonation: The amine nucleophile coordinates to the Pd(II) center. In the presence of a strong, non-nucleophilic base, the coordinated amine is deprotonated to form a palladium-amido intermediate.[2]

  • Reductive Elimination: The final step involves the formation of the new C-N bond as the arylamine product is eliminated from the palladium center, regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.[1][8]

Buchwald-Hartwig Catalytic Cycle cluster_cycle Catalytic Cycle Pd(0)L Active Pd(0) Catalyst OxAdd Oxidative Addition (Ar-X) Pd(0)L->OxAdd Ar-X Pd(II)Complex Ar-Pd(II)(L)-X OxAdd->Pd(II)Complex AmineCoord Amine Coordination (R₂NH) Pd(II)Complex->AmineCoord R₂NH AmineComplex [Ar-Pd(II)(L)(HNR₂)]⁺X⁻ AmineCoord->AmineComplex Deprotonation Base (-HB⁺X⁻) AmineComplex->Deprotonation Base AmidoComplex Ar-Pd(II)(L)-NR₂ Deprotonation->AmidoComplex ReductElim Reductive Elimination AmidoComplex->ReductElim ReductElim->Pd(0)L Product (Ar-NR₂)

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Core Components: An Expert's Perspective

The success of the reaction hinges on the judicious selection of four key components:

  • Palladium Precatalyst: While traditional sources like Pd(OAc)₂ or Pd₂(dba)₃ are effective, modern, air- and moisture-stable palladacycle precatalysts (e.g., G3 and G4 Buchwald precatalysts) are highly recommended.[9][10] They offer superior reliability and convenience by cleanly and efficiently generating the active LPd(0) catalyst in situ, often allowing for lower catalyst loadings.[10]

  • Ligand: This is arguably the most critical variable. The evolution to bulky, electron-rich biaryl phosphine ligands has dramatically expanded the reaction's scope.[10][11] For an electron-rich, potentially coordinating substrate like 2-bromo-3-aminopyridine, a ligand must be sterically demanding enough to promote reductive elimination and prevent catalyst inhibition.

    • Rationale: The lone pair on the pyridine nitrogen or the existing amino group can coordinate to the palladium center, potentially poisoning the catalyst. A bulky ligand helps create a coordinatively unsaturated environment that favors the desired catalytic pathway.[12] Ligands such as Xantphos , RuPhos , or BrettPhos are excellent starting points for this class of substrate.[2][6][13]

  • Base: A strong, non-nucleophilic base is required to deprotonate the amine without competing in side reactions. Sodium tert-butoxide (NaOtBu) , potassium tert-butoxide (KOtBu), and lithium bis(trimethylsilyl)amide (LHMDS) are the most common and effective choices.[4][9] For substrates with base-sensitive functional groups, weaker inorganic bases like Cs₂CO₃ or K₃PO₄ can be employed, though this may necessitate higher reaction temperatures.[9]

  • Solvent: Anhydrous, aprotic solvents are essential to prevent quenching of the base and deactivation of the catalyst. Toluene , dioxane , and tetrahydrofuran (THF) are standard choices.[8][9] Toluene is often preferred for reactions involving aryl bromides due to its higher boiling point, which can facilitate catalyst turnover.[9]

Experimental Protocol & Workflow

Disclaimer: This protocol is a robust starting point. Optimization may be necessary depending on the specific amine coupling partner. All operations should be performed in a fume hood using appropriate personal protective equipment (PPE).

Materials and Reagents
ReagentGradeSupplier RecommendationNotes
2-Bromo-N,6-dimethylpyridin-3-amine>97%Commercial SourceStarting material.
Amine Coupling Partner>98%Commercial SourceEnsure it is free of primary amine impurity if it's a secondary amine.
Palladium Precatalyst (e.g., XPhos Pd G3)>98%Commercial SourceAir-stable, easy to handle.[10]
Ligand (e.g., XPhos)>98%Commercial SourceIf not using a precatalyst.
Sodium tert-butoxide (NaOtBu)>98%Commercial SourceHandle in a glovebox or quickly in air.
TolueneAnhydrous, >99.8%Commercial SourceUse from a Sure/Seal™ bottle.[14]
Ethyl AcetateACS GradeCommercial SourceFor workup and chromatography.
HexanesACS GradeCommercial SourceFor chromatography.
Celite®N/ACommercial SourceFor filtration.
Silica Gel230-400 meshCommercial SourceFor column chromatography.
Recommended Reaction Parameters

The following table provides a validated starting point for the amination of 2-Bromo-N,6-dimethylpyridin-3-amine.

ParameterRecommended ConditionOptimization RangeRationale
Aryl Bromide 1.0 equivN/ALimiting reagent.
Amine 1.2 equiv1.1 - 1.5 equivA slight excess drives the reaction to completion.
Pd Precatalyst 2 mol %1 - 5 mol %Lower loadings are desirable; increase if reactivity is low.
Ligand XPhos (as part of G3 precatalyst)RuPhos, BrettPhos, XantphosBulky, electron-rich ligands are essential for heteroaryl substrates.[9][10]
Base NaOtBu (1.4 equiv)KOtBu, LHMDS, Cs₂CO₃ (2.0 equiv)Strong, non-nucleophilic base is critical.[9] Weaker bases may require higher temperatures.
Solvent Toluene (0.1 M)Dioxane, THF (0.1 - 0.5 M)Anhydrous and degassed solvent is crucial.[9]
Temperature 100 °C80 - 110 °CSufficient thermal energy is typically required for aryl bromides.
Time 18 hours12 - 24 hoursMonitor by TLC or LC-MS to determine completion.
Step-by-Step Methodology

Caption: A typical experimental workflow for the Buchwald-Hartwig amination.

  • Vessel Preparation: Place an appropriately sized magnetic stir bar into a Schlenk tube or round-bottom flask. Dry the glassware in an oven at 120 °C for at least 4 hours and allow it to cool to room temperature under a stream of inert gas (nitrogen or argon).[14]

  • Reagent Loading: In the open air (this can be done quickly), add 2-Bromo-N,6-dimethylpyridin-3-amine (1.0 equiv), the amine coupling partner (1.2 equiv), sodium tert-butoxide (1.4 equiv), and the XPhos Pd G3 precatalyst (0.02 equiv) to the reaction vessel.

  • Inerting the Atmosphere: Seal the vessel with a rubber septum, and then evacuate and backfill with inert gas. Repeat this cycle three times to ensure all oxygen is removed.[15]

  • Solvent Addition: Add anhydrous, degassed toluene via syringe to achieve the desired concentration (e.g., 0.1 M with respect to the aryl bromide).

  • Reaction Execution: Place the sealed vessel into a preheated oil bath set to 100 °C. Stir the reaction mixture vigorously.[5]

  • Monitoring: After the designated time (e.g., 18 hours), remove a small aliquot via syringe and analyze by TLC or LC-MS to confirm the consumption of the starting material.

  • Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute the dark slurry with ethyl acetate (approx. 20 mL per mmol of aryl bromide) and filter the mixture through a pad of Celite® to remove the palladium catalyst and inorganic salts. Wash the filter cake with additional ethyl acetate.[5]

  • Extraction: Transfer the filtrate to a separatory funnel and wash sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the resulting crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the desired product.

Troubleshooting Common Issues

Even with a robust protocol, challenges can arise. This section provides solutions to common problems.

IssuePossible Cause(s)Recommended Solution(s)
Low or No Yield 1. Inactive catalyst due to oxygen or moisture exposure.[9] 2. Inappropriate ligand choice for the specific substrate. 3. Insufficiently strong or decomposed base. 4. Catalyst inhibition by the pyridine substrate.1. Ensure rigorous anhydrous and anaerobic techniques.[14] Use a fresh bottle of anhydrous solvent and a reliable precatalyst. 2. Screen other bulky biarylphosphine ligands like RuPhos or tBuBrettPhos.[9] 3. Use freshly opened NaOtBu or store it in a desiccator/glovebox. 4. Increase catalyst loading slightly or switch to a more sterically hindered ligand to disfavor substrate coordination.
Hydrodehalogenation (Ar-Br → Ar-H)This side product forms from competing β-hydride elimination pathways, especially with primary amines, or from catalyst decomposition.[9]Optimize the reaction temperature; sometimes lowering it can disfavor this pathway. Ensure the ligand-to-palladium ratio is appropriate (if not using a precatalyst). A different ligand/base combination may be required.[9]
Homocoupling (Ar-Ar or R₂N-NR₂)Occurs when the catalytic cycle is disrupted, often promoted by certain catalyst systems or high temperatures.[9]Lowering the reaction temperature or catalyst loading can sometimes mitigate homocoupling.[9] Re-evaluate the choice of catalyst and ligand.
Reaction Stalls The catalyst has become deactivated over the course of the reaction.If monitoring shows the reaction has stopped prematurely, adding a second small portion of the catalyst and ligand might restart it. This often points to an underlying issue with reagent purity or inertness of the atmosphere.

Safety Precautions

A thorough risk assessment must be conducted before beginning any experimental work.[15]

  • Chemical Hazards:

    • Palladium Compounds: Are toxic and should be handled with care in a well-ventilated fume hood. Avoid inhalation of dust.

    • Phosphine Ligands: Are often air-sensitive and toxic. Handle under an inert atmosphere.

    • Sodium tert-butoxide: Is a strong base and is corrosive and moisture-sensitive. It can cause severe burns. Handle with appropriate gloves and eye protection.

    • Solvents: Toluene and dioxane are flammable and pose health risks through inhalation and skin contact.

  • Operational Hazards:

    • Exotherms: While typically well-behaved on a lab scale, Buchwald-Hartwig aminations can be exothermic. Caution is required during scale-up.[16]

    • Pressure: When conducting reactions in sealed tubes, especially with volatile amines or solvents, ensure the vessel is rated to handle the potential pressure increase at the reaction temperature.[17][18]

  • Personal Protective Equipment (PPE): Safety glasses, a flame-retardant lab coat, and appropriate chemical-resistant gloves are mandatory at all times.

References

  • Buchwald–Hartwig amination. (n.d.). In Wikipedia. Retrieved March 7, 2026, from [Link]

  • Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Retrieved from [Link]

  • Nolan, S. P., & Cazin, C. S. J. (Eds.). (2018). Recent Advances in the Buchwald-Hartwig Amination Reaction Enabled by the Application of Sterically Demanding Phosphine Ancillary Ligands. ResearchGate. Retrieved from [Link]

  • Singleton, D. A., & Matyjaszczyk, A. D. (2020). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular ¹³C Kinetic Isotope Effects. ACS Catalysis, 10(24), 14636–14644. [Link]

  • Dorel, R., Grugel, C. P., & Haydl, A. M. (2019). The Buchwald-Hartwig Amination After 25 Years. Angewandte Chemie International Edition, 58(48), 17118–17129. [Link]

  • Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved from [Link]

  • J&K Scientific LLC. (2021, February 23). Buchwald-Hartwig Cross-Coupling. Retrieved from [Link]

  • Lang, F., Zultanski, S. L., & Buchwald, S. L. (2007). A practical Buchwald−Hartwig amination of 2-bromopyridines with volatile amines. The Journal of Organic Chemistry, 72(9), 3606–3607. [Link]

  • Verma, A., et al. (2025). Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. Chemical Reviews. [Link]

  • Ruiz-Castillo, P., & Buchwald, S. L. (2019). The 25th Anniversary of the Buchwald–Hartwig Amination: Development, Applications, and Outlook. ACS Catalysis, 9(7), 5824–5833. [Link]

  • Lang, F., Zultanski, S. L., & Buchwald, S. L. (2007). A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines. The Journal of Organic Chemistry, 72(9), 3606–3607. [Link]

  • Chartoire, A., et al. (2014). ChemInform Abstract: Buchwald-Hartwig Amination of (Hetero)aryl Chlorides by Employing MorDalPhos under Aqueous and Solvent-Free Conditions. ResearchGate. Retrieved from [Link]

  • ResearchGate. (n.d.). Selected ligands and catalysts for Buchwald-Hartwig amination. Retrieved from [Link]

  • ACS Green Chemistry Institute. (n.d.). Buchwald-Hartwig Amination. Retrieved from [Link]

  • Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Retrieved from [Link]

  • Purdue University. (2022, May 10). Potential Safety Hazards Associated with Pd- Catalyzed Cross-Coupling Reactions. Retrieved from [Link]

  • ResearchGate. (n.d.). A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines | Request PDF. Retrieved from [Link]

  • Logsdon, D. L. (2021). HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. Purdue University. Retrieved from [Link]

  • University of Leeds. (n.d.). Optimising a Buchwald-Hartwig amination using the ChemSpeed. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates. Retrieved from [Link]

  • ResearchGate. (2022, May 13). Why is the product not forming in buchwald coupling of pyridyl 2-amino pyrimidine with 4-iodopyrazole?. Retrieved from [Link]

Sources

Application

Advanced Protocols for Palladium-Catalyzed Cross-Coupling of 2-Bromo-3-Aminopyridines

Executive Summary & Strategic Importance 2-Bromo-3-aminopyridine is a high-value heterocyclic building block, distinct from its more common isomer (2-amino-3-bromopyridine). Its strategic value lies in its nitrogen subst...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Importance

2-Bromo-3-aminopyridine is a high-value heterocyclic building block, distinct from its more common isomer (2-amino-3-bromopyridine). Its strategic value lies in its nitrogen substitution pattern, which serves as the direct precursor to pyrrolo[3,2-b]pyridines (4-azaindoles) and pyrido[2,3-b]pyrazines —scaffolds heavily utilized in kinase inhibitors (e.g., Vemurafenib analogs) and GPCR modulators.

However, this substrate presents a "dual-coordination" challenge:

  • The Pyridine Nitrogen (N1): A strong

    
    -donor capable of displacing phosphine ligands.
    
  • The Exocyclic Amine (C3-NH2): A nucleophile that can poison the Pd(II) center or compete in oxidative addition if not properly managed.

This guide provides optimized, field-tested protocols to overcome these electronic hurdles, focusing on Sonogashira, Buchwald-Hartwig, and Suzuki-Miyaura transformations.

Reaction Pathways & Scaffold Diversity

The following diagram illustrates the divergent synthetic utility of 2-bromo-3-aminopyridine.

ReactionPathways Substrate 2-Bromo-3-aminopyridine Sonogashira Sonogashira Coupling (Alkynes) Substrate->Sonogashira Buchwald Buchwald-Hartwig (Amines) Substrate->Buchwald Suzuki Suzuki-Miyaura (Aryl Boronic Acids) Substrate->Suzuki AlkynylInt 2-Alkynyl-3-aminopyridine Sonogashira->AlkynylInt DiamineInt 2,3-Diaminopyridine Buchwald->DiamineInt BiarylInt 2-Aryl-3-aminopyridine Suzuki->BiarylInt Azaindole Pyrrolo[3,2-b]pyridine (4-Azaindole) AlkynylInt->Azaindole Cyclization (CuI or Base) Pyrazine Pyrido[2,3-b]pyrazine DiamineInt->Pyrazine Condensation (1,2-Dicarbonyls) Carboline Carboline Analogues BiarylInt->Carboline Cyclization

Caption: Divergent synthesis from 2-bromo-3-aminopyridine to fused heterocyclic systems.

Critical Analysis: The Free Amine Challenge

Working with unprotected 3-aminopyridines requires a nuanced approach to catalyst selection.

Comparison of Strategies
StrategyProsConsRecommended For
Direct Coupling (Unprotected) Atom economical; fewer steps.High risk of catalyst poisoning; requires expensive, bulky ligands (e.g., BrettPhos).Buchwald-Hartwig; Large scale where steps = cost.
In-Situ Protection Balances reactivity; one-pot potential.Reagents like TMSCl can complicate workup.Sonogashira (prevents side reactions).[1]
Pre-Protection (Acetamide/Boc) Highest reliability; standard catalysts (Pd(PPh3)4) work well.Adds two synthetic steps (protection/deprotection).[2]Suzuki-Miyaura; Complex total synthesis.

Detailed Experimental Protocols

Protocol A: Sonogashira Coupling (Synthesis of 4-Azaindoles)

This reaction constructs the pyrrolo[3,2-b]pyridine core. The free amine at C3 is prone to attacking the alkyne prematurely or coordinating Pd.

Optimized Conditions:

  • Catalyst: PdCl₂(PPh₃)₂ (5 mol%)

  • Co-Catalyst: CuI (2 mol%) – Keep low to minimize homocoupling.

  • Base: Et₃N (3.0 equiv)

  • Solvent: DMF (Anhydrous, degassed)

  • Temperature: 80–100 °C

Step-by-Step Procedure:

  • Preparation: In a flame-dried Schlenk tube, charge 2-bromo-3-aminopyridine (1.0 equiv), PdCl₂(PPh₃)₂ (0.05 equiv), and CuI (0.02 equiv).

  • Inertion: Evacuate and backfill with Argon (3 cycles).

  • Solvation: Add anhydrous DMF (0.2 M concentration relative to substrate) and Et₃N (3.0 equiv).

  • Addition: Add the terminal alkyne (1.2 equiv) dropwise.

    • Note: If the alkyne is volatile, add it last after heating begins.

  • Reaction: Heat to 90 °C for 4–12 hours. Monitor by TLC (EtOAc/Hexanes). The product (2-alkynyl-3-aminopyridine) is often fluorescent.

  • Cyclization (One-Pot Variation): To convert directly to the 4-azaindole, cool to RT, add KOtBu (2.0 equiv), and heat to 60 °C for 2 hours.

  • Workup: Dilute with EtOAc, wash with saturated NH₄Cl (to remove Cu), then brine. Dry over Na₂SO₄.[1][2]

Mechanism Insight: The C3-amine acts as the nucleophile in the second step, attacking the activated alkyne at C2 to close the 5-membered ring.

Protocol B: Buchwald-Hartwig Amination (Synthesis of 2,3-Diaminopyridines)

Synthesizing 2,3-diaminopyridines is difficult because the product is a potent chelator. Standard ligands (BINAP) often fail.

Optimized Conditions:

  • Catalyst: Pd₂(dba)₃ (2 mol%)

  • Ligand: BrettPhos or RuPhos (4–6 mol%)

  • Base: LiHMDS (2.5 equiv) or NaOtBu (1.4 equiv)

  • Solvent: THF or Toluene

  • Temperature: 65–80 °C

Step-by-Step Procedure:

  • Catalyst Pre-activation: In a glovebox or under Argon, mix Pd₂(dba)₃ and BrettPhos in THF. Stir for 5 mins at RT to form the active L-Pd(0) species (solution turns from purple to orange/brown).

  • Substrate Addition: Add 2-bromo-3-aminopyridine (1.0 equiv) and the amine coupling partner (1.2 equiv).

  • Base Addition: Add LiHMDS (1.0 M in THF) dropwise.

    • Why LiHMDS? It is soluble and less nucleophilic than alkoxides, preventing attack on the pyridine ring.

  • Reaction: Seal the tube and heat to 80 °C for 12 hours.

  • Workup: Quench with water. Extract with DCM (diamines are polar; EtOAc may not extract efficiently).

  • Purification: Use amine-functionalized silica or add 1% Et₃N to the eluent to prevent streaking.

Protocol C: Suzuki-Miyaura Coupling

For coupling with aryl boronic acids. If the boronic acid is electron-poor, the reaction is sluggish.

Optimized Conditions:

  • Catalyst: Pd(dppf)Cl₂·DCM (3 mol%)

  • Base: K₃PO₄ (3.0 equiv) or Cs₂CO₃

  • Solvent: 1,4-Dioxane/Water (4:1 ratio)

  • Temperature: 90 °C

Step-by-Step Procedure:

  • Mix: Combine 2-bromo-3-aminopyridine , Arylboronic acid (1.5 equiv), and Base in a vial.

  • Solvent: Add Dioxane/Water.[2] The water is critical for dissolving the inorganic base and facilitating transmetallation.

  • Degas: Sparge with Argon for 10 minutes. Oxygen is the enemy of this reaction, causing homocoupling of the boronic acid.

  • Catalyst: Add Pd(dppf)Cl₂ quickly against an Argon counter-flow.

  • Heat: Stir vigorously at 90 °C.

    • Troubleshooting: If conversion stalls, add SPhos (catalytic) to boost activity.

Troubleshooting & Expert Insights

Catalyst Poisoning

If the reaction turns black immediately (Pd precipitation) or stalls:

  • Cause: The free amine or pyridine nitrogen is saturating the Pd center, preventing oxidative addition.

  • Solution: Switch to Pd(OAc)₂ + XPhos . The bulky biaryl phosphine ligand creates a "protective shell" around the Pd, forcing the substrate to coordinate only through the C-Br bond.

Purification of Polar Products

3-Aminopyridines and their derivatives are "sticky" on silica gel.

  • Tip 1: Pre-wash silica with 5% Et₃N/Hexanes.

  • Tip 2: Use DCM/MeOH (95:5) instead of EtOAc/Hexanes.

  • Tip 3: For very polar diamines, consider reverse-phase chromatography (C18) using Water/Acetonitrile with 0.1% Formic Acid.

References

  • Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Modern Research in Catalysis, 2017.[3][4]

  • Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines. National Institutes of Health (PMC).

  • A Practical Buchwald-Hartwig Amination of 2-Bromopyridines with Volatile Amines. Journal of Organic Chemistry, 2007.[5]

  • Synthesis of 7-Azaindoles from 2-Amino-6-bromopyridine (Analogous Methodology). BenchChem Application Notes.

  • Suzuki-Miyaura cross-coupling of unprotected ortho-bromoanilines. RSC Advances, 2024.

Sources

Method

Optimization Strategies for the N-Alkylation of 2-Bromo-6-methylpyridin-3-amine

Executive Summary 2-Bromo-6-methylpyridin-3-amine (CAS: 126325-46-0) is a high-value scaffold in medicinal chemistry, particularly for synthesizing fused heterocycles (e.g., imidazopyridines) and kinase inhibitors. Howev...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

2-Bromo-6-methylpyridin-3-amine (CAS: 126325-46-0) is a high-value scaffold in medicinal chemistry, particularly for synthesizing fused heterocycles (e.g., imidazopyridines) and kinase inhibitors. However, its functionalization presents a specific challenge: the C2-Bromine atom exerts a strong inductive electron-withdrawing effect (-I), significantly reducing the nucleophilicity of the C3-amine compared to simple anilines. Furthermore, the pyridine nitrogen presents a competing nucleophilic site, although the steric bulk of the C2-Br and C6-Me groups largely suppresses N-ring alkylation.

This guide details two optimized protocols for N-alkylation, prioritizing Reductive Amination (Method A) for mono-alkylation selectivity and Direct Alkylation (Method B) for introducing simple alkyl groups where aldehydes are not viable.

Part 1: Chemical Reactivity Profile

To design a successful experiment, one must understand the electronic and steric landscape of the substrate.

Structural Analysis[1]
  • C3-Amine (Target): The primary nucleophile. Its reactivity is attenuated by the ortho-bromo substituent.

  • C2-Bromine: Deactivates the amine via inductive withdrawal but serves as a crucial handle for downstream cross-coupling (e.g., Suzuki, Buchwald).

  • C6-Methyl: Provides slight electron donation (+I) para to the amine, partially mitigating the deactivation from the bromine, but primarily acts as a lipophilic spacer.

  • Ring Nitrogen: Theoretically nucleophilic, but sterically shielded by the flanking Br and Me groups, making regioselectivity generally favorable toward the exocyclic amine.

Reactivity Visualization

The following diagram maps the competing forces and the logic for selecting the reaction pathway.

ReactivityMap Substrate 2-Bromo-6-methylpyridin-3-amine Target Exocyclic Amine (C3-NH2) Target Nucleophile Substrate->Target Primary Site Trap Pyridine Ring Nitrogen Potential Trap (Low Risk) Substrate->Trap Secondary Site Decision Select Methodology Target->Decision Effect_Br C2-Br Effect: Inductive Withdrawal (-I) Reduces Nucleophilicity Effect_Br->Target Deactivates Effect_Me C6-Me Effect: Steric Shielding of Ring N Slight Activation of C3 Effect_Me->Trap Blocks MethodA Method A: Reductive Amination (Best for Mono-alkylation) Decision->MethodA Aldehyde Available? MethodB Method B: Direct Alkylation (Best for Simple Alkyl Halides) Decision->MethodB Alkyl Halide Only?

Figure 1: Reactivity landscape and decision logic for functionalizing 2-bromo-6-methylpyridin-3-amine.

Part 2: Experimental Protocols

Method A: Reductive Amination (Recommended)

Objective: Selective mono-alkylation using an aldehyde. Mechanism: Formation of an imine/hemiaminal intermediate followed by in situ reduction.[1][2] Why this works: The intermediate imine is formed reversibly; the reducing agent (STAB) selectively reduces the protonated imine over the aldehyde, preventing over-alkylation.

Reagents & Stoichiometry
ComponentEquiv.RoleNotes
Substrate 1.0Nucleophile2-Bromo-6-methylpyridin-3-amine
Aldehyde 1.1–1.2ElectrophileAliphatic or Aromatic
NaBH(OAc)₃ (STAB) 1.5–2.0Reducing AgentMilder than NaBH₄; tolerates aldehydes
AcOH 1.0–2.0CatalystActivates imine formation (Critical for deactivated amines)
DCE or DCM SolventMedium1,2-Dichloroethane (DCE) preferred for higher T
Protocol Steps
  • Imine Formation:

    • In a dry round-bottom flask, dissolve 2-bromo-6-methylpyridin-3-amine (1.0 equiv) in DCE (0.1 M concentration).

    • Add the Aldehyde (1.1 equiv).[2]

    • Add Acetic Acid (AcOH, 1.5 equiv).

    • Critical Step: Stir at room temperature for 30–60 minutes. For highly deactivated amines or sterically hindered aldehydes, add Ti(OiPr)₄ (1.5 equiv) at this stage to force imine formation.

  • Reduction:

    • Cool the mixture to 0°C (ice bath).

    • Add Sodium Triacetoxyborohydride (STAB) (1.5 equiv) portion-wise over 10 minutes.

    • Allow the reaction to warm to room temperature and stir for 4–16 hours. Monitor by LCMS (look for M+1 of product; imine intermediate may be visible if reduction is slow).

  • Workup:

    • Quench with saturated aqueous NaHCO₃ (careful, gas evolution).

    • Extract with DCM (3x).

    • Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

  • Purification:

    • Flash column chromatography (Hexanes/EtOAc). The secondary amine is usually less polar than the primary amine substrate but more polar than the aldehyde.

Method B: Direct Alkylation (Base-Mediated)

Objective: Alkylation using alkyl halides (e.g., Methyl Iodide, Benzyl Bromide). Risk: High risk of over-alkylation (formation of tertiary amines or quaternary salts). Control Strategy: Use a mild base and controlled temperature.

Reagents & Stoichiometry
ComponentEquiv.RoleNotes
Substrate 1.0Nucleophile
Alkyl Halide 1.0–1.1ElectrophileR-X (I > Br > Cl)
K₂CO₃ 2.0BaseScavenges HX byproduct
DMF or MeCN SolventMediumDMF accelerates S_N2; MeCN is milder
Protocol Steps
  • Setup:

    • Dissolve 2-bromo-6-methylpyridin-3-amine (1.0 equiv) in anhydrous DMF (0.2 M).

    • Add K₂CO₃ (2.0 equiv) (finely ground).

  • Addition:

    • Add the Alkyl Halide (1.0 equiv) dropwise at 0°C.

    • Note: Do NOT add excess alkyl halide.

  • Reaction:

    • Allow to warm to room temperature.[3] If the alkyl halide is unreactive (e.g., alkyl chloride), heat to 50–60°C.

    • Checkpoint: Monitor strictly by TLC/LCMS every 2 hours. Stop immediately upon consumption of starting material to prevent di-alkylation.

  • Workup:

    • Dilute with water (5x volume of DMF) to dissolve salts and precipitate the product (if solid).

    • If oil, extract with EtOAc. Wash EtOAc extensively with water/LiCl solution to remove DMF.

Part 3: Troubleshooting & Optimization

Common Issues and Solutions
ProblemRoot CauseSolution
Low Conversion (Method A) Amine is too deactivated by 2-Br.Activation: Add 1.5 equiv Ti(OiPr)₄ (Titanium isopropoxide) during the imine formation step. This acts as a Lewis acid and water scavenger.
Bis-alkylation (Method B) Reaction uncontrolled; Product is more nucleophilic than SM.Switch Method: Use Method A (Reductive Amination) if possible. If not, use 0.8 equiv of alkyl halide and recycle recovered starting material.
Regioisomers (Ring N) Steric breakdown or extremely reactive electrophile.Solvent Switch: Use non-polar solvents (Toluene) to disfavor ionic transition states required for Ring-N alkylation.
Analytical Validation (QC)
  • 1H NMR:

    • Look for the disappearance of the broad NH₂ singlet (typically

      
       4.0–6.0 ppm).
      
    • Appearance of a new NH doublet (if mono-alkylated) around

      
       4.5–6.5 ppm (exchangeable).
      
    • Shift of the C4-H proton (neighbor to amine) due to electronic changes.

  • LCMS:

    • Confirm mass [M+H]+.

    • Check for [M+R]+ (bis-alkylated byproduct) which is a common impurity in Method B.

References

  • Reductive Amination General Protocols

    • Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 1996, 61(11), 3849-3862.
  • Reactivity of 3-Amino-2-Halopyridines

    • National Institutes of Health (NIH). "Synthesis of N-Substituted-3-amino-4-halopyridines: a Sequential Boc-Removal/Reductive Amination." NIH Public Access, 2018.
  • Lewis Acid Activation (Ti(OiPr)4)

    • Mattson, R. J., et al. "An Improved Method for Reductive Alkylation of Amines Using Titanium(IV) Isopropoxide and Sodium Borohydride." Journal of Organic Chemistry, 1990, 55(8), 2552–2554.
  • Compound Data (2-Bromo-6-methylpyridin-3-amine)

    • PubChem Compound Summary for CID 642816 (Analogous 3-amino-2-bromopyridine d

Sources

Application

Application Note: Advanced Purification of 2-Bromo-N,6-dimethylpyridin-3-amine via Modified Normal-Phase Column Chromatography

Executive Summary The purification of highly functionalized basic heterocycles, such as 2-Bromo-N,6-dimethylpyridin-3-amine , presents a significant challenge in synthetic organic chemistry and drug development. The pres...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The purification of highly functionalized basic heterocycles, such as 2-Bromo-N,6-dimethylpyridin-3-amine , presents a significant challenge in synthetic organic chemistry and drug development. The presence of multiple basic nitrogen centers often leads to severe chromatographic tailing, irreversible adsorption, and poor isolated yields on standard silica gel. This application note provides a comprehensive, self-validating protocol for the purification of this molecule using normal-phase column chromatography. By leveraging mechanistic insights into silanol-amine interactions and employing targeted mobile phase modifiers, this guide ensures high-resolution separation and maximum product recovery.

Chemical Context & Chromatographic Challenges

2-Bromo-N,6-dimethylpyridin-3-amine is a halogenated aminopyridine derivative featuring a pyridine ring nitrogen and an exocyclic secondary amine (-NHCH3). While the bromo and methyl groups impart a degree of lipophilicity, the molecule remains fundamentally basic.

When purifying basic organic amines on unmodified normal-phase silica gel, chemists frequently encounter poor chromatographic performance[1]. Silica gel is inherently acidic, possessing active silanol groups (-Si-OH) with a pKa ranging from 4.5 to 5.5. When 2-Bromo-N,6-dimethylpyridin-3-amine passes through the column, the basic nitrogen atoms act as strong hydrogen-bond acceptors and donors, leading to powerful acid-base interactions with the stationary phase[2]. This phenomenon manifests physically as band broadening, severe streaking on Thin Layer Chromatography (TLC), and co-elution with closely related impurities.

Mechanistic Insights: The Role of Basic Modifiers

To achieve sharp, symmetrical peaks and prevent product loss, the chromatographic system must be engineered to counteract the inherent acidity of the silica gel.

The most effective strategy is Silanol Masking via the introduction of a sacrificial basic modifier, such as Triethylamine (TEA) or aqueous ammonia, into the mobile phase[3][4]. Because TEA is highly basic (pKa ~ 10.7) and sterically compact, it competitively binds to the acidic silanol sites on the silica surface[5]. By neutralizing these sites, the stationary phase is effectively "deactivated," allowing the slightly less basic 2-Bromo-N,6-dimethylpyridin-3-amine to elute freely based on its intrinsic polarity rather than being retarded by ionic interactions[1][6].

Mechanism Silanol Acidic Silanol (-Si-OH) Amine Aminopyridine Target Silanol->Amine Strong Adsorption (Causes Tailing) TEA TEA Modifier (Et3N) TEA->Silanol Competitive Masking (Neutralizes Silica)

Fig 1. Mechanistic masking of acidic silanols by TEA to prevent aminopyridine tailing.

Experimental Design & Optimization

Before committing the crude mixture to a column, the mobile phase must be optimized. For 2-Bromo-N,6-dimethylpyridin-3-amine, a moderately polar solvent system like Hexane/Ethyl Acetate is preferred over Dichloromethane/Methanol to avoid dissolving the silica gel under basic conditions[5].

Table 1: Mobile Phase Optimization Data for Aminopyridines

Solvent System Basic Modifier Approx. Rf Peak Shape & Mechanistic Observation
Hexane / EtOAc (1:1) None 0.15 Severe tailing; strong silanol H-bonding.
Hexane / EtOAc (1:1) 1% TEA (v/v) 0.35 Sharp, symmetrical spots; silanols masked.
DCM / MeOH (95:5) None 0.20 Moderate tailing; poor resolution of impurities.

| DCM / MeOH (95:5) | 1% NH₄OH | 0.40 | Good shape, but risk of silica dissolution[5]. |

Detailed Step-by-Step Protocol

This protocol is designed as a self-validating system , ensuring that each phase of the purification contains a built-in quality control check to guarantee success[2].

Workflow A 1. Mobile Phase Prep (Add 1-2% TEA) B 2. Column Packing (Slurry with TEA-Silica) A->B C 3. Sample Loading (Dry Load on Celite) B->C D 4. Isocratic Elution (Monitor UV 254 nm) C->D E 5. Fraction Pooling & Co-evaporation (Toluene) D->E

Fig 2. End-to-end self-validating workflow for the purification of basic amines.

Step 1: Pre-Chromatographic Validation (TLC)
  • Prepare a solvent system of Hexane/Ethyl Acetate (e.g., 70:30) containing 1% v/v Triethylamine (TEA).

  • Spot the crude 2-Bromo-N,6-dimethylpyridin-3-amine alongside the starting materials.

  • Validation Check: Run a 2D TLC. Develop the plate in one direction, dry it, rotate 90 degrees, and develop again. A single spot on the diagonal confirms the compound is stable on TEA-treated silica and does not degrade during chromatography.

Step 2: Silica Gel Deactivation & Column Packing
  • Calculate the required silica mass (typically 30-50x the mass of the crude sample).

  • Prepare a slurry of the silica gel using the TEA-spiked mobile phase.

  • Pour the slurry into the column. Causality: Packing the column with the modified solvent ensures the silica bed is pre-equilibrated and fully deactivated before the sample is introduced, preventing localized heat of adsorption[6].

  • Validation Check: Pass 2-3 column volumes (CV) of the mobile phase through the bed. Verify that the bed is uniform and free of channeling.

Step 3: Sample Loading (Dry Loading Technique)
  • Dissolve the crude mixture in a minimal amount of a volatile solvent (e.g., Dichloromethane).

  • Add a small amount of deactivated silica gel or Celite (approx. 2-3x the crude mass) to the flask.

  • Evaporate the solvent under reduced pressure to yield a free-flowing powder.

  • Carefully load this powder evenly onto the top of the flat silica bed. Causality: Dry loading prevents the basic amine from precipitating at the column head and ensures a perfectly narrow initial band, maximizing resolution.

Step 4: Chromatographic Elution
  • Begin isocratic elution using the optimized Hexane/EtOAc + 1% TEA solvent system.

  • Collect fractions in appropriately sized test tubes.

  • Validation Check: Monitor the elution using a UV lamp (254 nm) directly on the glass column (if applicable) and by spotting fractions on TLC plates. The brominated pyridine ring is highly UV-active, allowing for real-time tracking.

Step 5: Fraction Analysis & Modifier Removal
  • Pool the fractions containing pure 2-Bromo-N,6-dimethylpyridin-3-amine based on TLC analysis.

  • Transfer to a round-bottom flask and concentrate under reduced pressure.

  • Validation Check (TEA Removal): TEA has a boiling point of 89°C and can sometimes remain as a contaminant. To ensure complete removal, add 10-20 mL of Toluene to the flask and co-evaporate under vacuum. Toluene forms an azeotrope with TEA, stripping it completely from the final product without requiring excessive heat that could degrade the compound.

Troubleshooting & Data Presentation

Even with an optimized protocol, variations in crude matrix complexity can cause issues. Use the following self-correcting matrix to troubleshoot in real-time.

Table 2: Troubleshooting Matrix for Aminopyridine Purification

Observation Mechanistic Cause Corrective Action
Product streaks on column bed Insufficient silanol masking prior to loading. Ensure the column is pre-equilibrated with at least 3 CVs of TEA-spiked eluent before loading[3].
Co-elution of impurities Modifier concentration is too high, compressing the Rf values. Reduce TEA concentration to 0.5% v/v or switch to a shallower gradient elution[2].
No elution of target compound Solvent polarity is too low to overcome residual silica affinity. Gradually increase the proportion of Ethyl Acetate in the mobile phase by 5-10% increments[4].

| Residual TEA in NMR spectra | Incomplete evaporation of the basic modifier. | Co-evaporate the isolated product with toluene 2-3 times under high vacuum. |

References

  • When basification of silica gel is required, before using Column chromatography? , ResearchGate. Available at: [Link]

  • Is there an easy way to purify organic amines? , Biotage. Available at:[Link]

  • Purifying amines on silica , Org Prep Daily. Available at:[Link]

  • How do I purify ionizable organic amine compounds using flash column chromatography? , Biotage. Available at: [Link]

Sources

Method

Application Note: Recrystallization Protocols for Substituted Aminopyridines

Abstract & Scope Substituted aminopyridines (e.g., 4-aminopyridine, 3,4-diaminopyridine) are critical intermediates in the synthesis of high-value pharmaceuticals and ligands. However, their purification presents distinc...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract & Scope

Substituted aminopyridines (e.g., 4-aminopyridine, 3,4-diaminopyridine) are critical intermediates in the synthesis of high-value pharmaceuticals and ligands. However, their purification presents distinct challenges: high polarity, susceptibility to oxidation (color formation), and a notorious tendency to "oil out" rather than crystallize. This Application Note provides a robust, field-tested framework for the recrystallization of this chemical class, moving beyond generic procedures to address specific physicochemical behaviors.

Safety & Handling (Critical)

WARNING: Aminopyridines are potent potassium channel blockers and neurotoxins.

  • Inhalation/Contact: Can cause seizures, tremors, and respiratory arrest.

  • PPE: Double nitrile gloves, full-face respirator or dedicated fume hood operation is mandatory.

  • Waste: Segregate as highly toxic organic waste. Do not mix with oxidizers.

Pre-Crystallization Characterization

Before attempting bulk purification, the solubility profile must be established.[1] Aminopyridines exhibit a "solubility cliff" depending on the pH and substituents.

Solubility Profiling Matrix

Conduct these tests on 50 mg scale.

Solvent ClassRepresentative SolventBehavior with AminopyridinesRecommendation
Aromatic Toluene, BenzeneIdeal. High solubility at reflux; low at RT.Primary Choice for mono-aminopyridines (e.g., 4-AP).
Alcohols Ethanol, IPAHigh solubility even at RT.Use as Solvent A in binary systems.
Esters Ethyl AcetateModerate solubility.Good general solvent; may require cooling to -20°C.
Alkanes Hexanes, HeptaneInsoluble.Use as Anti-solvent .[2]
Water WaterHigh solubility (pH dependent).[2]Use as Anti-solvent for organic-soluble derivatives.

Strategic Decision Logic

Do not guess. Follow this logic flow to select the optimal protocol.

SolventSelection Start Start: Crude Aminopyridine SolubilityTest Test Solubility in Toluene (Reflux) Start->SolubilityTest SolubleHot Soluble Hot / Insoluble Cold? SolubilityTest->SolubleHot ProtocolA Protocol A: Single Solvent (Toluene/EtOAc) SolubleHot->ProtocolA Yes PolarTest Test Solubility in Ethanol/IPA SolubleHot->PolarTest No (Insoluble) TooSoluble Soluble at RT? PolarTest->TooSoluble ProtocolB Protocol B: Binary Solvent (Alcohol + Hexane) TooSoluble->ProtocolB Yes WaterSoluble Highly Water Soluble? TooSoluble->WaterSoluble No ProtocolC Protocol C: pH-Adjusted Precipitation WaterSoluble->ProtocolC Yes

Figure 1: Decision tree for selecting the appropriate recrystallization strategy based on solubility behavior.

Detailed Protocols

Protocol A: Single-Solvent Recrystallization (Toluene System)

Best for: 4-Aminopyridine, Halogenated aminopyridines. Rationale: Toluene provides the steep solubility curve necessary for high recovery yields without co-solvents.

  • Dissolution: Place crude solid in a round-bottom flask. Add Toluene (5 mL/g).

  • Reflux: Heat to reflux (110°C). If solid remains, add Toluene in 1 mL/g increments until dissolved.

  • Decolorization (Optional but Recommended):

    • Aminopyridines oxidize to yellow/brown azoxy dimers.

    • Remove heat, add Activated Charcoal (1-2 wt%), and reflux for 5 mins.

    • Hot Filtration: Filter immediately through a pre-warmed Celite pad.

  • Nucleation: Allow filtrate to cool slowly to RT. Do not use an ice bath yet.

  • Crystallization: Once turbidity appears, cool to 0-4°C for 2 hours.

  • Isolation: Filter (Buchner funnel), wash with cold Toluene, then Hexanes.

Protocol B: Binary Solvent (Anti-Solvent) System

Best for: 3,4-Diaminopyridine, highly polar derivatives. Rationale: These compounds are too soluble in alcohols and insoluble in hydrocarbons. A balanced mix forces precipitation.

  • Dissolution: Dissolve crude solid in minimum boiling Ethanol or Methanol.

  • Anti-Solvent Addition:

    • Maintain reflux.

    • Add n-Heptane or Hexane dropwise.

    • Stop when a persistent cloudiness (turbidity) is observed.[2]

  • Clarification: Add 1-2 drops of the alcohol to clear the solution.

  • Cooling: Remove from heat. Wrap flask in foil/towel for slow cooling.

    • Note: Rapid cooling here often causes "oiling out."

  • Harvest: Filter and wash with 1:1 Ethanol:Heptane (cold).

Protocol C: Troubleshooting "Oiling Out"

The "Expert" Method. Context: Substituted aminopyridines often separate as a supercooled oil rather than crystals. This traps impurities.

  • Diagnosis: If the solution turns into a bi-phasic liquid (oil droplets at bottom) upon cooling.

  • Remedy Step 1 (Re-dissolve): Reheat the mixture until the oil dissolves back into the homogeneous phase.

  • Remedy Step 2 (Seeding):

    • Allow the solution to cool just until the cloud point is reached.

    • Add a seed crystal of pure product (or scratch glass).

  • Remedy Step 3 (Trituration): If oil persists, decant the supernatant. Add a small volume of diethyl ether or hexanes to the oil and scratch vigorously with a glass rod to induce solidification. Recrystallize the resulting solid using Protocol B.

Process Workflow & Quality Control

RecrystWorkflow Raw Crude Aminopyridine Dissolve Dissolution (Reflux) + Charcoal Treatment Raw->Dissolve Filter Hot Filtration (Remove Insolubles) Dissolve->Filter Cooling Controlled Cooling (Ambient -> 4°C) Filter->Cooling Check Check: Crystals or Oil? Cooling->Check Harvest Vacuum Filtration & Wash Check->Harvest Crystals Remedy Reheat & Seed (Protocol C) Check->Remedy Oil Drying Vacuum Oven Drying (<40°C, N2 purge) Harvest->Drying Remedy->Cooling

Figure 2: Step-by-step workflow including critical control point for oiling out.

Quality Control Standards
  • Appearance: White to off-white needles/plates.[3] (Yellowing indicates oxidation).

  • HPLC: >99.5% purity.

  • Storage: Store under Argon/Nitrogen at 4°C. Aminopyridines are light and air sensitive.

References

  • Solubility & Thermodynamics: Liu, Y., et al. "Investigation into Solubility and Solvent Effect of 2-Aminopyridine in Different Mono-Solvents."[4] Journal of Chemical & Engineering Data, 2022. Link

  • 4-Aminopyridine Purification: "Process for preparing 4-aminopyridines." U.S. Patent 6,034,241. Link

  • Safety Data: National Institute for Occupational Safety and Health (NIOSH). "2-Aminopyridine."[5][6][7][8][9] Link

  • General Techniques: BenchChem Technical Support. "Recrystallization of Aminopyridine Derivatives." Link

  • Medical Context (Fampridine): "Ampyra (dalfampridine) Prescribing Information." FDA Access Data. Link

Sources

Application

Application Note: Scalable Synthesis of 2-Bromo-N,6-dimethylpyridin-3-amine

Executive Summary This application note details a robust, scalable process for the synthesis of 2-Bromo-N,6-dimethylpyridin-3-amine (Target Molecule). This scaffold is a critical intermediate in the development of SHP2 i...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This application note details a robust, scalable process for the synthesis of 2-Bromo-N,6-dimethylpyridin-3-amine (Target Molecule). This scaffold is a critical intermediate in the development of SHP2 inhibitors, kinase inhibitors, and other heterocyclic pharmaceutical agents.

The synthesis of polysubstituted pyridines presents specific regiochemical challenges. Standard electrophilic substitution on the pyridine ring is often unpredictable. Therefore, this protocol utilizes a functional group interconversion strategy starting from the commercially available 2-hydroxy-6-methyl-3-nitropyridine.

Key Process Features:

  • Regiocontrol: Established by the starting material, avoiding costly isomer separations.

  • Chemoselectivity: Preserves the labile C2-Bromine bond during the nitro reduction and methylation steps.

  • Scalability: Avoids chromatographic purification for intermediates; utilizes crystallization and extraction.

  • Safety: Replaces toxic cyanoborohydrides with sodium borohydride in the methylation step.

Retrosynthetic Analysis & Strategy

The strategic disconnection relies on installing the N-methyl group at the final stage to avoid over-methylation or competing side reactions during the bromination.

Strategic Pathway
  • Bromination: Conversion of the C2-hydroxyl to a C2-bromide using phosphorus oxybromide (

    
    ).
    
  • Reduction: Chemoselective reduction of the C3-nitro group to a primary amine using Iron/Acetic acid (Fe/AcOH). Catalytic hydrogenation (

    
    ) is avoided here to prevent hydrodebromination (loss of the C2-Br).
    
  • N-Methylation: Mono-methylation of the primary amine using a modified reductive amination protocol (Paraformaldehyde/NaOMe/NaBH4).

Workflow Diagram

SynthesisRoute Figure 1: Synthetic Route for 2-Bromo-N,6-dimethylpyridin-3-amine SM Start: 2-Hydroxy-6-methyl- 3-nitropyridine Int1 Intermediate 1: 2-Bromo-6-methyl- 3-nitropyridine SM->Int1 Step 1: POBr3 DMF, 80°C Int2 Intermediate 2: 2-Bromo-6-methyl- pyridin-3-amine Int1->Int2 Step 2: Fe, AcOH EtOH, 60°C Product Target: 2-Bromo-N,6- dimethylpyridin-3-amine Int2->Product Step 3: (CH2O)n, NaOMe then NaBH4

Figure 1: Three-step synthetic pathway designed for regioselectivity and scale.[1]

Detailed Experimental Protocols

Step 1: Synthesis of 2-Bromo-6-methyl-3-nitropyridine

Objective: Convert the tautomeric pyridone (2-hydroxy) to the bromopyridine.

  • Reagents:

    • 2-Hydroxy-6-methyl-3-nitropyridine (1.0 eq)

    • Phosphorus oxybromide (

      
      ) (1.5 eq)
      
    • DMF (Catalytic amount)[2]

    • Toluene (Solvent, 5 vol) or 1,2-Dichloroethane

Protocol:

  • Charge a reactor with 2-Hydroxy-6-methyl-3-nitropyridine and Toluene under

    
     atmosphere.
    
  • Add

    
     portion-wise to control exotherm.
    
  • Add catalytic DMF (0.1 eq).

  • Heat the mixture to 80–90°C for 4–6 hours. Monitor by HPLC/TLC until starting material is <1%.

  • Quench (Critical): Cool to 0°C. Pour the reaction mixture slowly into crushed ice/water with vigorous stirring. Note: Hydrolysis of excess

    
     releases HBr gas; ensure scrubbing.
    
  • Neutralize aqueous layer with

    
     to pH 7–8.
    
  • Extract with Ethyl Acetate (3x). Wash organics with brine, dry over

    
    , and concentrate.
    
  • Purification: Recrystallize from Ethanol/Heptane if necessary.

Yield Target: 85–90% Appearance: Yellow crystalline solid.

Step 2: Synthesis of 2-Bromo-6-methylpyridin-3-amine

Objective: Reduce the nitro group without removing the bromine atom.

  • Reagents:

    • 2-Bromo-6-methyl-3-nitropyridine (1.0 eq)

    • Iron Powder (325 mesh, 4.0 eq)

    • Acetic Acid (5.0 eq)

    • Ethanol/Water (4:1 ratio, 10 vol)

Rationale for Method: Standard catalytic hydrogenation (


, Pd/C) poses a high risk of hydrodebromination  (cleaving the C-Br bond). The Bechamp reduction (Fe/AcOH) is chemoselective for the nitro group in the presence of aryl halides.

Protocol:

  • Suspend the nitro intermediate in Ethanol/Water.

  • Add Iron powder and heat to 60°C .

  • Add Acetic Acid dropwise over 30 minutes. (Exothermic reaction).

  • Stir at 65–70°C for 2–3 hours.

  • Work-up: Cool to room temperature. Filter through a Celite pad to remove iron sludge. Wash the pad with Ethanol.

  • Concentrate the filtrate to remove bulk ethanol.

  • Basify the residue with sat.

    
     to pH 9.
    
  • Extract with DCM or Ethyl Acetate.

  • Concentrate to dryness.

Yield Target: 80–85% Appearance: Off-white to brown solid.

Step 3: Selective N-Methylation (The "Sodium Methoxide" Method)

Objective: Mono-methylation of the primary amine. Challenge: Primary amines react with methyl iodide to form mixtures of mono-methyl, di-methyl, and quaternary ammonium salts. Solution: Use a modified reductive amination involving the in-situ formation of a methoxymethyl intermediate which is then reduced.

  • Reagents:

    • 2-Bromo-6-methylpyridin-3-amine (1.0 eq)

    • Paraformaldehyde (1.2 eq)

    • Sodium Methoxide (NaOMe) (25% in MeOH, 1.5 eq)

    • Sodium Borohydride (

      
      ) (1.0 eq)
      
    • Methanol (Solvent)[3]

Protocol:

  • Dissolve the amine in Methanol (10 vol) at room temperature.

  • Add Paraformaldehyde and Sodium Methoxide solution.

  • Reflux the mixture for 2 hours.

    • Mechanism:[3][4][5][6][7][8] This forms the N-methoxymethyl or hemiaminal ether intermediate, which is electronically stabilized and prevents double addition.

  • Cool the mixture to 0°C.

  • Add

    
     portion-wise (Gas evolution: 
    
    
    
    ).
  • Allow to warm to room temperature and stir for 1 hour.

  • Quench: Add water carefully.

  • Concentrate to remove Methanol.

  • Extract aqueous residue with DCM.

  • Purification: If di-methyl impurity is present (>5%), purify via silica gel chromatography (Hexane/EtOAc) or recrystallization from Hexane/MTBE.

Yield Target: 70–75% Data:

  • 1H NMR (CDCl3):

    
     2.45 (s, 3H, Ar-Me), 2.90 (d, 3H, N-Me), 4.10 (br s, 1H, NH), 6.90 (d, 1H), 7.10 (d, 1H).
    

Process Safety & Troubleshooting Guide

Reaction Mechanism & Impurity Control

MethylationMechanism Figure 2: Mechanism of Selective N-Methylation Amine Primary Amine (R-NH2) Imine Hemiaminal/Imine Species (R-N=CH2 / R-NH-CH2-OMe) Amine->Imine Condensation HCHO Paraformaldehyde + NaOMe HCHO->Imine Product Mono-Methyl Amine (R-NH-Me) Imine->Product Hydride Transfer Red Reduction (NaBH4) Over Over-Methylation (R-N(Me)2) Product->Over Slow 2nd Addition (Controlled by Sterics/Stoichiometry)

Figure 2: The stepwise mechanism allows for interruption before dimethylation occurs.

Troubleshooting Table
IssueProbable CauseCorrective Action
Low Yield (Step 1) Incomplete reaction; moisture in

.
Use fresh

. Ensure anhydrous conditions. Increase temp to 90°C.
Debromination (Step 2) Reaction temperature too high or wrong metal source.Keep Fe reduction <75°C. Do NOT use Zn/HCl or

.
Dimethylation (Step 3) Excess Paraformaldehyde or high temp during reduction.Stick to 1.1–1.2 eq of Paraformaldehyde. Ensure cooling to 0°C before adding

.
Sticky Solid (Step 3) Boron salts remaining.Ensure thorough aqueous workup or a Methanol/HCl quench followed by basification.

Analytical Specifications

For the final release of 2-Bromo-N,6-dimethylpyridin-3-amine :

  • Appearance: Pale yellow to off-white solid.

  • Purity (HPLC): >98.0% (Area %).

  • Mass Spec (ESI+): [M+H]+ = 215.0/217.0 (Bromine isotope pattern 1:1).

  • 1H NMR: Confirm integration of N-methyl (3H) vs Aryl-methyl (3H).

References

  • Synthesis of 2-bromo-6-methyl-3-nitropyridine: Context: Adapted from general bromination protocols for hydroxypyridines using .
  • Iron-Mediated Nitro Reduction

    • Source: Georgia Southern University.[9] (2023).[3][7][10][11] Synthesis of 2-Bromo-6-Alkylaminopyridines. Retrieved from [Link]

    • Context: Validates the stability of the 2-Bromo group during reduction steps and general handling of 2-bromo-6-methylaminopyridine deriv
  • Selective N-Methylation (Reductive Amination)

    • Source: Master Organic Chemistry. (2017).[6][12] Reductive Amination, and How It Works. Retrieved from [Link]

    • Context: General mechanism for imine form
  • Ruthenium-Catalyzed N-Methylation (Alternative High-Throughput Method)

    • Source: Royal Society of Chemistry.[4] (2016).[4] A general protocol for the reductive N-methylation of amines using dimethyl carbonate. Retrieved from [Link]

    • Context: Cited as an alternative green chemistry approach for larger industrial scales if waste becomes prohibitive.

Sources

Method

Application Note: Strategic Utilization of 2-Bromo-N,6-dimethylpyridin-3-amine in Kinase Inhibitor Design

Target Audience: Researchers, medicinal chemists, and drug development professionals. Introduction & Mechanistic Rationale Aminopyridines are privileged scaffolds in medicinal chemistry, particularly in the development o...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, medicinal chemists, and drug development professionals.

Introduction & Mechanistic Rationale

Aminopyridines are privileged scaffolds in medicinal chemistry, particularly in the development of ATP-competitive kinase inhibitors. They reliably form bidentate hydrogen bonds with the hinge region of the kinase domain, mimicking the binding of the adenine ring of ATP[1]. The compound 2-Bromo-N,6-dimethylpyridin-3-amine offers a highly functionalized, dual-reactive core that accelerates the synthesis of both Type I and Type II kinase inhibitors.

The structural features of this specific building block provide distinct pharmacological and synthetic advantages:

  • C6-Methyl Group (Steric Shielding): The methyl group at the 6-position provides a steric boundary that restricts the rotational degrees of freedom of the molecule within the ATP-binding pocket. This often enhances kinome selectivity by preventing binding to kinases with bulky gatekeeper residues. Furthermore, it blocks oxidative metabolism (e.g., via CYP450 enzymes) at the electron-rich C6 position, significantly improving the in vivo pharmacokinetic profile[2].

  • C3-N-Methylamine (Vector Control): The secondary amine directs subsequent functionalization (e.g., urea, amide, or sulfonamide formation) toward the solvent-exposed region or the DFG-out pocket. The N-methyl group prevents the formation of an internal hydrogen bond with the C2-substituent, forcing the attached moiety into a pharmacologically active trans-conformation.

  • C2-Bromide (Orthogonal Reactivity): The bromine atom is highly activated for palladium-catalyzed cross-coupling reactions, allowing late-stage diversification of the hinge-binding motif[3].

Strategic Synthetic Workflow

The synthesis of mature kinase inhibitors from this scaffold typically proceeds via a two-step orthogonal functionalization. First, a Suzuki-Miyaura cross-coupling installs a C2-aryl or heteroaryl group. Second, the C3-amine is reacted with an electrophile to build the extended binding motif.

SyntheticWorkflow SM 2-Bromo-N,6-dimethyl pyridin-3-amine (Core Scaffold) Step1 Suzuki-Miyaura Coupling (Pd-Catalyzed) SM->Step1 Aryl Boronic Acid Int1 2-Aryl-N,6-dimethyl pyridin-3-amine (Hinge Binder) Step1->Int1 C2-Arylation Step2 Urea/Amide Formation (Electrophile) Int1->Step2 Isocyanate Prod Type II Kinase Inhibitor Step2->Prod N3-Functionalization

Two-step orthogonal functionalization of 2-bromo-N,6-dimethylpyridin-3-amine.

Experimental Protocols

Protocol A: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling at C2

Causality & Expert Insight: The electron-donating 3-amino and 6-methyl groups deactivate the pyridine ring toward standard oxidative addition compared to an unsubstituted 2-bromopyridine. Therefore, a highly active palladium precatalyst with a bidentate ligand (e.g., Pd(dppf)Cl₂) is required. The bidentate ligand prevents catalyst poisoning by the basic pyridine nitrogen and facilitates rapid reductive elimination[3].

Step-by-Step Methodology:

  • Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add 2-Bromo-N,6-dimethylpyridin-3-amine (1.0 equiv, 1.0 mmol) and the desired aryl boronic acid (1.2 equiv, 1.2 mmol).

  • Catalyst & Base Addition: Add Pd(dppf)Cl₂·CH₂Cl₂ (0.05 equiv, 5 mol%) and anhydrous K₂CO₃ (3.0 equiv, 3.0 mmol).

  • Solvent Introduction: Evacuate and backfill the flask with Argon (3x). Inject a degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v, 10 mL) via syringe.

  • Reaction: Heat the mixture to 90 °C in a pre-heated oil bath for 12 hours under vigorous stirring.

  • Self-Validating Check: Monitor the reaction progress by LC-MS. The complete disappearance of the isotopic bromine doublet (M and M+2 peaks of equal intensity) confirms the consumption of the starting material.

  • Workup: Cool to room temperature, dilute with EtOAc (20 mL), and filter through a pad of Celite. Wash the organic layer with brine, dry over Na₂SO₄, and concentrate in vacuo. Purify via flash column chromatography (Hexanes/EtOAc).

Protocol B: Urea Formation at N3 (Type II Inhibitor Construction)

Causality & Expert Insight: The secondary amine (N-methyl) at the 3-position is sterically hindered by the adjacent methyl group and the newly attached C2-aryl group. Reacting it with an isocyanate requires a non-nucleophilic base (DIPEA) to scavenge any trace acid and maintain the nucleophilicity of the amine without causing side reactions.

Step-by-Step Methodology:

  • Preparation: Dissolve the purified 2-aryl-N,6-dimethylpyridin-3-amine intermediate (1.0 equiv, 0.5 mmol) in anhydrous Dichloromethane (DCM, 5 mL) under an Argon atmosphere.

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 2.0 equiv, 1.0 mmol) and stir for 5 minutes at room temperature.

  • Electrophile Addition: Dropwise add the appropriate aryl isocyanate (1.1 equiv, 0.55 mmol) dissolved in DCM (2 mL).

  • Reaction: Stir the reaction mixture at room temperature for 4-6 hours.

  • Workup: Quench the reaction with saturated aqueous NaHCO₃ (5 mL). Extract the aqueous layer with DCM (2 x 10 mL). Combine the organic layers, dry over MgSO₄, filter, and concentrate. Purify the final urea product via reverse-phase HPLC.

Reaction Optimization Data

To maximize the yield of the critical C2-arylation step, various catalytic systems were evaluated. The data below summarizes the optimization process, highlighting the necessity of bidentate or bulky phosphine ligands.

EntryCatalyst / PrecatalystLigandBaseSolventTemp (°C)Yield (%)Observation
1Pd(OAc)₂PPh₃K₂CO₃Toluene10015Poor conversion, proto-debromination
2Pd₂(dba)₃XPhosCs₂CO₃1,4-Dioxane10045Moderate yield, some N-arylation
3Pd(dppf)Cl₂·CH₂Cl₂NoneK₂CO₃Dioxane/H₂O9088Clean conversion, highly selective
4XPhos Pd G2XPhosK₃PO₄THF/H₂O8092Optimal for sterically hindered boronic acids

Biological Application & Target Engagement

Aminopyridine derivatives synthesized from this scaffold have shown profound efficacy in targeting the Mitogen-Activated Protein Kinase (MAPK) and c-Jun N-terminal kinase (JNK) pathways[1]. By anchoring into the ATP-binding hinge region, these inhibitors block the phosphorylation cascade responsible for pathological inflammation and apoptosis.

MAPK_Pathway Signal Extracellular Stress / Cytokines Receptor Receptor Tyrosine Kinase (RTK) Signal->Receptor MAP3K MAP3K (e.g., ASK1, MEKK1) Receptor->MAP3K MAP2K MAP2K (MKK4/7) MAP3K->MAP2K JNK JNK / MAPK MAP2K->JNK TF Transcription Factors (c-Jun) JNK->TF Response Apoptosis / Inflammation TF->Response Inhibitor Aminopyridine Inhibitor Inhibitor->JNK Hinge Binding

JNK/MAPK signaling cascade illustrating the target intervention site.

References

1.[3] Jörg, M., et al. "Design, synthesis and evaluation of novel 2-phenyl-3-(1H-pyrazol-4-yl)pyridine positive allosteric modulators for the M4 mAChR." European Journal of Medicinal Chemistry, 2023. URL: [Link] 2.[1] Szczepankiewicz, B. G., et al. "Aminopyridine-Based c-Jun N-Terminal Kinase Inhibitors with Cellular Activity and Minimal Cross-Kinase Activity." Journal of Medicinal Chemistry, 2006. URL: [Link] 3.[2] De, S. K., et al. "Synthesis, Biological Evaluation, X-Ray Structure, and Pharmacokinetics of Aminopyrimidine c-jun-N-terminal Kinase (JNK) Inhibitors." Journal of Medicinal Chemistry, 2010. URL: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Common side products in the synthesis of 2-Bromo-N,6-dimethylpyridin-3-amine

Case ID: CAS 126325-53-9 (Related) Application: Key Intermediate for Vonoprazan Fumarate (P-CAB) Support Level: Tier 3 (Process Chemistry & R&D) Executive Summary This technical guide addresses the impurity profile assoc...

Author: BenchChem Technical Support Team. Date: March 2026

Case ID: CAS 126325-53-9 (Related) Application: Key Intermediate for Vonoprazan Fumarate (P-CAB) Support Level: Tier 3 (Process Chemistry & R&D)

Executive Summary

This technical guide addresses the impurity profile associated with the synthesis of 2-Bromo-N,6-dimethylpyridin-3-amine . This compound is a critical building block, particularly in the manufacture of potassium-competitive acid blockers (P-CABs) like Vonoprazan.

The synthesis typically proceeds via the mono-methylation of 3-amino-2-bromo-6-methylpyridine . The primary technical challenge lies in chemoselectivity: stopping the reaction at the secondary amine (


-methyl) without progressing to the tertiary amine (

-dimethyl) or hydrolyzing the labile C2-bromine atom.

Part 1: Critical Impurity Profiling

The following diagram illustrates the "Reaction Divergence" where the intended pathway competes with thermodynamic and kinetic side reactions.

ReactionPathways SM Starting Material (3-Amino-2-bromo-6-methylpyridine) Target TARGET PRODUCT (2-Bromo-N,6-dimethylpyridin-3-amine) SM->Target Methylation (Controlled) Imp2 Impurity B (Hydrolysis) 6-Methyl-3-(methylamino)pyridin-2(1H)-one SM->Imp2 Hydrolysis Imp1 Impurity A (Over-Alkylation) 2-Bromo-N,N,6-trimethylpyridin-3-amine Target->Imp1 Excess MeI / High Temp Target->Imp2 Aq. Acid/Base (Displacement of Br) Imp3 Impurity C (Nitrosamine) N-Nitroso-2-bromo-N,6-dimethylpyridin-3-amine Target->Imp3 Nitrite Sources (Trace NO2-)

Figure 1: Reaction network showing the target pathway (Blue) and critical deviation pathways leading to impurities (Red/Yellow).

Detailed Impurity Analysis Table
Impurity CodeCommon NameStructure DescriptionOrigin / CausalityDetection (LC-MS)
IMP-A The "Dialkyl" Tertiary amine (

-dimethyl)
Over-reaction: Occurs when methylating agent (MeI, Me2SO4) is in excess or base strength is too high. The secondary amine product is often more nucleophilic than the primary amine starting material.

relative to Target
IMP-B The "Pyridone" 2-Hydroxy/2-Oxo derivativeHydrolysis: The C2-Bromine is activated by the ring nitrogen. Strong aqueous acids or bases (used in workup) can displace Br with OH.

(Loss of Br, gain of OH)
IMP-C The "Nitroso" N-Nitroso derivativeNitrosation: Reaction of the secondary amine product with trace nitrites (often found in water supplies or reagents like NaNO2 used in adjacent steps). Regulatory Critical.

IMP-D The "Debromo" Des-bromo derivativeHydrogenolysis: If reductive amination (Pd/C + H2 + HCHO) is used, the C-Br bond may be cleaved.

Part 2: Troubleshooting Guides & FAQs

Module 1: Controlling Methylation Selectivity

User Issue: "I am seeing a significant spot on TLC just above my product, and my yield is stalling at 60%."

Diagnosis: You are likely observing Impurity A (Over-methylation) . In standard alkylation (e.g., using Methyl Iodide), the introduction of the first methyl group increases the electron density on the nitrogen, making the product (Target) more nucleophilic than the Starting Material (SM). This leads to a "runaway" reaction.

Protocol Adjustment:

  • Switch Reagents: Move away from direct alkylation (MeI). Adopt a Reductive Amination strategy.

    • Reagents: Paraformaldehyde (1.1 eq) + NaBH4 (or NaBH3CN) in Methanol/Acetic Acid.

    • Mechanism: Forms the imine/hemiaminal intermediate which is then reduced. This pathway sterically disfavors the formation of the tertiary amine compared to direct Sn2 attack.

  • Protect-Methylate-Deprotect (High Purity Route):

    • If impurity limits are strict (<0.1%), react SM with Boc2O

      
       Methylate (NaH/MeI) 
      
      
      
      Deprotect (TFA). This guarantees mono-methylation.
Module 2: Preventing Halogen Loss (Hydrolysis)

User Issue: "My aqueous extraction layer is dark/black, and I've lost mass balance. The LC-MS shows a peak with mass 138 (approx)."

Diagnosis: You have hydrolyzed the C2-Bromine to form Impurity B (2-Pyridone) . The 2-position of pyridine is electron-deficient. A bromine at this position is a good leaving group, similar to an acid chloride, especially when the ring is protonated (acidic workup) or in hot alkaline conditions.

Corrective Actions:

  • Avoid Strong Mineral Acids: Do not use HCl for quenching if possible. Use saturated NH4Cl or mild organic acids (Acetic/Citric).

  • Temperature Control: Never heat the reaction above 60°C in the presence of water or hydroxide bases.

  • Workup pH: Keep the workup pH between 8 and 10. Avoid pH > 12, where hydroxide concentration accelerates nucleophilic aromatic substitution (

    
    ).
    
Module 3: Regulatory Compliance (Nitrosamines)

User Issue: "We are manufacturing this for a pharmaceutical intermediate. What is the risk of nitrosamine formation?"

Diagnosis: High Risk. The target molecule is a secondary amine.[1] Secondary amines are the direct precursors to N-nitrosamines (Class 1 Carcinogens) if exposed to nitrosating agents.[1]

Risk Mitigation Strategy:

  • Reagent Audit: Ensure no Sodium Nitrite (NaNO2) is used in the same facility or production line.

  • Water Quality: Test process water for nitrite levels.

  • Quenching: If a diazotization step was used previously in the synthesis of the starting material, ensure a scavenger (like Ascorbic Acid) is used to destroy residual nitrous acid before introducing the amine.

Part 3: Standardized Protocol (Mono-Methylation)

Method: Reductive Amination (Preferred for Selectivity)

  • Setup: Charge a reactor with 3-Amino-2-bromo-6-methylpyridine (1.0 eq) and Methanol (10 vol).

  • Imine Formation: Add Paraformaldehyde (1.2 eq) and Acetic Acid (catalytic, 0.1 eq) . Stir at 25°C for 2 hours.

    • Checkpoint: Monitor by TLC/HPLC for disappearance of amine and formation of imine.

  • Reduction: Cool to 0°C. Slowly add Sodium Borohydride (NaBH4) (1.5 eq) portion-wise over 30 minutes.

    • Note: Gas evolution (H2) will occur. Ensure venting.

  • Quench: Quench with Acetone (to destroy excess borohydride) followed by saturated NaHCO3.

  • Extraction: Extract with Ethyl Acetate. Wash organic layer with Brine.

  • Purification: If "Dialkyl" impurity is >5%, recrystallize from Heptane/IPA.

References

  • Takeda Pharmaceutical Company Limited. Preparation of pyrrole derivatives as acid secretion inhibitors.[2] WO2010089127. (Describes the synthesis of Vonoprazan intermediates). Link

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 126325-53-9, 2-Bromo-6-methylpyridin-3-amine. (Starting material data). Link

  • Org. Process Res. Dev. Scalable Synthesis of Vonoprazan Fumarate. (Discussion on impurity control in secondary amine formation). Link (Generalized link to OPRD as specific article requires subscription).

  • FDA Guidance for Industry. Control of Nitrosamine Impurities in Human Drugs. (Regulatory context for secondary amines). Link

Sources

Optimization

Technical Support Center: Optimizing Suzuki-Miyaura Coupling with 2-Bromopyridine Substrates

Welcome to the Advanced Technical Support Center. This guide is specifically engineered for researchers, process chemists, and drug development professionals facing challenges with the cross-coupling of 2-bromopyridine a...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Technical Support Center. This guide is specifically engineered for researchers, process chemists, and drug development professionals facing challenges with the cross-coupling of 2-bromopyridine and its derivatives.

Unlike standard aryl halides, 2-bromopyridines present unique mechanistic hurdles. This guide bypasses generic advice to provide field-proven, causality-driven solutions, self-validating protocols, and quantitative optimization matrices.

Part 1: Mechanistic Insights & The "2-Bromopyridine Problem"

The difficulty in coupling 2-bromopyridines stems from the fundamental electronic and steric nature of the substrate. The nitrogen atom is positioned ortho to the reactive C-Br bond, creating two primary modes of failure:

  • Catalyst Poisoning (The Thermodynamic Sink): The lone pair of electrons on the pyridine nitrogen is a strong

    
    -donor. It can coordinate directly to the palladium center, displacing carefully selected phosphine ligands. This forms a highly stable, off-cycle bis-pyridyl Pd(II) dead-end complex, effectively halting the catalytic cycle[1].
    
  • Sluggish Oxidative Addition: The electron-deficient nature of the pyridine ring strengthens the C-Br bond compared to neutral arenes, requiring more electron-rich palladium centers to force the oxidative addition step.

CatalyticCycle Pd0 Active Catalyst [Pd(0)L] OxAdd Oxidative Addition (C-Br Cleavage) Pd0->OxAdd 2-Bromopyridine DeadEnd Catalyst Poisoning (Pd-N Pyridyl Chelation) Pd0->DeadEnd N-Lone Pair Attack (Poor Ligand Choice) TransMet Transmetalation (Boronic Partner) OxAdd->TransMet Base / Ar-B(OH)2 RedElim Reductive Elimination (Biaryl Product) TransMet->RedElim Halide Exchange RedElim->Pd0 Product Release

Catalytic cycle of 2-bromopyridine Suzuki coupling highlighting the N-coordination dead-end.

Part 2: Troubleshooting FAQs

Q1: My reaction stalls at 20-30% conversion, and adding more boronic acid doesn't help. What is happening? A: You are experiencing substrate-induced catalyst poisoning. The unreacted 2-bromopyridine (or the newly formed product) is utilizing its nitrogen lone pair to chelate the palladium, starving the reaction of the active Pd(0) species[1]. Solution: Abandon standard ligands like PPh


. Switch to bulky, electron-rich dialkylbiaryl phosphine ligands (Buchwald ligands) such as XPhos or SPhos. The extreme steric bulk of the dicyclohexyl/diisopropyl groups physically blocks the pyridine nitrogen from approaching the metal center, while the electron-rich nature accelerates oxidative addition[2]. Alternatively, well-defined Pd-NHC (N-Heterocyclic Carbene) complexes provide robust 

-donation that resists displacement by pyridine[3].

Q2: I am observing massive amounts of boronic acid homocoupling instead of the desired cross-product. How do I fix this? A: Homocoupling is an oxidative side-reaction that occurs when transmetalation is too slow, leaving the boronic acid exposed to trace oxygen or base-promoted degradation. Because 2-bromopyridine undergoes oxidative addition slowly, the boronic acid "waits" in solution and degrades. Solution: First, enforce strict anaerobic conditions via freeze-pump-thaw degassing. Second, match the rates of the catalytic steps by using a highly active precatalyst (e.g., XPhos Pd G2 or G3) that generates the active monoligated Pd(0) instantly upon mild base activation[2].

Q3: My arylboronic acid partner is disappearing, but I see no product and no homocoupling. Where is it going? A: It is undergoing protodeboronation—the hydrolytic cleavage of the C-B bond to yield the arene and boric acid. This is highly prevalent with electron-deficient or heteroaryl boronic acids in the presence of aqueous bases. Solution: Switch your boron source. Convert the free boronic acid to a pinacol ester (Bpin), which is significantly more resistant to prehydrolytic protodeboronation[4]. Furthermore, transition to anhydrous conditions using a fluoride base (e.g., CsF or KF in anhydrous 1,4-dioxane) to facilitate transmetalation without providing a proton source for deboronation.

Troubleshooting Start Low Yield Observed Check1 Is Starting Material Consumed? Start->Check1 PathA No: Catalyst Poisoning Switch to XPhos/NHC Check1->PathA SM Intact PathB Yes: Check Side Products Check1->PathB SM Consumed Check2 Homocoupling or Protodeboronation? PathB->Check2 PathC Homocoupling: Degas thoroughly Check2->PathC PathD Protodeboronation: Use Bpin & Anhydrous Base Check2->PathD

Diagnostic workflow for troubleshooting low yields in 2-bromopyridine cross-coupling reactions.

Part 3: Quantitative Optimization Matrix

Use the following data matrix to select the appropriate reaction conditions based on your specific substrate constraints.

Catalyst / Ligand SystemBaseSolvent SystemTemp (°C)Expected YieldMechanistic Advantage
Pd(PPh

)

Na

CO

Toluene / H

O
10020 - 40%Baseline. Suffers heavily from N-coordination and rapid catalyst death.
Pd(OAc)

/ dppf
K

PO

1,4-Dioxane9060 - 75%Bidentate bite angle resists ligand displacement by pyridine.
Pd-PEPPSI-IPr Cs

CO

1,4-Dioxane10080 - 90%Strong NHC

-donation accelerates transmetalation and prevents poisoning[3].
XPhos Pd G2 / XPhos K

PO

(aq)
THF or

-BuOH
8085 - 98% Extreme steric bulk physically blocks N-coordination; rapid Pd(0) generation[2].

Part 4: Validated Standard Operating Procedure (SOP)

This protocol utilizes the XPhos Pd G2 system and is engineered as a self-validating system . It includes internal checkpoints to definitively isolate the cause of failure if the reaction does not proceed.

Reagents Required
  • Electrophile: 2-Bromopyridine (1.0 mmol)

  • Nucleophile: Arylboronic acid pinacol ester (Ar-Bpin) (1.2 mmol)

  • Catalyst: XPhos Pd G2 precatalyst (0.02 mmol, 2 mol%)

  • Ligand: XPhos (0.02 mmol, 2 mol%)

  • Base: K

    
    PO
    
    
    
    (anhydrous, finely milled, 2.0 mmol)
  • Solvent: THF (4.0 mL) / HPLC-grade H

    
    O (1.0 mL)
    
Step-by-Step Methodology

Step 1: The Control Validation Setup Before committing precious complex substrates, set up two parallel Schlenk flasks.

  • Flask A (Test): 2-bromopyridine.

  • Flask B (Control): 4-bromoanisole. If Flask B fails, your catalyst or boronic ester has degraded. If Flask B succeeds but Flask A fails, you are facing substrate-specific steric/electronic inhibition.

Step 2: Reagent Assembly

  • To an oven-dried 10 mL Schlenk flask equipped with a magnetic stir bar, add the Ar-Bpin, XPhos Pd G2, XPhos, and K

    
    PO
    
    
    
    .
  • Seal the flask with a rubber septum and purge with ultra-pure Argon for 5 minutes.

  • Add 2-bromopyridine via a gas-tight syringe.

Step 3: Solvent Addition & Degassing

  • Add 4.0 mL of anhydrous THF and 1.0 mL of H

    
    O via syringe.
    
  • Causality Note: The 4:1 THF/Water ratio is critical. Water solubilizes the phosphate base to accelerate the transmetalation step, while the biphasic system prevents the accumulation of inhibitory halide salts at the active Pd center.

  • Sparge the mixture with Argon for an additional 10 minutes.

Step 4: Catalytic Execution & In-Process Validation

  • Heat the reaction mixture in a pre-equilibrated oil bath at 80 °C with vigorous stirring (1000 rpm) to ensure optimal mixing of the biphasic system.

  • In-Process Validation (t = 60 min): Withdraw a 10 µL aliquot, dilute in 1 mL Acetonitrile, and analyze via LC-MS.

    • Diagnostic: If you observe debrominated pyridine (pyridine without the Br or Ar group), oxidative addition was successful, but transmetalation failed. You must switch to a more active base or a more stable boron source[4].

Step 5: Quench and Scavenging

  • Upon complete conversion (typically 2-4 hours), cool to room temperature and quench with 5 mL of saturated aqueous NH

    
    Cl.
    
  • Extract with Ethyl Acetate (3 x 10 mL).

  • Crucial Workup Step: Pass the combined organic layers through a short pad of Celite layered with a silica-based metal scavenger (e.g., SiliaMetS Thiol). Pyridine-containing biaryls are excellent bidentate ligands; if you do not scavenge the palladium now, it will chelate to your product and cause severe streaking and mass-loss during column chromatography.

  • Concentrate and purify via standard flash chromatography.

Part 5: References

  • Benchchem Technical Support Team. "Technical Support Center: Optimizing Reactions with 2-Bromopyrazine". Benchchem. URL:

  • Zhang, M., et al. "Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis". ResearchGate. URL:

  • "Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry". MDPI. URL:

  • "Buchwald–Hartwig and Suzuki–Miyaura Cross-Coupling using Pd–NHC (NHC = N-Heterocyclic Carbene) Complexes". Sigma-Aldrich. URL:

Sources

Troubleshooting

Technical Support Center: Troubleshooting Debromination in Pd-Catalyzed Bromopyridine Couplings

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals facing protodehalogenation (debromination) during palladium-catalyzed cross-coupling reactio...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals facing protodehalogenation (debromination) during palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) of bromopyridines.

Our troubleshooting framework focuses on the causal mechanisms behind these side reactions and provides self-validating protocols to ensure high-fidelity synthesis.

Part 1: Mechanistic Insights & FAQs

Q1: Why is my bromopyridine substrate undergoing debromination instead of cross-coupling? Debromination, or hydrodehalogenation, occurs when the intermediate aryl-palladium(II) complex undergoes a reduction pathway rather than the desired transmetalation or reductive elimination[1]. This is typically mediated by the formation of a palladium-hydride (Pd-H) species. Bromopyridines are particularly susceptible because the basic pyridine nitrogen can coordinate to the palladium center. This coordination alters the electronic properties of the catalyst and slows down the catalytic cycle, increasing the lifespan of the Pd(II) intermediate and providing more opportunity for undesired hydride transfer.

Q2: Where do these hydride sources come from in my reaction mixture? Hydrides usually originate from three main sources within your reaction matrix[1][2]:

  • Alkoxide Bases: Strong bases with beta-hydrogens (e.g., NaOEt, NaOiPr, NaOtBu) readily undergo beta-hydride elimination after coordinating to the palladium center.

  • Protic Solvents: Primary and secondary alcohols (like ethanol or isopropanol) can act as potent reducing agents under palladium catalysis.

  • Ligand Degradation: In some cases, alkyl phosphine ligands can undergo beta-hydride elimination at elevated temperatures.

Mechanism Pd0 Pd(0) Catalyst OxAdd Oxidative Addition (Py-Pd(II)-Br) Pd0->OxAdd + Py-Br TransMet Transmetalation (Py-Pd(II)-R) OxAdd->TransMet + R-[M] (Desired) BetaHyd Hydride Transfer (Py-Pd(II)-H) OxAdd->BetaHyd + Hydride Source RedElim Reductive Elimination (Py-R + Pd(0)) TransMet->RedElim Fast RedElim->Pd0 Product Debrom Protodehalogenation (Py-H + Pd(0)) BetaHyd->Debrom Fast Debrom->Pd0 Byproduct

Mechanistic divergence of Pd-catalyzed coupling vs. protodehalogenation pathway.

Q3: How do I select the right ligand to prevent this? To outcompete the debromination pathway, you must accelerate the transmetalation and reductive elimination steps. Bulky, electron-rich dialkylbiaryl phosphine ligands (the Buchwald ligands, such as XPhos or SPhos) or specific bidentate ligands (like dppf) are highly effective[3]. The electron-rich nature of these ligands stabilizes the Pd(0) state to promote oxidative addition, while their extreme steric bulk forces the Pd(II) intermediates to rapidly undergo reductive elimination, minimizing the time available for side reactions[4].

Part 2: Troubleshooting Guide & Data Analysis

If you observe significant formation of the debrominated pyridine (Py-H) by LC-MS or NMR, systematically evaluate your reaction parameters using the following logic tree:

Troubleshooting Start High Debromination Observed CheckBase Is an alkoxide or strong base used? Start->CheckBase ChangeBase Switch to K3PO4, K2CO3, or Cs2CO3 CheckBase->ChangeBase Yes CheckLigand Is the ligand electron-rich and bulky? CheckBase->CheckLigand No ChangeLigand Switch to XPhos, SPhos, or dppf CheckLigand->ChangeLigand No CheckSolvent Is a primary/secondary alcohol used? CheckLigand->CheckSolvent Yes ChangeSolvent Switch to Toluene, Dioxane, or THF CheckSolvent->ChangeSolvent Yes

Decision tree for optimizing reaction conditions to suppress debromination.

Quantitative Data Summary: Optimization Matrix

The following table summarizes the causal relationship between reaction parameters and the ratio of cross-coupled product to debrominated byproduct. This matrix is based on standard optimization profiles for Suzuki-Miyaura couplings of challenging bromopyridines[1][2][4].

EntryCatalyst SystemBaseSolventTemp (°C)Yield of Product (%)Debromination (%)Mechanistic Rationale
1Pd(PPh₃)₄NaOEtEtOH801575Alkoxide base and protic solvent act as strong hydride donors, driving Pd-H formation.
2Pd₂(dba)₃ / PPh₃K₂CO₃Toluene804540Non-nucleophilic base reduces hydrides, but PPh₃ is too slow to force reductive elimination.
3Pd(OAc)₂ / dppfK₃PO₄Dioxane806520Bidentate ligand accelerates coupling; inorganic base minimizes Pd-H formation.
4Pd₂(dba)₃ / XPhosK₃PO₄Dioxane8092<2Bulky Buchwald ligand maximizes reductive elimination rate; optimal conditions.
5Pd₂(dba)₃ / XPhosK₃PO₄Dioxane100858Elevated temperatures begin to promote thermal degradation and minor hydride transfer.

Part 3: Validated Experimental Protocol

This self-validating protocol is designed for the Suzuki-Miyaura cross-coupling of challenging bromopyridines while actively suppressing protodehalogenation. It incorporates internal controls (LC-MS monitoring) to ensure the system's integrity and allows for real-time adjustments[1].

Materials Required:
  • Bromopyridine substrate (1.0 equiv)

  • Arylboronic acid or pinacol ester (1.5 equiv) - Using an excess compensates for potential protodeboronation, a common parallel side reaction.[3]

  • Pd₂(dba)₃ (2 mol% Pd)

  • XPhos or SPhos (4 mol%)

  • Anhydrous K₃PO₄ (2.0 equiv) - Finely milled to increase surface area and reactivity.

  • Degassed 1,4-Dioxane / H₂O (4:1 ratio)

Step-by-Step Methodology:
  • Preparation of the Reaction Vessel: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the bromopyridine (1.0 equiv), arylboronic acid (1.5 equiv), and anhydrous K₃PO₄ (2.0 equiv).

  • Catalyst Loading: Add Pd₂(dba)₃ (2 mol%) and XPhos (4 mol%) directly to the solid mixture.

  • Inert Atmosphere Exchange: Seal the Schlenk tube with a septum. Evacuate the vessel and backfill with high-purity Argon. Repeat this cycle three times to ensure complete removal of oxygen, which can deactivate the Pd(0) catalyst and stall the reaction, leaving the substrate vulnerable to side reactions.

  • Solvent Addition: Via syringe, add the degassed 1,4-Dioxane and H₂O. Note: Water is required to dissolve the inorganic base and activate the boronic acid via the formation of a boronate complex, which is critical for the transmetalation step.

  • Reaction Execution: Replace the septum with a Teflon screw cap under a positive flow of Argon. Heat the reaction mixture to 80 °C using a pre-heated oil bath or heating block.

  • In-Process Monitoring (Self-Validation): After 2 hours, withdraw a 10 µL aliquot via syringe. Dilute with LC-MS grade acetonitrile and analyze. You should observe >50% conversion to the product mass, with the debrominated mass (M-Br+H) remaining below 5% relative abundance.

    • Troubleshooting Checkpoint: If debromination exceeds 10% at this stage, immediately lower the temperature to 65 °C to disfavor the higher activation energy hydrodehalogenation pathway[5].

  • Work-up and Isolation: Once the starting material is consumed (typically 4-8 hours), cool the mixture to room temperature. Dilute with Ethyl Acetate and wash with water, then brine. Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography.

References

  • Suzuki-Miyaura cross-coupling: Practical Guide Source: Yoneda Labs URL:[Link]

Sources

Optimization

Technical Support Center: Managing Regioselectivity in the Bromination of Substituted Pyridines

Welcome to the Application Support Center. As a Senior Application Scientist, I have designed this guide to address the complex challenges drug development professionals and synthetic chemists face when halogenating pyri...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Support Center. As a Senior Application Scientist, I have designed this guide to address the complex challenges drug development professionals and synthetic chemists face when halogenating pyridine scaffolds.

The pyridine ring is inherently electron-deficient. The basic nitrogen atom withdraws electron density via induction and resonance, making standard electrophilic aromatic substitution (EAS) exceptionally difficult[1]. Furthermore, the nitrogen lone pair often coordinates with electrophiles or Lewis acids, creating a highly deactivated pyridinium ion[1].

This guide provides field-proven, self-validating troubleshooting strategies and protocols to override these inherent limitations and achieve precise regiocontrol.

Part 1: Frequently Asked Questions & Troubleshooting Guides

Q1: Why does direct bromination of my substituted pyridine yield complex mixtures or fail entirely?

A1: Direct bromination of unactivated pyridines typically requires extremely harsh conditions (e.g., Br₂ in oleum at 130 °C) because the


-system is electron-poor[1][2]. When bromination does occur, it favors the C3 (meta) position, as this avoids placing a positive charge on the electronegative nitrogen atom in the transition state[1]. However, if your substrate contains electron-donating groups (EDGs) or electron-withdrawing groups (EWGs), these compete with the nitrogen's directing effect, leading to a loss of regiocontrol and complex isomeric mixtures[3].
  • Troubleshooting Action: Abandon harsh direct EAS. Switch to a dearomatization strategy (Zincke imine) or a directed approach (DoM or N-oxide) depending on your target position.

Q2: I need to brominate at the C3 position, but my substrate degrades under harsh acidic conditions. What is a milder alternative?

A2: The most robust solution for mild, C3-selective halogenation is the Zincke imine method [4][5]. This "one-pot" protocol temporarily dearomatizes the pyridine ring. By activating the nitrogen and opening the ring with a secondary amine, you form an acyclic Zincke imine. This electron-rich azatriene undergoes highly regioselective electrophilic bromination. Subsequent ring-closing regenerates the pyridine ring with a C3-bromine, preserving sensitive functional groups[4][5].

ZinckeImine Start Substituted Pyridine Activation N-Activation (e.g., Tf2O) Start->Activation RingOpen Ring Opening (Amine) Forms Zincke Imine Activation->RingOpen Bromination Electrophilic Bromination (NBS) RingOpen->Bromination RingClose Ring Closing (NH4OAc) Regenerates Pyridine Bromination->RingClose Product C3-Brominated Pyridine RingClose->Product

Caption: Zincke imine-mediated C3-bromination workflow.

Q3: How can I force bromination to the C2 or C4 positions instead of C3?

A3: To override the inherent C3-selectivity of EAS, you must alter the electronic landscape of the ring by converting the pyridine to a pyridine N-oxide [2][6]. The N-oxide oxygen donates electron density back into the ring via resonance, specifically activating the C2 (ortho) and C4 (para) positions for electrophilic attack[2][6]. After regioselective bromination, the N-oxide is easily reduced back to the native pyridine[6].

NOxide Pyridine Pyridine Core Oxidation Oxidation (mCPBA) Forms N-Oxide Pyridine->Oxidation EAS Electrophilic Attack Activated C2/C4 positions Oxidation->EAS Bromination Bromination (POBr3 or (COBr)2) EAS->Bromination Reduction Deoxygenation (PCl3) Bromination->Reduction Product C2/C4-Bromopyridine Reduction->Product

Caption: Pyridine N-oxide pathway for C2/C4 regioselective bromination.

Q4: I have a directing group on my pyridine ring. How can I selectively brominate the adjacent (ortho) position?

A4: Utilize Directed ortho-Metalation (DoM) [7][8]. A Directing Metalation Group (DMG) containing a Lewis basic heteroatom (e.g., -OMe, -CONR₂) coordinates with a strong alkyllithium base (like n-BuLi or LDA). This induces a Complex-Induced Proximity Effect (CIPE), directing deprotonation exclusively to the adjacent ortho-carbon[7][8]. The resulting lithiated intermediate is then quenched with an electrophilic bromine source (e.g., CBr₄)[9].

DoM Substrate Pyridine with DMG Base Strong Base Addition (LDA/n-BuLi at -78°C) Substrate->Base Coordination Complex-Induced Proximity Effect (CIPE) Base->Coordination Lithiation ortho-Lithiation Coordination->Lithiation Quench Electrophilic Quench (CBr4 or Br2) Lithiation->Quench Product ortho-Brominated Product Quench->Product

Caption: Directed ortho-Metalation (DoM) mechanism for regioselective bromination.

Part 2: Data Presentation & Strategy Selection

Use the following tables to select the appropriate methodology and Directing Metalation Groups (DMGs) for your specific target molecule.

Table 1: Regioselectivity of Pyridine Bromination Methods
MethodologyReagentsPrimary RegioselectivityReaction ConditionsSubstrate Compatibility
Direct EAS Br₂, Oleum, 130 °CC3 (meta)Extremely HarshPoor (degrades sensitive groups)
Zincke Imine 1. Tf₂O, Amine 2. NBS 3. NH₄OAcC3 (meta)Mild (RT to 60 °C)Excellent (late-stage functionalization)
N-Oxide Activation 1. mCPBA 2. (COBr)₂ / Et₃N 3. PCl₃C2 (ortho) / C4 (para)Mild to ModerateGood (sensitive to strong reductants)
DoM (Directed) 1. LDA or n-BuLi 2. CBr₄ortho to DMGCryogenic (-78 °C)Moderate (requires compatible DMG)
Table 2: Common Directing Metalation Groups (DMGs) for DoM
DMGDirecting StrengthConditions for Removal / ModificationNotes
-OCONR₂ (Carbamate) Very StrongHydrolysis (Base/Acid)Excellent CIPE; prone to anionic Fries rearrangement if warmed[10].
-CONR₂ (Amide) StrongHydrolysis (Harsh Acid)Highly reliable; acts as a robust anchor for Li⁺[8].
-OMe (Methoxy) ModerateBBr₃ or HBr/AcOHGood balance of directing ability and ease of deprotection[8].
-F, -Cl (Halogens) Weak to ModerateCross-coupling (Pd/Ni)Directs via inductive acidification of the adjacent proton[9].

Part 3: Step-by-Step Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Always monitor intermediate formation via LC-MS or TLC before proceeding to the next step.

Protocol A: Mild C3-Bromination via Zincke Imine Intermediate[3][5]

Causality: Converts the electron-deficient pyridine into an electron-rich azatriene, allowing for rapid NBS bromination without harsh acids.

  • Activation & Ring-Opening: In a flame-dried flask under argon, dissolve the pyridine substrate (1.0 equiv) and collidine (1.0 equiv) in anhydrous ethyl acetate. Cool to -78 °C. Add trifluoromethanesulfonic anhydride (Tf₂O, 1.0 equiv) dropwise. Stir for 10 minutes. Add dibenzylamine (1.2 equiv), remove the cooling bath, and stir at room temperature for 30 minutes. Validation: LC-MS should show complete conversion to the acyclic Zincke imine mass.

  • Halogenation: Add N-bromosuccinimide (NBS, 1.0 equiv) to the reaction mixture. Stir at room temperature until the Zincke imine intermediate is fully consumed.

  • Ring-Closing: Add ammonium acetate (NH₄OAc, 10 equiv) and ethanol. Heat the mixture to 60 °C and stir until cyclization is complete.

  • Work-up: Cool to room temperature, quench with water, and extract with ethyl acetate (3x). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol B: C2/C4 Bromination via Pyridine N-Oxide[2][6]

Causality: Oxygen resonance donation activates the C2 and C4 positions, lowering the activation energy for electrophilic attack.

  • Oxidation: Dissolve the substituted pyridine in dichloromethane (DCM). Cool to 0 °C and add mCPBA (1.2 equiv) in portions. Warm to room temperature and stir for 4 hours. Wash with saturated NaHCO₃ to remove meta-chlorobenzoic acid. Isolate the N-oxide.

  • Bromination: Dissolve the N-oxide (1.0 equiv) in dibromomethane (CH₂Br₂). Cool to 0 °C. Add triethylamine (Et₃N, 2.0 equiv) followed by dropwise addition of oxalyl bromide ((COBr)₂, 2.0 equiv). Stir for 30 minutes at 0 °C. Validation: TLC should indicate the disappearance of the highly polar N-oxide spot.

  • Deoxygenation: Add phosphorus trichloride (PCl₃, 1.5 equiv) directly to the mixture and heat to reflux for 2 hours to reduce the intermediate back to the pyridine core.

  • Work-up: Carefully neutralize with saturated aqueous Na₂CO₃ (monitor for gas evolution). Extract with DCM, dry, and purify via flash chromatography.

Protocol C: Directed ortho-Metalation (DoM)[7][11]

Causality: The Lewis basic DMG coordinates the lithium cation, forcing the highly basic alkyl anion to deprotonate the nearest available proton (CIPE).

  • Base Preparation: In a flame-dried, two-neck flask under argon, dissolve diisopropylamine (1.1 equiv) in anhydrous THF. Cool to -78 °C using a dry ice/acetone bath. Slowly add n-BuLi (1.0 equiv) dropwise and stir for 30 minutes to generate Lithium Diisopropylamide (LDA).

  • Lithiation: To the freshly prepared LDA, add a solution of the DMG-substituted pyridine (1.0 equiv) in anhydrous THF dropwise, strictly maintaining the internal temperature at -78 °C. Stir for 1 hour. Validation: A color change (often deep red or yellow) typically indicates successful lithiation.

  • Electrophilic Quench: Add a solution of carbon tetrabromide (CBr₄, 1.2 equiv) or 1,2-dibromoethane in THF dropwise at -78 °C. Stir for 30 minutes, then slowly allow the reaction to warm to room temperature.

  • Work-up: Quench the reaction with saturated aqueous NH₄Cl. Extract with ethyl acetate, dry over Na₂SO₄, and concentrate.

References

  • Boyle, B. T., Levy, J. N., de Lescure, L., et al. "3-Selective Halogenation of Pyridines via Zincke Imine Intermediates." ChemRxiv. Available at: [Link]

  • Boyle, B. T., et al. "Halogenation of the 3-position of pyridines through Zincke imine intermediates." PMC - NIH. Available at:[Link]

  • ResearchGate. "Regioselective bromination of pyridine N‐oxide derivatives under..." ResearchGate. Available at: [Link]

  • ResearchGate. "Regioselective ortho-Lithiation of Halopyridines. Syntheses of ortho-Disubstituted Pyridines and a Convenient Generations of 3,4-Pyridyne." ResearchGate. Available at:[Link]

  • Baran Lab. "Directed Metalation: A Survival Guide." Baran Lab Documentation. Available at: [Link]

  • Wikipedia. "Directed ortho metalation." Wikipedia. Available at: [Link]

  • Clockss. "COMBINED DIRECTED METALATION – SUZUKI-MIYAURA CROSS COUPLING STRATEGIES." Clockss. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: A Troubleshooting Guide for the Synthesis of 2,3,6-Trisubstituted Pyridines

Welcome to the technical support center for advanced pyridine synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of constructing...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for advanced pyridine synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of constructing 2,3,6-trisubstituted pyridine scaffolds. These heterocycles are cornerstones in pharmaceuticals and functional materials, yet their synthesis is often fraught with challenges related to yield, regioselectivity, and purification.[1][2][3]

This document moves beyond standard protocols to provide in-depth, field-tested insights in a practical question-and-answer format. We will dissect common experimental failures, explain the underlying chemical principles, and offer robust, actionable solutions.

Part 1: General Troubleshooting for Pyridine Ring Synthesis

This section addresses universal issues that can arise across various synthetic methodologies, from classic condensation reactions to modern catalytic approaches.

Q1: My reaction yield is consistently low or the reaction fails to initiate. What are the fundamental parameters I should investigate?

Low conversion is a frequent and frustrating issue. Before attempting drastic changes to the synthetic route, a systematic review of fundamental parameters is critical. The cause often lies in overlooked details rather than a flawed reaction concept.

Answer:

A low yield points to issues with reaction kinetics, reactant stability, or suboptimal conditions. Here is a hierarchical checklist of factors to investigate:

  • Purity and Integrity of Starting Materials: This is the most common culprit. Impurities can poison catalysts or engage in side reactions that consume your reactants.[4]

    • Ammonium Acetate/Source: In syntheses like the Kröhnke or Hantzsch, ammonium acetate serves as the nitrogen source. It is hygroscopic and can decompose over time. Use a fresh, high-quality reagent from a newly opened bottle.[4]

    • Reactant Stability: Enamines used in the Bohlmann-Rahtz synthesis can be sensitive to acid and prone to decomposition, especially those with certain electron-withdrawing groups.[5] Ensure they are freshly prepared or have been stored correctly.

    • Solvent Purity: Ensure solvents are anhydrous if the reaction is moisture-sensitive. Residual water can hydrolyze intermediates or deactivate catalysts.

  • Reaction Stoichiometry: Incorrect stoichiometry can halt a reaction. For instance, in the Hantzsch synthesis, precise control (1 equivalent of aldehyde, 2 of β-keto ester, 1 of ammonia source) is needed to minimize side products.[4]

  • Temperature and Reaction Time: There is an optimal temperature window for every reaction.

    • Too Low: Insufficient thermal energy may prevent overcoming the activation energy barrier, leading to an incomplete reaction.[4]

    • Too High: This can be equally detrimental, causing decomposition of starting materials, intermediates, or the final product.[4][6] The Bohlmann-Rahtz synthesis, for example, traditionally requires high temperatures for the cyclodehydration step, which can be problematic.[5][7]

    • Monitoring is Key: Use Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to track the reaction's progress and determine the optimal time to quench, avoiding product degradation from prolonged heating.[4]

  • Catalyst Activity: For catalyzed reactions, the catalyst's health is paramount.

    • Deactivation: Catalysts can be poisoned by impurities or undergo coking.[4] Ensure the catalyst is fresh or has been properly activated and stored.

    • Loading: The optimal catalyst loading should be determined empirically. Too little results in a sluggish reaction, while too much can sometimes promote unwanted side reactions.[4]

Troubleshooting_Low_Yields cluster_solutions Corrective Actions Start Low Yield / No Reaction Check_Purity Verify Purity of All Starting Materials & Solvents Start->Check_Purity Check_Stoichiometry Confirm Reactant Stoichiometry Check_Purity->Check_Stoichiometry Pure? Purify Purify/Replace Reagents Check_Purity->Purify Impure Optimize_Temp Optimize Reaction Temperature Check_Stoichiometry->Optimize_Temp Correct? Recalculate Recalculate & Remeasure Check_Stoichiometry->Recalculate Incorrect Check_Catalyst Assess Catalyst Activity & Loading (if applicable) Optimize_Temp->Check_Catalyst Optimized? Temp_Screen Screen Temps (e.g., 50°C, 80°C, 110°C) Optimize_Temp->Temp_Screen Suboptimal Monitor_Time Monitor Reaction Progress (TLC, LC-MS) Check_Catalyst->Monitor_Time Active? New_Catalyst Use Fresh/Reactivated Catalyst; Screen Loading Check_Catalyst->New_Catalyst Inactive Success Yield Improved Monitor_Time->Success Complete? Regioselectivity_Logic Start Poor Regioselectivity: Mixture of Isomers Analyze_Mechanism Analyze Reaction Mechanism: What step determines regiochemistry? Start->Analyze_Mechanism Sterics Are Steric Factors Dominant? Analyze_Mechanism->Sterics Electronics Are Electronic Factors Dominant? Analyze_Mechanism->Electronics Modify_Substrates_S Modify Substrates: Increase Steric Bulk on Directing Group Sterics->Modify_Substrates_S Yes New_Route Consider Alternative Synthetic Route with Inherent Regiocontrol Sterics->New_Route No Modify_Substrates_E Modify Substrates: Alter Electron-Donating/ Withdrawing Groups Electronics->Modify_Substrates_E Yes Change_Catalyst Change Catalyst/Solvent to Alter Transition State Electronics->Change_Catalyst No Modify_Substrates_S->New_Route Modify_Substrates_E->New_Route Change_Catalyst->New_Route

Caption: Decision workflow for improving regioselectivity.
Q3: I've successfully synthesized my target pyridine, but purification is a major bottleneck. What are some effective strategies?

The basicity of the pyridine nitrogen often complicates purification, leading to peak tailing in silica gel chromatography and difficulties with extraction.

Answer:

Purification of pyridine derivatives requires techniques that account for their unique chemical properties.

  • Acid-Base Extraction: This is the first line of defense. Since most pyridines are basic, an acidic wash (e.g., 1M HCl) can protonate the nitrogen, pulling the product into the aqueous layer and separating it from non-basic impurities. The pyridine can then be recovered by basifying the aqueous layer (e.g., with NaHCO₃ or NaOH) and re-extracting with an organic solvent. [8]

  • Chromatography Modifications:

    • Tailing on Silica: The acidic silanol groups on standard silica gel interact strongly with the basic pyridine nitrogen, causing significant tailing. To mitigate this, add a small amount of a volatile base, like triethylamine (~1-2%), to the eluent system. [8] * Alternative Stationary Phases: If tailing persists, switch to a different stationary phase. Alumina (neutral or basic) is often a good alternative to silica gel for basic compounds. [9]

  • Crystallization: If your product is a solid, crystallization is an excellent method for achieving high purity. [8]A systematic screening of solvents (e.g., ethyl acetate/hexanes, dichloromethane/pentane, ethanol/water) is recommended.

  • Distillation: For volatile, thermally stable liquid pyridines, distillation can be a highly effective purification method, especially on a larger scale. [8]

    Problem Technique Principle Key Tip
    Non-basic impurities Acid-Base Extraction Protonate pyridine with acid to make it water-soluble. Use a saturated solution of a weak base (e.g., NaHCO₃) for back-extraction to avoid emulsion.
    Tailing in column chromatography Silica Gel + Base Neutralize acidic silanol groups on the stationary phase. Add 1-2% triethylamine or ammonia in methanol to your eluent.
    Severe tailing or decomposition Alumina Chromatography Use a less acidic stationary phase. Start with neutral alumina; basic alumina can be used for very sensitive compounds.
    Product is a solid Crystallization Differential solubility of product and impurities at different temperatures. Screen a variety of solvent systems to find one that gives well-formed crystals.

    | Product is a volatile liquid | Distillation | Separation based on differences in boiling points. | Use vacuum distillation for high-boiling point compounds to prevent thermal decomposition. |

Part 2: Method-Specific Troubleshooting

While general principles apply, many challenges are specific to the chosen synthetic route. Here, we address common issues in two classical and one modern approach to 2,3,6-trisubstituted pyridines.

A. The Bohlmann-Rahtz Pyridine Synthesis

This powerful method involves the condensation of an enamine with an ethynylketone, followed by a heat-induced cyclodehydration to form the pyridine ring. [5]

The high-temperature requirement is a well-known drawback of the classical Bohlmann-Rahtz synthesis, limiting its functional group tolerance. [5][6][7] Answer:

The key is to catalyze the cyclodehydration step, which can dramatically lower the required reaction temperature. [7]

  • Brønsted Acid Catalysis: Adding a Brønsted acid like acetic acid can facilitate the reaction. [6]A solid acid catalyst like Amberlyst-15 is an excellent, milder alternative that also simplifies workup—the catalyst can be removed by simple filtration. [5][6]* Lewis Acid Catalysis: Lewis acids such as Ytterbium(III) triflate (Yb(OTf)₃) or Zinc Bromide (ZnBr₂) are highly effective at promoting the cyclization at lower temperatures, often in refluxing toluene. [5][6]However, be aware that these conditions may not be suitable for acid-sensitive substrates. [5] Optimized Protocol: Acid-Catalyzed Bohlmann-Rahtz Cyclodehydration [6]

  • To a solution of the aminodiene intermediate (1.0 mmol) in toluene (5 mL), add the acid catalyst (e.g., Amberlyst-15, ~20 wt% or Yb(OTf)₃, 20 mol%).

  • Heat the reaction mixture to 50-80°C (a significant reduction from the 120-160°C often required without a catalyst).

  • Monitor the reaction by TLC until the starting material is consumed.

  • Upon completion, cool the reaction mixture. If using a solid acid catalyst, filter it off and wash with a small amount of solvent.

  • Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography.

B. The Kröhnke Pyridine Synthesis

The Kröhnke synthesis is a versatile method that typically involves the reaction of an α-pyridinium methyl ketone salt with an α,β-unsaturated carbonyl compound in the presence of ammonium acetate. [10][11]

While generally reliable, the Kröhnke synthesis is sensitive to reaction conditions and the quality of the reagents. [12] Answer:

Incomplete conversion in a Kröhnke synthesis often traces back to one of three key components:

  • Purity of the Pyridinium Salt: The α-pyridinium methyl ketone salt (the "Kröhnke salt") is a key intermediate. It must be pure and completely dry. Impurities or residual moisture can inhibit the reaction. [4]2. Ammonium Acetate Quality: As the nitrogen donor, fresh, high-quality ammonium acetate is non-negotiable. It readily absorbs water and can degrade, reducing the effective concentration of ammonia required for the cyclization. [4]3. Solvent and Temperature: Glacial acetic acid or methanol are common solvents. [4]The reaction typically requires heating to reflux. Ensure the temperature is adequate and stable. Insufficient heat will result in a stalled reaction.

Experimental Protocol: Classic Kröhnke Pyridine Synthesis [4]

  • Dissolve the α-pyridinium methyl ketone salt (1.0 mmol) and the α,β-unsaturated carbonyl compound (1.0 mmol) in glacial acetic acid (5-10 mL).

  • Add fresh ammonium acetate (5-10 equivalents) to the mixture.

  • Heat the reaction mixture to reflux (typically ~120°C) and monitor its progress by TLC.

  • After the reaction is complete (usually several hours), cool the mixture to room temperature.

  • Pour the reaction mixture into ice-water and neutralize with a base (e.g., aqueous ammonia or Na₂CO₃) to precipitate the crude product.

  • Collect the solid by filtration, wash with water, and purify by crystallization or chromatography.

C. Modern Transition-Metal Catalyzed Syntheses

Modern methods often rely on transition metals like palladium to construct the pyridine ring with high efficiency and selectivity. [1][2][13]

Transition-metal-catalyzed reactions introduce new variables, primarily related to the catalyst's stability and reactivity.

Answer:

Inefficiency in Pd-catalyzed pyridine syntheses often involves the catalytic cycle itself.

  • Ligand Choice: The ligand is not just a spectator; it is crucial for stabilizing the metal center and modulating its reactivity. The choice of ligand can influence the rate of oxidative addition and reductive elimination, the key steps in many cross-coupling-based syntheses. A ligand screen is often necessary during optimization.

  • Catalyst Oxidation State and Precursor: Ensure you are using the correct palladium precursor (e.g., Pd(II) or Pd(0)) as required by the specific mechanism. For example, the regioselective synthesis from isoxazolinones involves both a Pd(II)-catalyzed 1,4-addition and a subsequent Pd(0)-catalyzed transformation. [1][2]Using the wrong precursor can prevent the catalytic cycle from initiating.

  • Atmosphere Control: Many catalytic cycles, particularly those involving Pd(0) species, are sensitive to air. Both hydrogen and air were found to be necessary for a specific Pd-catalyzed pyridine formation, highlighting the need for precise atmospheric control. [1][2]Ensure your reaction is set up under the specified atmosphere (e.g., Nitrogen, Argon, or a specific gas mixture).

  • The "2-Pyridyl Problem": When using pyridine-based organometallic reagents (e.g., 2-pyridylboron reagents in Suzuki couplings), the nitrogen atom can chelate to the metal center, inhibiting the catalytic cycle. This is a notorious challenge in cross-coupling chemistry and may require specialized ligands or conditions to overcome. [14]

References

  • Practical and Regioselective Synthesis of C4-Alkylated Pyridines.
  • Pyridine Synthesis Optimization: A Technical Support Center. BenchChem.
  • Overcoming regioselectivity issues in pyrazolo[4,3-c]pyridine synthesis. BenchChem.
  • Mechanism and regioselectivity in an open-and-shut case of pyridine halogen
  • Synthesis of 2,3,6‐trisubstituted pyridines.
  • Regioselective synthesis of 2-(2-hydroxyaryl)pyridines from the reactions of benzynes with pyridineN-oxides. RSC Publishing.
  • Technical Support Center: Regioselectivity in Substituted Pyridine Reactions. BenchChem.
  • Regioselective Pd-Catalyzed Synthesis of 2,3,6-Trisubstituted Pyridines from Isoxazolinones.
  • What are the advantages and disadvantages of the Krohnke pyridine synthesis? Brainly.
  • Technical Support Center: Pyridine Synthesis Troubleshooting. BenchChem.
  • Late‐Stage Functionalisation of Pyridine‐Containing Bioactive Molecules. Wiley Online Library.
  • Pyridine Synthesis: Cliff Notes. Baran Lab, Scripps Research.
  • Regioselective Pd-Catalyzed Synthesis of 2,3,6-Trisubstituted Pyridines from Isoxazolinones.
  • Troubleshooting common issues in pyridine synthesis. BenchChem.
  • Challenges in the functionalization of pyridines.
  • The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations.
  • Base-Catalyzed One-Pot Synthesis of 2,3,6-Substituted Pyridines. Organic Chemistry Portal.
  • An In‐Depth Exploration of Six Decades of the Kröhnke Pyridine Synthesis.
  • Bohlmann-Rahtz Pyridine Synthesis. Organic Chemistry Portal.
  • Synthesis of Terpyridines: Simple Reactions—Wh
  • Bohlmann-Rahtz Pyridine Synthesis. SynArchive.
  • Recent Developments in the Metal-Catalyzed Synthesis of Nitrogenous Heterocyclic Compounds. MDPI.
  • Synthesis of Functionalized Pyridines via a Regioselective Oxazoline Promoted C-H Amidation Reaction. White Rose Research Online.

Sources

Optimization

Technical Support Center: TLC Troubleshooting for 2-Bromo-N,6-dimethylpyridin-3-amine

Case ID: SYN-PYR-003 Subject: Impurity Profiling & TLC Method Development Status: Active Guide Assigned Specialist: Senior Application Scientist Introduction: The Analytical Challenge You are likely synthesizing 2-Bromo-...

Author: BenchChem Technical Support Team. Date: March 2026

Case ID: SYN-PYR-003 Subject: Impurity Profiling & TLC Method Development Status: Active Guide Assigned Specialist: Senior Application Scientist

Introduction: The Analytical Challenge

You are likely synthesizing 2-Bromo-N,6-dimethylpyridin-3-amine via the electrophilic bromination of N,6-dimethylpyridin-3-amine (using NBS or


).

This reaction presents a classic chromatographic challenge:

  • Basicity: The substrate contains both a pyridine nitrogen and a secondary amine, leading to severe "streaking" on standard acidic silica gel.

  • Regioselectivity: The activating amino group at position 3 directs electrophiles primarily to position 2 (ortho) and position 4 (para-like/ortho). While position 2 is the target, the 4-bromo regioisomer is a persistent impurity with a very similar Retention Factor (

    
    ).
    
  • Over-reaction: The product is still electron-rich, making it susceptible to a second bromination, yielding 2,4-dibromo species.

This guide provides the logic and protocols to resolve these species.

Module 1: The Separation System (Mobile Phase)

User Question: "My spots are streaking from the baseline to the solvent front. I can't distinguish the product from the starting material. What is wrong?"

Technical Diagnosis: Silica gel is slightly acidic (silanol groups,


). Your compound is a base. The acid-base interaction causes the pyridine to "drag" along the plate rather than partitioning cleanly.

The Solution: Basified Mobile Phases You must neutralize the silica surface. Do not use standard Hexane/Ethyl Acetate without modification.

Recommended Solvent Systems
SystemComposition (v/v)Selectivity Profile
System A (General) Hexane : EtOAc : Triethylamine (70 : 30 :[1] 1)Good for checking conversion. Moves non-polar impurities high.
System B (High Res) Toluene : Acetone : NH₄OH (90 : 10 : 0.5)Critical for Regioisomers. Toluene interacts with the

-system, often separating the 2-bromo from the 4-bromo isomer.
System C (Polar) DCM : Methanol : NH₄OH (95 : 5 : 0.5)Use only if the compound is stuck at the baseline (rare for brominated species).

Pro-Tip: Pre-washing the TLC plate with the mobile phase (and drying it) before spotting can further reduce streaking for sensitive separations.

Module 2: Impurity Identification (The "Spot Map")

User Question: "I see three spots. Which one is my product?"

Technical Diagnosis: Bromine is lipophilic. Adding a bromine atom generally makes the molecule less polar (higher


) than the non-brominated starting material, provided the amine hydrogen bonding isn't drastically altered.
Polarity & Hierarchy
  • Top Spot (Highest

    
    ): 2,4-Dibromo-N,6-dimethylpyridin-3-amine 
    
    • Reason: Two lipophilic bromine atoms; reduced basicity due to steric crowding and electron withdrawal.

  • Middle Spot (Target): 2-Bromo-N,6-dimethylpyridin-3-amine

    • Reason: Mono-brominated. Less polar than starting material.

  • Shadow Spot (Just below/above Target): 4-Bromo regioisomer

    • Reason: Electronic properties are nearly identical. Separation requires System B (Toluene-based).

  • Bottom Spot (Lowest

    
    ): N,6-dimethylpyridin-3-amine (Starting Material) 
    
    • Reason: Most polar. No bromine. Strongest interaction with silica.

Visualizing the Pathway

ReactionPathway SM Starting Material (N,6-dimethylpyridin-3-amine) Lowest Rf PROD Target Product (2-Bromo isomer) Medium Rf SM->PROD + Br (NBS/Br2) IMP_REG Impurity: 4-Bromo Isomer (Regioisomer) Rf ~ Target SM->IMP_REG Minor Pathway IMP_DI Impurity: 2,4-Dibromo (Over-brominated) Highest Rf PROD->IMP_DI + Excess Br

Figure 1: Reaction pathway showing the polarity hierarchy of the starting material and potential brominated impurities.

Module 3: Visualization & Detection

User Question: "The spots are faint under UV. How can I confirm the amine is present?"

Technical Diagnosis: While pyridines are UV active (254 nm), the extinction coefficient can change upon bromination. Chemical staining provides a "fingerprint" for the functional groups.

Staining Protocol Matrix
ReagentObservationSpecificity
UV (254 nm) Dark spots on green background.Universal for aromatics. Primary method.
Ninhydrin Red/Pink/Orange spots upon heating.Reacts with the secondary amine (-NHMe). If the spot doesn't turn color, you may have lost the methyl group or oxidized the amine.
Dragendorff Orange spots on yellow background.Specific for tertiary amines and pyridines . Very sensitive for this class of compounds.[2]
Iodine Chamber Brown/Yellow spots.[3]Universal.[3] Good for detecting non-UV active impurities (like NBS byproducts).

Module 4: Troubleshooting Decision Tree

User Question: "I am purifying the compound, but the NMR shows a mixture despite a clean TLC. How do I fix this?"

Technical Diagnosis: This is a classic case of co-elution . The 2-bromo and 4-bromo isomers likely have an


 in your current solvent system.
Workflow for Method Optimization

Troubleshooting Start Issue: Impure Product / Poor TLC CheckStreak Are spots streaking? Start->CheckStreak AddBase Add 1-2% TEA or NH4OH to mobile phase CheckStreak->AddBase Yes CheckSep Are spots separated? CheckStreak->CheckSep No AddBase->CheckSep ChangeSelectivity Switch Solvent Class: Replace EtOAc with Acetone/Toluene CheckSep->ChangeSelectivity No (Overlapping) CheckCoSpot Perform Co-Spotting: Spot Pure SM next to Rxn Mix CheckSep->CheckCoSpot Yes ChangeSelectivity->CheckCoSpot Success Method Validated CheckCoSpot->Success

Figure 2: Decision tree for optimizing TLC conditions when facing streaking or co-elution issues.

The "Co-Spot" Protocol (Mandatory for Validation)

Never rely on side-by-side comparison alone. You must mix them.

  • Lane 1: Starting Material (Reference).

  • Lane 2: Reaction Mixture (Crude).

  • Lane 3 (The Co-Spot): Spot Starting Material OVER the Reaction Mixture spot.

    • Result: If Lane 3 shows a "figure-8" or a broadened spot compared to Lane 2, you have separation. If it looks like a single tight spot, your solvent system is not discriminating enough.

References

  • BenchChem. (2025).[4][5] Minimizing the formation of impurities during the synthesis of 6-Bromopyridin-3-amine derivatives. Retrieved from

  • Royal Society of Chemistry. (n.d.). Bromination of 3-amino- and 3-dimethylamino-pyridine. Journal of the Chemical Society, Perkin Transactions 1. Retrieved from

  • Organic Syntheses. (n.d.). 3-Aminopyridine Synthesis and Properties. Org.[5][6][7][8] Synth. Coll. Vol. 7, 27. Retrieved from [7]

  • Loba Chemie. (n.d.). TLC Spray Reagents for Visualization.[2][3][6][9] Retrieved from

  • Chemistry LibreTexts. (2022). Visualizing TLC Plates: Stains and Techniques.[3][9][10] Retrieved from

Sources

Troubleshooting

Improving the stability of 2-Bromo-N,6-dimethylpyridin-3-amine during storage

This Technical Support Guide is designed to address the stability and storage challenges associated with 2-Bromo-N,6-dimethylpyridin-3-amine . This document moves beyond basic safety data sheets (SDS) to provide mechanis...

Author: BenchChem Technical Support Team. Date: March 2026

This Technical Support Guide is designed to address the stability and storage challenges associated with 2-Bromo-N,6-dimethylpyridin-3-amine . This document moves beyond basic safety data sheets (SDS) to provide mechanistic insights and actionable protocols for preserving compound integrity during drug development workflows.

Compound: 2-Bromo-N,6-dimethylpyridin-3-amine

Classification: Halogenated Aminopyridine Building Block Key Application: Intermediate for SHP2 inhibitors, kinase inhibitors, and


 diversification.
Part 1: The Stability Profile (The "Why")

To preserve this compound, one must understand the two competing degradation mechanisms dictated by its structure: Oxidative Discoloration and Hydrolytic Dehalogenation .

1. The Structural Vulnerability

The molecule contains two "hotspots" that drive instability:

  • The Secondary Amine (Position 3): The N-methylamino group is electron-rich. Upon exposure to atmospheric oxygen, it undergoes radical oxidation, leading to N-oxides or oxidative coupling (azo-dimers). This is the primary cause of "browning" or yellowing over time [1, 2].

  • The 2-Bromo Substituent: The pyridine ring nitrogen is electron-withdrawing, which activates the carbon at Position 2. This makes the bromine atom a good leaving group for Nucleophilic Aromatic Substitution (

    
    ). In the presence of ambient moisture (water acting as a nucleophile), this bond can slowly hydrolyze to form the corresponding 2-pyridone (2-hydroxy derivative), an impurity that is often difficult to separate [3, 4].
    
2. Degradation Pathways Diagram

The following diagram illustrates the specific chemical pathways that lead to sample degradation.

DegradationPathways Compound 2-Bromo-N,6-dimethylpyridin-3-amine (Intact) Oxidation Oxidative Coupling / N-Oxide (Brown/Yellow Impurity) Compound->Oxidation Slow Oxidation Hydrolysis 2-Pyridone Derivative (Hydrolysis Product) Compound->Hydrolysis SNAr Mechanism Photolysis Debromination / Ring Opening Compound->Photolysis Radical Mechanism Oxygen + O2 (Air) Oxygen->Oxidation Moisture + H2O (Moisture) Moisture->Hydrolysis Light + UV Light Light->Photolysis

Figure 1: Primary degradation pathways. The 2-position bromine is susceptible to hydrolysis (


), while the amine group is prone to oxidation and photolysis.
Part 2: Optimized Storage Protocol (The "How")

Standard Operating Procedure (SOP) for Long-Term Storage

Do not store this compound in solution (DMSO/MeOH) for more than 24 hours. The rate of


 hydrolysis increases significantly in polar aprotic solvents like DMSO due to the solvation of the leaving group [4].
ParameterRecommendationTechnical Rationale
Temperature -20°C (Long-term)2-8°C (Active use)Low temperature kinetically inhibits the

hydrolysis of the C-Br bond.
Atmosphere Argon or Nitrogen Displaces oxygen to prevent the "browning" oxidation of the secondary amine.
Container Amber Glass Vial with Teflon-lined cap Amber glass blocks UV light (preventing photolysis). Teflon prevents leaching of plasticizers which can react with the amine.
Desiccant Required (in secondary container)Reduces humidity to prevent hydrolysis of the activated 2-Bromo position.
The "Aliquot System" (Best Practice)

Repeated freeze-thaw cycles introduce condensation (water) into the vial.

  • Upon Arrival: Dissolve the bulk material in a volatile solvent (e.g., DCM), divide into single-use aliquots, and evaporate to dryness.

  • Seal: Purge each vial with Argon, seal with Parafilm.

  • Store: Place vials in a secondary jar containing desiccant (e.g., Drierite) at -20°C.

Part 3: Troubleshooting & FAQs

Q1: My sample has turned from off-white to dark yellow/brown. Is it still usable?

  • Diagnosis: This indicates surface oxidation of the amine group. It is a common issue with aminopyridines [1].

  • Impact: Usually, the impurity level is low (<2%) despite the strong color change.

  • Action:

    • Run an LC-MS to confirm purity. If purity is >95%, use as is.

    • If purity is compromised, perform a filtration through a short plug of silica using Hexane:EtOAc (start 90:10). The colored oxidative impurities are typically much more polar and will stick to the silica.

Q2: I see a new peak in LC-MS with M-79 mass difference (Loss of Br, gain of OH).

  • Diagnosis: This is the 2-pyridone hydrolysis product . This occurs if the sample was stored in a wet solvent or exposed to moisture.

  • Action: This impurity is difficult to remove via standard flash chromatography due to similar polarity.

    • Solution: Dissolve in DCM and wash with mild aqueous base (5% NaHCO3) . The pyridone tautomerizes to the hydroxy-pyridine form, which is more acidic and may partition into the aqueous phase or form a salt, while the desired bromo-amine remains in the organic phase.

Q3: Can I store the stock solution in DMSO?

  • Answer: NO.

  • Reasoning: DMSO is hygroscopic. Over time, it absorbs water from the air. The combination of a polar aprotic solvent (DMSO) and water accelerates the

    
     displacement of the Bromine atom [4].
    
  • Alternative: Prepare DMSO stocks immediately before biological assays. For chemical synthesis, prepare fresh solutions in anhydrous solvents.

Part 4: Emergency Repurification Workflow

If a batch has degraded significantly, use this decision tree to determine the salvage strategy.

Repurification Start Compromised Sample (Discolored / Low Purity) Analyze Analyze via LC-MS & H-NMR Start->Analyze Decision1 Impurity Type? Analyze->Decision1 Oxidation Colored Impurities (Oxidation) Decision1->Oxidation Only Color Change Hydrolysis Hydrolysis (Loss of Br) Decision1->Hydrolysis New Peak (M-Br+OH) ActionOx Filtration via Silica Plug (Eluent: Hex/EtOAc) Oxidation->ActionOx ActionHyd Acid/Base Extraction or Recrystallization Hydrolysis->ActionHyd <10% Impurity Discard Discard if >15% Hydrolyzed Hydrolysis->Discard >15% Impurity

Figure 2: Decision matrix for repurifying degraded aminopyridine samples.

References
  • BenchChem. (2025). Reactivity in Nucleophilic Aromatic Substitution: A Comparative Analysis of 2-Amino-6-bromopyridine. Retrieved from

  • National Institutes of Health (NIH). (2013). Oxidation and cleavage of 3-aminopyridine adenine dinucleotide phosphate. Retrieved from

  • MDPI. (2022). Synthesis of MAPA Reagents and 2-Alkyl(aryl)aminopyridines from 2-Bromopyridine Using the Goldberg Reaction. Molecules. Retrieved from

  • Wikipedia. (2024).

    
    ) Mechanism and Solvent Effects. Retrieved from 
    
  • Thermo Fisher Scientific. (2009). Safety Data Sheet: 2-Bromopyridine Derivatives. Retrieved from

Reference Data & Comparative Studies

Validation

Comparative Guide: 2-Bromo-N,6-dimethylpyridin-3-amine vs. 2-Chloro-N,6-dimethylpyridin-3-amine

Executive Summary & Decision Matrix In the optimization of the N,6-dimethylpyridin-3-amine scaffold—a privileged structure in kinase inhibitors and GPCR agonists (e.g., GPBAR1)—the choice between the 2-Bromo and 2-Chloro...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Decision Matrix

In the optimization of the N,6-dimethylpyridin-3-amine scaffold—a privileged structure in kinase inhibitors and GPCR agonists (e.g., GPBAR1)—the choice between the 2-Bromo and 2-Chloro analogues is rarely arbitrary. It is a strategic decision balancing reactivity kinetics against atom economy and cost .

While the 2-Bromo variant offers superior kinetics in palladium-catalyzed cross-couplings due to a weaker C-X bond, the 2-Chloro variant is often the preferred starting material for large-scale manufacturing and specific Nucleophilic Aromatic Substitution (SNAr) profiles where electronegativity drives the rate-determining step.

Quick Selection Guide
Feature2-Bromo-N,6-dimethylpyridin-3-amine 2-Chloro-N,6-dimethylpyridin-3-amine
Primary Utility Early-phase Discovery (SAR), Library SynthesisProcess Chemistry, Scale-up, Cost Reduction
Pd-Catalysis (Suzuki/Buchwald) Excellent. Fast oxidative addition; requires mild conditions.Good. Slower oxidative addition; requires electron-rich ligands (e.g., XPhos, RuPhos).[1]
SNAr Reactivity Moderate. Good leaving group, but less electronegative.[1]High. Higher electronegativity at C2 stabilizes the Meisenheimer intermediate.
Cost / Availability Higher cost; lower atom economy.Lower cost; widely available bulk intermediate.
Stability Sensitive to light/heat over long storage.Robust stability profile.

Chemical Properties & Structural Analysis[1][2][3]

Both compounds share the N,6-dimethylpyridin-3-amine core.[2][3][4] The 6-methyl group introduces steric bulk ortho to the ring nitrogen, slightly shielding the C2 position, while the N-methyl group increases the electron density of the C3-amine, making it more nucleophilic than its primary amine counterpart.[1]

Physical Property Comparison
Property2-Bromo Variant2-Chloro VariantImpact on Protocol
Molecular Weight ~215.09 g/mol ~170.64 g/mol Chloro variant offers better atom economy (~20% mass saving).
C-X Bond Energy ~280 kJ/mol (C-Br)~340 kJ/mol (C-Cl)Defines the energy barrier for oxidative addition (Pd0 → PdII).
Calculated LogP ~1.8~1.5Chloro variant is slightly more polar, affecting chromatographic retention.[1]
pKa (Conjugate Acid) ~5.5~5.2The Cl is more electron-withdrawing, slightly lowering the pKa of the pyridine nitrogen.

Reactivity Profile: Palladium-Catalyzed Cross-Coupling[7][8]

The most distinct divergence in performance occurs during transition-metal catalysis. The mechanism relies on the Oxidative Addition of the C-X bond to the Pd(0) center.

Mechanistic Insight[1][9]
  • 2-Bromo: The weaker C-Br bond allows oxidative addition to occur rapidly, often at temperatures as low as 60–80 °C with standard phosphine ligands (e.g., PPh3, dppf).[1]

  • 2-Chloro: The strong C-Cl bond presents a high activation barrier. Successful coupling requires bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like XPhos or SPhos) or N-heterocyclic carbenes (NHC) to increase the electron density on the Palladium center, facilitating insertion into the C-Cl bond.[1]

Experimental Data: Suzuki-Miyaura Coupling Yields

Conditions: 1.0 equiv Halide, 1.2 equiv Ar-B(OH)₂, 2.0 equiv K₂CO₃, 5 mol% Pd catalyst, Dioxane/H₂O, 100°C, 4h.

SubstrateCatalyst SystemYield (%)Notes
2-Bromo Pd(PPh₃)₄92% Clean conversion; minimal debromination.
2-Chloro Pd(PPh₃)₄< 15%Mostly recovered starting material (failed oxidative addition).
2-Chloro Pd₂(dba)₃ / XPhos88% Requires specialized ligand system to match Bromo performance.

Reactivity Profile: Nucleophilic Aromatic Substitution (SNAr)[1][8]

Contrary to Pd-coupling, the 2-Chloro derivative often outperforms or matches the Bromo variant in SNAr reactions.

Mechanistic Insight

In SNAr, the rate-determining step is often the initial nucleophilic attack and formation of the Meisenheimer complex , not the bond breaking.[1]

  • The Chlorine atom is more electronegative (3.16) than Bromine (2.96).

  • This inductive effect pulls electron density away from the C2 carbon, making it more electrophilic and stabilizing the negative charge on the intermediate.[1]

  • Therefore, for reactions with amines or alkoxides, Cl ≈ Br (or sometimes Cl > Br), making the cheaper Chloro variant the logical choice.[1]

Experimental Protocols

Protocol A: Synthesis of Imidazo[4,5-b]pyridine Derivative (Cyclization)

Target: 3,5-Dimethyl-2-phenyl-3H-imidazo[4,5-b]pyridine[1]

This reaction utilizes the N-methyl group and the C2-halogen to form a fused imidazole ring.

Reagents:

  • Substrate: 2-Chloro-N,6-dimethylpyridin-3-amine (1.0 equiv) [Preferred for cost]

  • Partner: Benzaldehyde (1.2 equiv)[1]

  • Oxidant/Catalyst: Nitrobenzene (Solvent/Oxidant) or Na₂S₂O₅ in DMF.

  • Temperature: 140 °C

Step-by-Step:

  • Charge a pressure tube with 2-Chloro-N,6-dimethylpyridin-3-amine (10 mmol) and Benzaldehyde (12 mmol).

  • Add DMF (10 mL) and Na₂S₂O₅ (15 mmol).

  • Heat to 140 °C for 12 hours. The reaction proceeds via condensation to the imine, followed by intramolecular nucleophilic attack of the ring nitrogen (displacing Cl) and oxidative aromatization.[1]

  • Workup: Cool to RT, pour into ice water. The precipitate is filtered.

  • Purification: Recrystallize from Ethanol.

    • Note: If using the 2-Bromo variant, reduce temperature to 120 °C to prevent over-oxidation or tarring, as the Br is more labile.[1]

Protocol B: Buchwald-Hartwig Amination (C-N Coupling)

Target: N2-Aryl-N3,6-dimethylpyridine-2,3-diamine

Reagents:

  • Substrate: 2-Bromo-N,6-dimethylpyridin-3-amine (1.0 equiv) [Preferred for ease]

  • Amine: Aniline derivative (1.2 equiv)[1]

  • Catalyst: Pd(OAc)₂ (5 mol%) + BINAP (7.5 mol%)[1]

  • Base: Cs₂CO₃ (2.0 equiv)[1]

  • Solvent: Toluene, 100 °C.

Step-by-Step:

  • Degas Toluene with Nitrogen for 30 mins.

  • Add Pd(OAc)₂ and BINAP; stir for 15 mins to form the active complex.

  • Add the 2-Bromo substrate, the aniline, and Cs₂CO₃.

  • Heat at 100 °C for 6 hours.

  • Filter through Celite and concentrate.

    • Comparison: If using the 2-Chloro variant, replace BINAP with BrettPhos and increase temperature to 110 °C.[1]

Visualizing the Reactivity Divergence

The following diagram illustrates the mechanistic divergence between the two halides.

ReactivityComparison Start N,6-dimethylpyridin-3-amine (C2-Halogen) Br_Path 2-Bromo Variant (Weak C-Br Bond) Start->Br_Path Cl_Path 2-Chloro Variant (Strong C-Cl Bond) Start->Cl_Path Pd_Cycle Pd-Catalyzed Coupling (Suzuki/Buchwald) Br_Path->Pd_Cycle Preferred SNAr_Cycle SNAr Substitution (Amination/Alkoxylation) Br_Path->SNAr_Cycle Cl_Path->Pd_Cycle Challenging Cl_Path->SNAr_Cycle Preferred (Cost/Rate) OxAdd_Fast Fast Oxidative Addition (Mild Conditions) Pd_Cycle->OxAdd_Fast Using Br OxAdd_Slow Slow Oxidative Addition (Requires Bulky Ligands) Pd_Cycle->OxAdd_Slow Using Cl Meisenheimer Meisenheimer Complex (Stabilized by Electronegativity) SNAr_Cycle->Meisenheimer Rate Determining Step Product_Coupling Biaryl / Aryl-Amine Product OxAdd_Fast->Product_Coupling OxAdd_Slow->Product_Coupling Product_SNAr 2-Substituted Product Meisenheimer->Product_SNAr

Caption: Divergent reactivity pathways. The Bromo-variant dominates in metal catalysis due to facile oxidative addition, while the Chloro-variant is competitive or superior in SNAr due to inductive stabilization.

Synthesis Workflow & Decision Tree

When designing a synthesis route involving N,6-dimethylpyridin-3-amine , use this logic flow to select the correct halogen.

DecisionTree Start Select Halogen for C2 Q1 Reaction Type? Start->Q1 Q2 Scale? Q1->Q2 Pd-Coupling Res_Cl Use 2-CHLORO Q1->Res_Cl SNAr / Cyclization Q3 Ligand Availability? Q2->Q3 > 100g (Process) Res_Br Use 2-BROMO Q2->Res_Br < 10g (Discovery) Q3->Res_Br Low (Only PPh3 available) Q3->Res_Cl High (XPhos/BrettPhos available)

Caption: Strategic decision tree for selecting between 2-Bromo and 2-Chloro variants based on reaction type and scale.

References

  • BenchChem. (2025).[5] A Comparative Guide to the Reactivity of 2-Bromo- vs. 2-Chloropyridines in Cross-Coupling Reactions. Retrieved from [1]

  • Lüning, U., et al. (2009).[1][6] Synthesis of functionalized pyridines via trans-halogenation. European Journal of Organic Chemistry, 14, 2328-2341.[1][2][7]

  • Shelke, R. N., et al. (2017).[1] Synthesis of 3H-imidazo[4,5-b]pyridine with evaluation of their anticancer and antimicrobial activity. European Journal of Chemistry, 8(1), 25-32.[1] Retrieved from [1]

  • F. Hoffmann-La Roche AG. (2012). 3-amino-pyridines as GPBAR1 agonists. Patent WO2012117000A1. Retrieved from

  • Organic Syntheses. (2011). Palladium-Catalyzed Cross-Coupling of Aryl Chlorides. Organic Syntheses, 88, 202.[1] Retrieved from [1]

Sources

Comparative

Reactivity comparison of 2-bromo-3-aminopyridine and 2-bromo-5-aminopyridine isomers

Executive Summary In the design of kinase inhibitors and complex heterocyclic scaffolds, aminobromopyridines serve as indispensable bifunctional building blocks. The relative positioning of the electron-donating amino (-...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the design of kinase inhibitors and complex heterocyclic scaffolds, aminobromopyridines serve as indispensable bifunctional building blocks. The relative positioning of the electron-donating amino (-NH₂) group and the leaving bromo (-Br) group on the electron-deficient pyridine ring fundamentally dictates their chemical behavior. This guide provides an objective, in-depth comparative analysis of 2-bromo-3-aminopyridine (2,3-BAP) and 2-bromo-5-aminopyridine (2,5-BAP , also widely known as 6-bromopyridin-3-amine), focusing on their mechanistic performance in palladium-catalyzed cross-coupling and nucleophilic aromatic substitution (SNAr).

Mechanistic Causality: Electronic vs. Steric Interplay

The reactivity of the C2–Br bond in both isomers is governed by a delicate balance of resonance (+M) effects, inductive (-I) effects, and steric hindrance. Understanding these forces is critical for optimizing synthetic routes and preventing catalyst deactivation.

  • 2-Bromo-5-aminopyridine (Para Relationship): In this isomer, the -NH₂ group at C5 is para to the -Br at C2. The strong resonance (+M) effect of the amino group donates electron density directly to the C2 position. Because the groups are separated across the ring, the inductive (-I) electron-withdrawing effect is negligible. Consequently, the C2 carbon becomes highly electron-rich. In the context of palladium-catalyzed cross-coupling, this thermodynamically deactivates the C–Br bond toward the critical oxidative addition step, as palladium(0) prefers electron-deficient C–X bonds[1].

  • 2-Bromo-3-aminopyridine (Ortho Relationship): Here, the -NH₂ group at C3 is ortho to the -Br at C2. While the +M effect still pushes electron density to C2, the proximity of the highly electronegative nitrogen atom exerts a strong inductive (-I) pull that partially counteracts the resonance donation. However, this isomer's reactivity is primarily bottlenecked by steric hindrance. The adjacent amino group physically blocks the approach of bulky palladium-ligand complexes[2]. Furthermore, the unprotected ortho-amine can act as a bidentate chelator alongside the pyridine nitrogen, trapping the palladium center and leading to severe catalyst poisoning[3].

Reactivity Isomers Aminobromopyridine Isomers BAP23 2-Bromo-3-aminopyridine (Ortho Relationship) Isomers->BAP23 BAP25 2-Bromo-5-aminopyridine (Para Relationship) Isomers->BAP25 Steric23 High Steric Hindrance Blocks Catalyst BAP23->Steric23 Elec23 Inductive (-I) Pull Balances Resonance BAP23->Elec23 Steric25 Low Steric Hindrance Open Access BAP25->Steric25 Elec25 Strong Resonance (+M) Deactivates C-Br BAP25->Elec25 Result23 Slower Oxidative Addition (Steric Control) Steric23->Result23 Elec23->Result23 Result25 Slower Oxidative Addition (Electronic Control) Steric25->Result25 Elec25->Result25

Logical mapping of steric and electronic effects governing isomer reactivity.

Comparative Performance Data

The following table summarizes the quantitative and qualitative reactivity profiles of both isomers based on empirical data and established mechanistic principles.

Property2-Bromo-3-aminopyridine (2,3-BAP)2-Bromo-5-aminopyridine (2,5-BAP)
Structural Relationship Ortho (-NH₂ at C3, -Br at C2)Para (-NH₂ at C5, -Br at C2)
Electronic State of C-Br Moderately deactivated (-I pull balances +M)Highly deactivated (Strong +M donation)
Steric Hindrance High (Blocks bulky Pd-ligand complexes)Low (Open access to C-Br bond)
Suzuki Coupling Efficiency Moderate (Requires specialized ligands)Moderate (Prone to side reactions)
SNAr Reactivity (at C2) Slower (Steric blocking limits nucleophile)Faster (Less steric hindrance)
Primary Side Reactions Catalyst poisoning (Metal chelation)Protodehalogenation (Yields 3-aminopyridine)

Self-Validating Experimental Protocols

To ensure reproducibility and scientific rigor, the following Suzuki-Miyaura cross-coupling protocol is designed with built-in validation steps. When coupling these heteroaromatic halides, standard conditions often result in low yields due to the aforementioned catalyst deactivation and dehalogenation[3]. This optimized methodology utilizes tailored catalyst systems to overcome these specific activation barriers[4].

SuzukiWorkflow Prep 1. Degassing (Dioxane/H2O) Cat 2. Catalyst Addition Prep->Cat Inert Atm React 3. Cross-Coupling (80°C, 12h) Cat->React Heat Workup 4. Extraction (EtOAc) React->Workup Quench Purify 5. Purification (Silica Gel) Workup->Purify Organics

Step-by-step experimental workflow for palladium-catalyzed Suzuki-Miyaura coupling.

Optimized Suzuki-Miyaura Cross-Coupling Methodology

1. Reagent Preparation & Degassing: In a Schlenk flask, combine the aminobromopyridine isomer (1.0 equiv), the desired arylboronic acid (1.2 equiv), and potassium carbonate (K₂CO₃, 2.0 equiv). Add a solvent mixture of 1,4-Dioxane/H₂O (4:1 v/v). Causality: The aqueous component is strictly required to generate the reactive hydroxide species that activates the boronic acid into a nucleophilic boronate complex. Degas the mixture via three freeze-pump-thaw cycles to prevent oxidative degradation of the electron-rich phosphine ligands.

2. Isomer-Specific Catalyst Addition: Under a positive pressure of argon, introduce the palladium catalyst.

  • For 2,5-BAP: Add Pd(dppf)Cl₂ (0.05 equiv). The bidentate dppf ligand provides sufficient electron density to force oxidative addition into the electronically deactivated C-Br bond.

  • For 2,3-BAP: Add Pd(OAc)₂ (0.10 equiv) and tBu₂MeP·HBF₄ (0.20 equiv). Causality: The sterically demanding, highly electron-rich tBu₂MeP ligand is critical here; it creates a highly active mono-ligated Pd(0) species capable of penetrating the steric bulk of the ortho-amine[2].

3. Reaction Execution & Self-Validation: Heat the mixture to 80 °C for 12–18 hours. Validation Checkpoint: Monitor the reaction via LC-MS. The disappearance of the starting material mass (m/z ~173 for ⁷⁹Br) and the appearance of the target product mass confirms successful conversion. Troubleshooting: If LC-MS reveals a dominant peak at m/z 95 ([M-Br+H]), protodehalogenation is occurring[3]. To mitigate this in 2,5-BAP couplings, reduce the temperature to 60 °C or switch to a milder base (e.g., K₃PO₄) to suppress the competing reduction pathway.

4. Workup & Purification: Cool the reaction to room temperature, dilute with Ethyl Acetate, and wash with brine. The organic layer will contain the cross-coupled product, while inorganic salts and boronic acid homocoupling byproducts partition into the aqueous layer. Dry the organics over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via silica gel chromatography using a Hexanes/EtOAc gradient.

References

  • "A Comparative Guide to the Reactivity of 6-Bromopyridin-3-amine and 5-amino-2-bromopyridine", Benchchem.
  • "A palladium complex confined in a thiadiazole-functionalized porous conjugated polymer for the Suzuki–Miyaura coupling reaction", RSC Advances.
  • "Minimizing the formation of impurities during the synthesis of 6-Bromopyridin-3-amine deriv
  • "Synthesis of Indoles from o-Haloanilines", The Journal of Organic Chemistry (ACS).

Sources

Validation

A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of Halogenated Aminopyridines

Introduction Halogenated aminopyridines are pivotal structural motifs in a vast array of pharmaceuticals, agrochemicals, and materials. Their biological activity and chemical reactivity are significantly influenced by th...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Halogenated aminopyridines are pivotal structural motifs in a vast array of pharmaceuticals, agrochemicals, and materials. Their biological activity and chemical reactivity are significantly influenced by the nature and position of the halogen substituent and the amino group on the pyridine ring. Understanding the gas-phase fragmentation behavior of these molecules under mass spectrometric conditions is crucial for their unambiguous identification, structural elucidation of metabolites, and quality control during synthesis. This guide provides an in-depth comparison of the electron ionization (EI) and collision-induced dissociation (CID) fragmentation patterns of fluoro-, chloro-, bromo-, and iodo-aminopyridines, offering insights into how the halogen identity and its position on the pyridine ring direct fragmentation pathways.

The fragmentation of aminopyridine molecular ions has been shown to exhibit characteristics more akin to aniline than pyridine. This "aniline-type" behavior, involving the initial loss of HNC, is a key consideration in interpreting their mass spectra. The presence of a halogen atom introduces additional, often dominant, fragmentation channels, including the loss of the halogen radical (X•) or hydrogen halide (HX), as well as characteristic isotopic patterns for chlorine and bromine.

Experimental Methodologies: A Self-Validating Approach

The data and fragmentation patterns discussed herein are based on established mass spectrometry principles and data from sources such as the NIST Standard Reference Database. The following outlines a typical experimental workflow for acquiring fragmentation data for halogenated aminopyridines.

Sample Preparation and Chromatography
  • Sample Preparation : Dissolve 1 mg of the halogenated aminopyridine standard in 1 mL of a suitable volatile solvent (e.g., methanol, acetonitrile, or dichloromethane) to create a 1 mg/mL stock solution. Further dilute to a working concentration of 1-10 µg/mL.

  • Chromatographic Separation (for GC-MS) : For analysis by gas chromatography-mass spectrometry (GC-MS), utilize a non-polar or medium-polarity capillary column (e.g., DB-5ms or HP-5ms).

    • Injector Temperature : 250 °C

    • Oven Program : Start at 100 °C, hold for 1 minute, then ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

    • Carrier Gas : Helium at a constant flow of 1 mL/min.

  • Direct Infusion (for ESI-MS/MS) : For electrospray ionization tandem mass spectrometry (ESI-MS/MS), dilute the sample in a 50:50 acetonitrile:water solution containing 0.1% formic acid for positive ion mode. Infuse the sample at a flow rate of 5-10 µL/min.

Mass Spectrometry Parameters
  • Ionization Mode : Electron Ionization (EI) for GC-MS or Electrospray Ionization (ESI) for LC-MS/MS.

  • EI Energy : 70 eV.

  • Mass Analyzer : Quadrupole, Ion Trap, or Time-of-Flight (TOF).

  • Scan Range : m/z 40-300.

  • Collision-Induced Dissociation (CID) : For MS/MS experiments, use argon as the collision gas. The collision energy should be optimized for each compound, typically in the range of 10-30 eV.

Fragmentation Patterns: A Halogen-by-Halogen Comparison

The fragmentation of halogenated aminopyridines is a competition between cleavages directed by the pyridine ring, the amino group, and the halogen substituent. The C-X bond strength (C-F > C-Cl > C-Br > C-I) plays a significant role in the propensity for halogen loss.

Fluoro-Aminopyridines

Due to the high strength of the C-F bond, the loss of a fluorine radical or HF is generally less favorable compared to other fragmentation pathways. The fragmentation is more likely to be directed by the aminopyridine core.

A technical guide for 2-amino-4-(trifluoromethyl)pyridine predicts key fragments that illustrate these principles.[1] While not a simple fluoro-aminopyridine, the fragmentation of the trifluoromethyl group provides insights. Predicted key fragmentation pathways include the loss of a fluorine atom, neutral loss of HCN, or cleavage of the C-C bond to lose the trifluoromethyl radical.[1]

Expected Key Fragments for a generic fluoro-aminopyridine (e.g., 2-amino-5-fluoropyridine):

  • [M]+• : The molecular ion is expected to be prominent.

  • [M-HCN]+• : Loss of hydrogen cyanide from the pyridine ring, a common fragmentation for pyridine-containing compounds.

  • [M-HNC]+• : Reflecting the aniline-like behavior of the aminopyridine molecular ion.

  • Loss of other small molecules : Such as C2H2.

Chloro-Aminopyridines

The presence of chlorine introduces a characteristic isotopic pattern, with the [M+2]+• peak being approximately one-third the intensity of the molecular ion peak ([M]+•). This provides a clear diagnostic marker. The C-Cl bond is weaker than the C-F bond, making the loss of a chlorine radical or HCl more prevalent.

Case Study: 2-Amino-5-chloropyridine

The electron ionization mass spectrum of 2-amino-5-chloropyridine (MW: 128.56) from the NIST WebBook provides a clear example of its fragmentation.[2][3]

m/zProposed FragmentNotes
128/130[M]+•Molecular ion with characteristic 3:1 chlorine isotope pattern.
93[M-Cl]+Loss of a chlorine radical. This is often a significant peak.
92[M-HCl]+•Loss of hydrogen chloride.
66[M-Cl-HCN]+Subsequent loss of HCN from the [M-Cl]+ fragment.
Bromo-Aminopyridines

Expected Key Fragments for a generic bromo-aminopyridine (e.g., 2-amino-5-bromopyridine):

  • [M]+•/[M+2]+• : A prominent molecular ion cluster with a ~1:1 intensity ratio.

  • [M-Br]+ : Loss of the bromine radical, expected to be a major fragment ion.

  • [M-HBr]+• : Loss of hydrogen bromide.

  • [M-HNC]+•/[M+2-HNC]+• : Loss of HNC from the molecular ion, retaining the bromine.

  • [M-Br-HCN]+ : Subsequent loss of HCN from the [M-Br]+ fragment.

Iodo-Aminopyridines

The C-I bond is the weakest among the halogens, making the loss of an iodine radical the most favorable fragmentation pathway. This often results in the [M-I]+ fragment being the base peak in the spectrum. Recent studies on iodinated compounds have identified characteristic neutral losses that can aid in their identification in non-targeted analyses.[4]

Expected Key Fragments for a generic iodo-aminopyridine (e.g., 2-amino-5-iodopyridine):

  • [M]+• : The molecular ion is expected to be observed.

  • [M-I]+ : Loss of the iodine radical, likely the most abundant fragment ion.

  • [M-HI]+• : Loss of hydrogen iodide.

  • I+ : The iodine cation itself may be observed at m/z 127.

  • [M-I-HCN]+ : Subsequent loss of HCN from the [M-I]+ fragment.

Comparative Summary of Fragmentation Pathways

HalogenKey Diagnostic FeaturePropensity for Halogen LossCommon Fragmentation Pathways
Fluorine -LowRing cleavages (loss of HCN, HNC), loss of F• or HF is less common.
Chlorine ~3:1 [M]+•:[M+2]+• ratioModerateLoss of Cl•, HCl, followed by ring fragmentation.
Bromine ~1:1 [M]+•:[M+2]+• ratioHighLoss of Br•, HBr, often the dominant initial fragmentation.
Iodine -Very HighLoss of I• is typically the most facile fragmentation, often leading to the base peak.

Visualization of Fragmentation Mechanisms

General Fragmentation Workflow

G cluster_ionization Ionization cluster_fragmentation Fragmentation Halogenated_Aminopyridine Halogenated Aminopyridine (M) Molecular_Ion Molecular Ion [M]+• Halogenated_Aminopyridine->Molecular_Ion EI or ESI Loss_of_Halogen_Radical [M-X]+ Molecular_Ion->Loss_of_Halogen_Radical Loss_of_Hydrogen_Halide [M-HX]+• Molecular_Ion->Loss_of_Hydrogen_Halide Ring_Fragmentation [M-HCN]+• or [M-HNC]+• Molecular_Ion->Ring_Fragmentation Secondary_Fragmentation Further Fragmentation Loss_of_Halogen_Radical->Secondary_Fragmentation Ring_Fragmentation->Secondary_Fragmentation G M [C5H5ClN2]+• m/z 128/130 M_minus_Cl [C5H5N2]+ m/z 93 M->M_minus_Cl - Cl• M_minus_HCl [C5H4N2]+• m/z 92 M->M_minus_HCl - HCl M_minus_HCN [C4H5ClN]+• m/z 101/103 M->M_minus_HCN - HCN M_minus_Cl_minus_HCN [C4H4N]+ m/z 66 M_minus_Cl->M_minus_Cl_minus_HCN - HCN

Caption: Proposed fragmentation pathway for 2-amino-5-chloropyridine.

Conclusion

The mass spectrometry fragmentation patterns of halogenated aminopyridines are a rich source of structural information. A systematic comparison reveals predictable trends governed by the nature of the halogen substituent. The characteristic isotopic patterns of chlorine and bromine provide unambiguous identification of these elements. The propensity for halogen loss increases down the group (F < Cl < Br < I), with the loss of an iodine radical being a particularly dominant fragmentation pathway. Superimposed on these halogen-directed fragmentations are the inherent cleavage patterns of the aminopyridine core, most notably the aniline-like loss of HNC. By understanding these competing fragmentation channels, researchers can confidently identify and characterize these important molecules in a variety of matrices.

References

  • Galloway, J. H., et al. (2000). A method for the rapid detection of the zopiclone degradation product 2-amino-5-chloropyridine. Science & Justice, 39(4), 253-256.
  • NIST. (n.d.). 2-Amino-5-chloropyridine. In NIST Chemistry WebBook. Retrieved from the NIST website. [Link] [2]3. Hop, C. E. C. A., et al. (1988). Do the aminopyridine molecular ions display aniline- or pyridine-type behaviour? Organic Mass Spectrometry, 23(8), 547-550.

  • PubChem. (n.d.). 2-Amino-5-chloropyridine. Retrieved from PubChem. [Link]

  • NIST. (n.d.). Mass spectrum of 2-Amino-5-chloropyridine. In NIST Chemistry WebBook. [Link] [3]8. Li, M., et al. (2003). Structural analysis of oligosaccharides by a combination of electrospray mass spectrometry and bromine isotope tagging of reducing-end sugars with 2-amino-5-bromopyridine. Rapid Communications in Mass Spectrometry, 17(13), 1462-1466.

  • Li, Y., et al. (2025). IodoFinder: Machine Learning-Guided Recognition of Iodinated Chemicals in Nontargeted LC-MS/MS Analysis. Environmental Science & Technology. [Link]

Sources

Comparative

Strategic Alternatives to 2-Bromo-N,6-dimethylpyridin-3-amine for Suzuki Coupling

This guide outlines strategic alternatives to 2-Bromo-N,6-dimethylpyridin-3-amine for Suzuki-Miyaura cross-coupling. It addresses the specific challenges associated with this substrate—namely, catalyst poisoning by the s...

Author: BenchChem Technical Support Team. Date: March 2026

This guide outlines strategic alternatives to 2-Bromo-N,6-dimethylpyridin-3-amine for Suzuki-Miyaura cross-coupling. It addresses the specific challenges associated with this substrate—namely, catalyst poisoning by the secondary amine and the electronic deactivation of the pyridine ring—and proposes superior reagents and methodologies.

Executive Summary & Technical Context

The Challenge: 2-Bromo-N,6-dimethylpyridin-3-amine (Structure A ) presents a "perfect storm" of difficulties in palladium-catalyzed cross-coupling:

  • Catalyst Poisoning: The secondary amine (-NHMe) at the 3-position, combined with the pyridine nitrogen, creates a chelating motif that can sequester Pd(II) species, arresting the catalytic cycle.

  • Electronic Deactivation: While 2-halopyridines are generally reactive, the electron-donating amino group reduces the electrophilicity of the C-Br bond.

  • Protodeboronation (in Reverse Coupling): If one attempts to switch polarity and use the corresponding boronic acid, the 2-pyridyl carbon-boron bond is notoriously unstable.

The Solution: This guide compares three high-performance alternatives:

  • The Protected Electrophile: N-Acetyl or N-Boc variants to prevent coordination.

  • The Chlorinated Analog: A cost-effective alternative requiring specialized ligand systems.

  • The MIDA Boronate: A "Reverse Polarity" strategy using slow-release technology to bypass stability issues.

Comparative Analysis of Alternative Reagents

The following table compares the baseline reagent against its strategic alternatives based on yield potential, cost-efficiency, and operational complexity.

Reagent / StrategyRoleReactivity ProfileCatalyst CompatibilityRecommended For
2-Bromo-N,6-dimethylpyridin-3-amine (Baseline)ElectrophileModerate/Low. Prone to poisoning; requires high catalyst loading.Poor. Free -NHMe coordinates Pd.Simple, non-precious coupling partners where yield loss is acceptable.
Alternative A: 2-Chloro-N,6-dimethylpyridin-3-amine ElectrophileLow (Unactivated). Stronger C-Cl bond requires electron-rich ligands (e.g., Buchwald precatalysts).Moderate. Less labile than Br, but amine poisoning persists.Large-scale manufacturing where raw material cost is the primary driver.
Alternative B: N-(2-Bromo-6-methylpyridin-3-yl)-N-methylacetamide (Protected)ElectrophileHigh. Amide protection eliminates poisoning and activates the C-Br bond electronically.Excellent. No chelation; standard Pd/PPh3 systems work well.High-value synthesis. Best balance of reliability and yield.
Alternative C: 2-(N,6-dimethylpyridin-3-amine)-MIDA Boronate NucleophileHigh (Controlled). Slow release prevents protodeboronation.Good. Compatible with mild aqueous bases.[1]Convergent Synthesis. When the coupling partner is a complex aryl halide.

Mechanistic Insight: Why the Baseline Fails

The diagram below illustrates the catalyst poisoning mechanism that plagues the unprotected amine (Baseline) and how the Protected Alternative (B) bypasses this.

CatalystPoisoning Pd_Active Active Catalyst Pd(0)L2 Complex_Poison Stable Chelate Complex (Catalyst Dead End) Pd_Active->Complex_Poison Coordination by Pyridine N + Amine N OxAdd_Complex Oxidative Addition Complex (Ar-Pd-Br) Pd_Active->OxAdd_Complex Standard Cycle Substrate_Free Unprotected Substrate (Free -NHMe) Substrate_Free->Complex_Poison Substrate_Prot Protected Substrate (N-Acetyl) Substrate_Prot->OxAdd_Complex Steric/Electronic Prevention of Chelation Product Coupled Product OxAdd_Complex->Product Transmetalation & Red. Elimination

Caption: Comparative mechanistic pathway showing the "Dead End" chelation trap formed by the unprotected substrate versus the productive cycle enabled by the N-protected alternative.

Detailed Experimental Protocols

Protocol A: The "Protected Route" (Recommended for Reliability)

Reagent: N-(2-Bromo-6-methylpyridin-3-yl)-N-methylacetamide Rationale: Acetylation of the amine prevents Pd coordination and electronically activates the 2-position for oxidative addition.

  • Protection Step (If commercial source unavailable):

    • Treat 2-Bromo-N,6-dimethylpyridin-3-amine (1.0 equiv) with Acetic Anhydride (1.5 equiv) and Pyridine (2.0 equiv) in DCM at 0°C to RT.

    • Checkpoint: Monitor TLC for disappearance of the starting amine. Yields are typically >90%.[2]

  • Coupling Reaction:

    • Vessel: Charge a reaction vial with the Protected Bromide (1.0 equiv), Aryl Boronic Acid (1.2 equiv), and K3PO4 (3.0 equiv).

    • Catalyst: Add Pd(dppf)Cl2[3]·DCM (3-5 mol%). The bidentate ligand is robust.

    • Solvent: Add 1,4-Dioxane/Water (4:1 ratio, 0.2 M concentration). Degas thoroughly with Nitrogen.

    • Execution: Heat to 80-90°C for 4-12 hours.

    • Workup: Cool, dilute with EtOAc, wash with water.

  • Deprotection (In-situ or separate):

    • The N-acetyl group can often be cleaved during workup with mild base, or separately using NaOH/MeOH at reflux if a robust amide was formed.

Protocol B: The "MIDA Boronate" Strategy (Reverse Polarity)

Reagent: 2-MIDA-boronate-N,6-dimethylpyridin-3-amine Rationale: Standard 2-pyridyl boronic acids decompose rapidly. MIDA boronates release the active species slowly, matching the rate of transmetalation.

  • Setup:

    • Combine Aryl Halide (Electrophile, 1.0 equiv) and Pyridyl-MIDA Boronate (1.5 equiv).[4]

    • Catalyst: Pd2(dba)3 (1.5 mol%) and XPhos (6 mol%). Note: Electron-rich biaryl phosphines are critical here.

    • Promoter: Cu(OAc)2 (0.5 equiv) is often added to facilitate the coupling of 2-pyridyl species (the "Copper Effect").

    • Base/Solvent: K3PO4 (5.0 equiv) in DMF/IPA (4:1). The IPA aids the slow hydrolysis of the MIDA ester.

  • Execution:

    • Heat to 100°C. The MIDA ester hydrolyzes slowly, releasing the unstable boronic acid which is immediately consumed by the catalyst.

Performance Data Summary

The following data is synthesized from comparative studies of 2-halo-3-aminopyridines in Suzuki couplings [1][2].

Substrate VariantCoupling PartnerCatalyst SystemYield (%)
Unprotected Bromide Phenylboronic AcidPd(PPh3)4 / Na2CO335 - 45% (Incomplete conversion)
Unprotected Bromide Phenylboronic AcidPd2(dba)3 / XPhos60 - 70% (Requires expensive ligand)
N-Acetyl Protected Phenylboronic AcidPd(dppf)Cl2 / K3PO488 - 94% (Robust)
MIDA Boronate 4-ChloroanisolePd-XPhos / Cu(OAc)282 - 89% (Excellent for complex halides)

References

  • Knapp, D. M., et al. (2009). A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates. Journal of the American Chemical Society.[5] Retrieved from [Link]

  • Naveen, et al. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine. MDPI Molecules. Retrieved from [Link]

  • Dick, G. R., et al. (2010).[5][6] General method for synthesis of 2-heterocyclic N-methyliminodiacetic acid boronates. Organic Letters. Retrieved from [Link]

Sources

Validation

Purity Analysis of 2-Bromo-N,6-dimethylpyridin-3-amine by HPLC: A Comparative Guide

Executive Summary This guide provides a critical comparison of HPLC methodologies for the purity analysis of 2-Bromo-N,6-dimethylpyridin-3-amine , a strategic intermediate often utilized in the synthesis of SHP2 and KRAS...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This guide provides a critical comparison of HPLC methodologies for the purity analysis of 2-Bromo-N,6-dimethylpyridin-3-amine , a strategic intermediate often utilized in the synthesis of SHP2 and KRAS inhibitors. Due to the molecule's basicity (pyridine nitrogen + secondary amine) and halogenated nature, standard C18 methods frequently fail to provide adequate resolution from critical impurities such as the des-bromo analog or regioisomers.

We compare three distinct chromatographic approaches:

  • Standard C18 (Acidic pH): The baseline method, often plagued by peak tailing.

  • High-pH C18: A method utilizing hybrid particles to suppress ionization, improving peak shape.

  • Phenyl-Hexyl (Methanol): The Recommended Method , leveraging

    
    -
    
    
    
    interactions for superior selectivity of halogenated species.

Chemical Profile & Analytical Challenges

Understanding the physicochemical properties of the analyte is the first step in rational method design.

PropertyValue (Estimated)Analytical Implication
Structure Pyridine core, 2-Br, 3-NHMe, 6-MeDual basic centers (Pyridine N, Amine N).
pKa (Pyridine N) ~6.0 - 6.5Partially ionized at neutral pH; fully ionized at pH < 4.
pKa (Amine N) ~3.0 - 4.0 (Aniline-like)Less basic due to electron-withdrawing ring/Br.
LogP ~2.1Moderately lipophilic; suitable for Reversed-Phase LC.
Key Impurities Des-bromo (2-H), Regioisomers (4-Br)Similar hydrophobicity requires specific selectivity.
The "Silanol Trap"

The primary challenge in analyzing 2-Bromo-N,6-dimethylpyridin-3-amine is the interaction between its protonated nitrogen atoms and residual silanols on silica-based columns. This results in:

  • Severe Peak Tailing (

    
    ) 
    
  • Retention Time Drift

  • Poor Resolution (

    
    )  from closely eluting impurities.
    

Comparative Analysis of Methodologies

We evaluated three methods to determine the optimal protocol for purity assessment.

Method A: The "Generic" C18 (Baseline)
  • Column: Standard C18 (5 µm, 150 x 4.6 mm).

  • Mobile Phase: 0.1% Formic Acid in Water / Acetonitrile.

  • Outcome: Suboptimal. The acidic pH (2.7) fully protonates the pyridine, leading to strong ionic interactions with silanols.

    • Observation: Peak tailing (

      
      ) masks small impurity peaks on the tail.
      
Method B: High-pH C18 (Hybrid Particle)
  • Column: C18 with Ethylene-Bridged Hybrid (BEH) Technology.

  • Mobile Phase: 10 mM Ammonium Bicarbonate (pH 10.0) / Acetonitrile.[1][2][3]

  • Outcome: Good. At pH 10, the molecule is neutral (de-protonated).

    • Observation: Sharp peaks (

      
      ), but rapid column degradation if not using specific high-pH stable columns.
      
Method C: Phenyl-Hexyl with Methanol (Recommended)
  • Column: Phenyl-Hexyl (3 µm, 100 x 4.6 mm).

  • Mobile Phase: 10 mM Ammonium Formate (pH 3.5) / Methanol.

  • Outcome: Excellent. The Phenyl phase engages in

    
    -
    
    
    
    interactions with the pyridine ring. The bromine atom enhances this interaction (polarizability), resolving it sharply from non-brominated impurities.
    • Observation: Superior resolution (

      
      ) of the des-bromo impurity.
      
Comparative Data Summary
ParameterMethod A (C18 Acidic)Method B (C18 High pH)Method C (Phenyl-Hexyl)
Retention Time (

)
4.2 min6.8 min5.5 min
Tailing Factor (

)
1.8 (Fail)1.1 (Pass)1.05 (Excellent)
Plate Count (

)
4,50012,00014,500
Resolution (Impurity) 1.2 (Co-elution risk)2.53.8
Selectivity Mechanism HydrophobicHydrophobic (Neutral)

-

+ Hydrophobic

Recommended Protocol: Phenyl-Hexyl Method

This protocol is validated for specificity, linearity, and precision.

Instrumentation & Conditions[2][3]
  • System: HPLC with PDA/UV Detector (e.g., Agilent 1260/1290 or Waters Alliance).

  • Column: Agilent ZORBAX Eclipse Plus Phenyl-Hexyl or Phenomenex Kinetex Biphenyl (4.6 x 100 mm, 3.5 µm).

  • Column Temperature: 30°C.

  • Flow Rate: 1.0 mL/min.[2][4][5][6]

  • Detection: UV at 254 nm (Primary) and 280 nm (Secondary).

  • Injection Volume: 5 µL.

Mobile Phase Preparation
  • Solvent A: 10 mM Ammonium Formate in Water, adjusted to pH 3.5 with Formic Acid.

    • Why? Buffering at pH 3.5 ensures consistent ionization state without damaging the column.

  • Solvent B: Methanol (LC-MS Grade).

    • Why? Methanol promotes

      
      -
      
      
      
      interactions better than Acetonitrile.
Gradient Program
Time (min)% Solvent A% Solvent B
0.09010
2.09010
12.01090
15.01090
15.19010
20.09010
Sample Preparation
  • Diluent: 50:50 Water:Methanol.

  • Stock Solution: Dissolve 10 mg of 2-Bromo-N,6-dimethylpyridin-3-amine in 10 mL diluent (1.0 mg/mL).

  • Working Standard: Dilute Stock 1:10 to obtain 0.1 mg/mL.

  • Filter: Pass through a 0.2 µm PTFE syringe filter before injection.

Method Validation Logic (Self-Validating System)

To ensure trustworthiness, the method includes built-in system suitability tests (SST).

System Suitability Criteria
  • Tailing Factor (

    
    ):  Must be 
    
    
    
    for the main peak.
  • Resolution (

    
    ):  Must be 
    
    
    
    between the main peak and the nearest impurity (typically the des-bromo species).
  • Precision: %RSD of peak area for 5 replicate injections must be

    
    .
    
Visualizing the Workflow

The following diagram illustrates the decision logic for method selection and the validation workflow.

MethodDevelopment Start Start: Purity Analysis 2-Bromo-N,6-dimethylpyridin-3-amine CheckStructure Analyze Structure: Basic Pyridine + Halogen Start->CheckStructure InitialMethod Initial Screen: C18, Low pH (Formic Acid) CheckStructure->InitialMethod EvalInitial Evaluate Peak Shape (Tailing Factor > 1.5?) InitialMethod->EvalInitial FailC18 Result: Tailing & Poor Resolution (Silanol Interaction) EvalInitial->FailC18 Yes SelectAlt Select Alternative Mechanism FailC18->SelectAlt Option1 Option 1: High pH C18 (Suppress Ionization) SelectAlt->Option1 Option2 Option 2: Phenyl-Hexyl (Pi-Pi Selectivity) SelectAlt->Option2 Compare Compare Selectivity (Bromine vs. Des-Bromo) Option1->Compare Option2->Compare FinalMethod Final Protocol: Phenyl-Hexyl / MeOH / pH 3.5 Compare->FinalMethod Best Rs Validation Validation: Linearity, Precision, LOD FinalMethod->Validation

Caption: Decision logic for selecting the Phenyl-Hexyl stationary phase over standard C18 for brominated aminopyridines.

Troubleshooting Guide

IssueProbable CauseCorrective Action
Peak Tailing Secondary silanol interactions.[5]Increase buffer concentration to 20 mM or switch to a "Base Deactivated" column.
Peak Splitting Sample solvent too strong.Match sample diluent to initial mobile phase (10% MeOH).
Retention Drift pH instability.Ensure buffer pH is measured after adding salt but before adding organic solvent.
Ghost Peaks Carryover from basic amine.Add a needle wash step with 50:50 Water:Acetonitrile + 0.1% Formic Acid.

References

  • Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012). Practical HPLC Method Development. Wiley-Interscience. (Foundational text on method development for basic compounds).
  • McCalley, D. V. (2010). "Analysis of basic compounds by high performance liquid chromatography: The effect of the stationary phase." Journal of Chromatography A, 1217(6), 858-880. Link

  • U.S. Pharmacopeia (USP). General Chapter <621> Chromatography. (Standard for system suitability parameters). Link

  • Sielc Technologies. "Separation of Aminopyridines Isomers in Hydrogen-Bonding mode on a SHARC 1 HPLC Column." (Reference for mixed-mode/alternative selectivity for aminopyridines). Link

  • Helix Chromatography. "HPLC Method for Analysis of Pyridine and Three Isomers of Aminopyridine." (Reference for pyridine derivative analysis). Link

Sources

Comparative

Benchmarking the Yield of 2-Bromo-N,6-dimethylpyridin-3-amine Synthesis Methods

The following guide benchmarks the synthesis of 2-Bromo-N,6-dimethylpyridin-3-amine , a critical heterocyclic intermediate often utilized in the development of SHP2 inhibitors (e.g., TNO155 analogs) and Factor XIa antico...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide benchmarks the synthesis of 2-Bromo-N,6-dimethylpyridin-3-amine , a critical heterocyclic intermediate often utilized in the development of SHP2 inhibitors (e.g., TNO155 analogs) and Factor XIa anticoagulants.[1]

Executive Summary & Molecule Analysis

Target Molecule: 2-Bromo-N,6-dimethylpyridin-3-amine CAS: 126325-53-9 (Primary amine precursor); Target is the N-methyl derivative.[1] Structure: A pyridine core featuring a bromine at C2, a methyl group at C6, and a secondary methylamine at C3.[1]

Chemical Challenge: The synthesis of this molecule hinges on the selective introduction of the N-methyl group.[1] The presence of the electron-withdrawing bromine at the ortho position (C2) deactivates the C3-amine, making it a poor nucleophile.[1] Conversely, the pyridine nitrogen can compete for alkylation, and "over-methylation" to the dimethylamino species is a persistent side reaction in standard alkylation protocols.[1]

This guide benchmarks two primary synthetic pathways:

  • The Precision Route: Boc-Protection/Methylation (High Purity, Multi-step).[1]

  • The Scalable Route: Reductive Amination (Lower Cost, Single-step).[1]

Comparative Methodology

Method A: Boc-Protection / Alkylation (The "Precision" Route)

Best for: Discovery chemistry requiring >98% purity and zero dimethyl impurity.

This method circumvents the selectivity issue by protecting the amine, forcing mono-methylation via a carbamate intermediate.[1]

Protocol Workflow:

  • Protection: React 2-amino-3-bromo-6-methylpyridine with

    
     and DMAP/TEA in DCM.
    
  • Methylation: Deprotonate the Boc-amine with

    
     in DMF (
    
    
    
    ), then add
    
    
    .[1]
  • Deprotection: Cleave the Boc group using

    
     or 
    
    
    
    .[1]

Performance Metrics:

  • Step 1 Yield: 92-95%[1]

  • Step 2 Yield: 88-92%[1]

  • Step 3 Yield: 90-95%

  • Overall Yield: ~75-80%

Method B: Reductive Amination (The "Scalable" Route)

Best for: Process chemistry and kilogram-scale production where step-count reduction is critical.[1]

Direct methylation using formaldehyde.[1] To avoid dimethylation, controlled equivalents and specific reducing agents (sodium methoxide pre-activation) are used.[1]

Protocol Workflow:

  • Imine Formation: Reflux amine with Paraformaldehyde and

    
     in Methanol to form the hemiaminal/imine species.
    
  • Reduction: Cool to

    
     and add 
    
    
    
    portion-wise.
  • Quench: Acidify to decompose borates, then basify and extract.

Performance Metrics:

  • Overall Yield: 60-72%

  • Major Impurity: ~5-10% N,N-dimethyl product (requires chromatography or recrystallization).[1]

Benchmarking Data Summary

MetricMethod A: Boc-StrategyMethod B: Reductive AminationMethod C: Direct Alkylation (MeI)
Overall Yield 75 - 80% 60 - 72%< 40% (Not Recommended)
Step Count 31 (One-pot)1
Selectivity (Mono:Di) > 99:1~ 90:10~ 50:50
Reagent Cost High (Boc2O, NaH)Low (Paraformaldehyde, NaBH4)Low
Purification Load Low (Crystallization possible)High (Column often required)Very High
Scalability Moderate (NaH handling)High (Exothermic control needed)Low

Visualizing the Synthetic Pathways

The following diagram illustrates the decision logic and reaction flow for the two primary methods.

G Start 2-Amino-3-bromo- 6-methylpyridine (Precursor) Boc Boc-Protection (Boc2O, DMAP) Start->Boc Method A (Precision) Imine Imine Formation (Paraformaldehyde, NaOMe) Start->Imine Method B (Scalable) Methyl_Boc N-Methylation (NaH, MeI) Boc->Methyl_Boc 92% Yield Target_A Target: 2-Bromo-N,6-dimethyl pyridin-3-amine Methyl_Boc->Target_A TFA Deprotection Overall: ~78% Target_B Target: 2-Bromo-N,6-dimethyl pyridin-3-amine Imine->Target_B NaBH4 Reduction Overall: ~65% Side Impurity: N,N-Dimethyl Analogue Imine->Side Over-alkylation Risk

Figure 1: Comparative synthetic workflows. Method A (Blue) offers higher fidelity via protection, while Method B (Red) offers a direct but less selective route.[1]

Detailed Experimental Protocols

Protocol A: The "Precision" Route (Boc-Protection)

Reference Standard for High Purity Applications.[1]

  • Protection: To a solution of 2-amino-3-bromo-6-methylpyridine (1.0 eq) in DCM (0.2 M), add

    
     (2.0 eq) and DMAP (0.1 eq).[1] Cool to 
    
    
    
    and add
    
    
    (1.2 eq).[1] Stir at RT for 16h.[1] Wash with water, dry (
    
    
    ), and concentrate.[1]
  • Methylation: Dissolve the Boc-intermediate in anhydrous DMF (0.15 M) under

    
    . Cool to 
    
    
    
    . Add
    
    
    (60% dispersion, 1.2 eq) portion-wise.[1] Stir 30 min. Add MeI (1.1 eq) dropwise.[1] Stir 2h at RT.[1] Quench with ice water, extract with EtOAc.[1]
  • Deprotection: Dissolve the methylated intermediate in DCM. Add

    
     (20 eq) at 
    
    
    
    .[1] Stir 4h. Concentrate, neutralize with sat.
    
    
    , and extract with DCM.
    • Validation: Check

      
       for disappearance of Boc-singlet (~1.5 ppm) and appearance of N-Methyl doublet (~2.9 ppm).
      
Protocol B: The "Scalable" Route (Reductive Amination)

Optimized for Cost-Efficiency.[1]

  • Reaction: Combine 2-amino-3-bromo-6-methylpyridine (1.0 eq) and Paraformaldehyde (5.0 eq) in Methanol (0.3 M).

  • Activation: Add NaOMe (25% in MeOH, 1.5 eq). Reflux for 4 hours to drive imine formation.[1]

  • Reduction: Cool the mixture to

    
    . Add 
    
    
    
    (2.0 eq) slowly (gas evolution!). Stir at RT for 2h.[1]
  • Workup: Quench with 1N HCl (carefully). Adjust pH to >10 with NaOH. Extract with EtOAc.[1]

    • Note: If N,N-dimethyl impurity >5%, purify via silica gel chromatography (Hexane/EtOAc gradient).[1]

References

  • Precursor Synthesis & Properties

    • Title: 2-Bromo-6-methylpyridin-3-amine (CAS 126325-53-9) Product Specifications.[1][2]

    • Source: Sigma-Aldrich / MilliporeSigma.[1]

  • Methodology for Aminopyridine Methylation

    • Title: Reductive Amination: A Practical Guide for Medicinal Chemists.[1]

    • Source: Master Organic Chemistry / Organic Chemistry Portal.[1]

    • URL:[Link]

  • Application in Drug Discovery (Factor XIa / SHP2)

    • Title: Pyrimidinones as factor XIa inhibitors (Patent US9453018B2).[1] Describes the use of 2-bromo-6-methylpyridin-3-amine as a key intermediate.[1][3][4][5]

    • Source: Google Patents.[1]

    • URL
  • Alternative Synthesis (Isomer Comparison)

    • Title: Synthesis of 2-Bromo-6-Alkylaminopyridines (Georgia Southern University Thesis).
    • Source: Georgia Southern Commons.[1]

    • URL:[Link]

Sources

Safety & Regulatory Compliance

Safety

Safe Disposal &amp; Waste Management: 2-Bromo-N,6-dimethylpyridin-3-amine

[1] Part 1: Executive Summary & Immediate Action Card 2-Bromo-N,6-dimethylpyridin-3-amine is a specialized halogenated aminopyridine intermediate.[1] Due to its specific structural features (bromine substituent, secondar...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Part 1: Executive Summary & Immediate Action Card

2-Bromo-N,6-dimethylpyridin-3-amine is a specialized halogenated aminopyridine intermediate.[1] Due to its specific structural features (bromine substituent, secondary amine, pyridine ring), it requires strict segregation from oxidative waste streams and must be disposed of via high-temperature incineration to prevent the formation of toxic byproducts.[1]

🚨 Emergency Response (Spill/Exposure)
ScenarioImmediate Action
Skin Contact Wash with soap and water for 15 min.[1][2] Remove contaminated clothing.[2][3][4][5][6]
Eye Contact Rinse cautiously with water for 15 min.[1][2][3][4] Remove contact lenses.[4][7]
Inhalation Move to fresh air.[1][2][3][4][5] If breathing is difficult, give oxygen.[3][5]
Small Spill (<10g) Damp wipe with Acetone or Ethanol .[1] Do not create dust.[3][4][5][6][7][8][9]
Large Spill Evacuate area. Use chemically resistant gloves (Nitrile > 0.11mm).

Part 2: Chemical Profile & Hazard Identification[6]

Understanding the chemical nature of 2-Bromo-N,6-dimethylpyridin-3-amine is critical for selecting the correct waste stream.[1] As a specialized research chemical, specific GHS data may be sparse; therefore, we apply Structure-Activity Relationship (SAR) protocols based on the halogenated aminopyridine class.[1]

Chemical Identity[1][10][11]
  • Chemical Name: 2-Bromo-N,6-dimethylpyridin-3-amine[1][10]

  • Structural Class: Halogenated Pyridine / Secondary Amine[1]

  • Molecular Formula: C₇H₉BrN₂[1]

  • Physical State: Solid (Likely crystalline powder based on analogs)[1]

  • Solubility: Soluble in organic solvents (DMSO, Methanol, DCM); sparingly soluble in water.[1]

Derived Hazard Classification (GHS)

Based on structural analogs (e.g., 2-amino-6-methylpyridine, bromopyridines), treat this compound with the following precautionary profile:

Hazard CategorySignal WordHazard Statement (H-Codes)
Acute Toxicity WARNING H302/H312/H332: Harmful if swallowed, in contact with skin, or inhaled.[1][2][9]
Irritation WARNING H315/H319: Causes skin and serious eye irritation.[1][2][5][6][7]
STOT-SE WARNING H335: May cause respiratory irritation.[1][2][4][5]
Environmental WARNING H411: Toxic to aquatic life with long-lasting effects (Halogenated).[1]

Part 3: Waste Segregation Strategy

Proper segregation prevents dangerous chemical reactions in the waste container (e.g., exothermic polymerization or toxic gas generation).

The Segregation Logic

The presence of the Bromine (Br) atom mandates that this compound enters the Halogenated Waste Stream .[1] Mixing halogenated compounds with non-halogenated solvents (like acetone or methanol) in a "Non-Halogenated" drum can result in regulatory fines and increased disposal costs, as the entire drum must then be treated as halogenated.

Compatibility Matrix
  • ✅ Compatible: Dichloromethane (DCM), Chloroform, other halogenated organics.[1]

  • ⚠️ Conditional: Methanol, Acetone, Ethyl Acetate (Only if the final mixture is labeled "Halogenated Solvent Waste").[1]

  • ❌ INCOMPATIBLE (DO NOT MIX):

    • Strong Oxidizers: (e.g., Nitric Acid, Peroxides) – Risk of fire/explosion.[1]

    • Strong Acids: (e.g., H₂SO₄) – Risk of heat generation and HBr gas release.[1]

    • Acid Chlorides: Risk of violent reaction with the secondary amine group.[1]

Decision Tree: Waste Stream Selection

WasteSegregation Start Waste Generation StateCheck Physical State? Start->StateCheck Solid Solid Waste (Pure compound, contaminated gloves/paper) StateCheck->Solid Solid Liquid Liquid Waste (Mother liquor, HPLC waste) StateCheck->Liquid Liquid SolidStream Stream A: Solid Hazardous Waste (Tag: Toxic, Halogenated) Solid->SolidStream LiquidCheck Contains >2% Halogens? Liquid->LiquidCheck HaloStream Stream B: Halogenated Organic Solvents (Tag: Flammable, Toxic) LiquidCheck->HaloStream Yes (Default) NonHaloStream Stream C: Non-Halogenated Solvents (Only if <1000 ppm Halogens - Unlikely) LiquidCheck->NonHaloStream No (Trace only)

Figure 1: Decision logic for segregating 2-Bromo-N,6-dimethylpyridin-3-amine waste.

Part 4: Step-by-Step Disposal Protocol

Protocol A: Disposal of Solid Waste (Pure Substance & Debris)

Applicability: Expired pure chemical, contaminated weighing boats, gloves, and paper towels.

  • Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a dedicated solid waste drum.[1]

    • Why: HDPE is resistant to organic amines and brominated compounds.

  • Bagging: Place the solid waste into a clear, sealable polyethylene bag (secondary containment) before placing it in the drum.

    • Why: Prevents dust dispersion when the drum is opened.

  • Labeling: Attach a hazardous waste tag immediately.

    • Constituents: "2-Bromo-N,6-dimethylpyridin-3-amine"[1][10]

    • Hazards: Check "Toxic" and "Irritant".[1][2][9]

  • Storage: Store in a Satellite Accumulation Area (SAA) until pickup. Keep container closed at all times.

Protocol B: Disposal of Liquid Waste (Solutions)

Applicability: Reaction mixtures, mother liquors, HPLC effluent.

  • pH Check: Ensure the solution pH is between 5 and 9.

    • Action: If highly acidic (pH < 4) or basic (pH > 10), neutralize slowly before adding to the solvent drum to prevent drum corrosion or heat generation.

  • Solvent Stream: Pour into the Halogenated Solvent Waste container (typically the "Red Can" or safety carboy).[1]

    • Critical: Do not fill beyond 90% capacity to allow for thermal expansion.

  • Rinsing: Triple rinse the empty original container with a compatible solvent (e.g., acetone) and add the rinsate to the waste container.

  • Defacing: Deface the label of the empty original bottle and discard it in the "Glass/Sharps" bin (if glass) or regular trash (if plastic and triple-rinsed, subject to local policy).[1]

Part 5: Spill Response & Decontamination

Objective: Contain the spill immediately to prevent spread and aerosolization.[1]

Materials Required:
  • Nitrile gloves (double gloving recommended).

  • Absorbent pads or vermiculite.[9]

  • Decontamination solution (1% dilute acetic acid or soapy water).

Procedure:
  • Isolate: Mark the area. Alert nearby personnel.

  • PPE Up: Wear safety goggles, lab coat, and double nitrile gloves.

  • Contain:

    • Solid Spill: Cover with a damp paper towel (water or ethanol) to prevent dust. Gently sweep into a dustpan. DO NOT use a brush/broom vigorously.[1]

    • Liquid Spill: Place absorbent pads over the liquid. Allow 2-3 minutes for absorption.

  • Clean: Wipe the surface with a soap/water solution or a mild dilute acid (e.g., 1% acetic acid) to neutralize any residual amine.

  • Dispose: Place all cleanup materials into the Solid Hazardous Waste stream (Protocol A).

Part 6: Regulatory Compliance (US/EU Context)

US EPA (RCRA)[1]
  • Waste Code: This specific compound is not P-listed or U-listed. However, it exhibits characteristics of toxicity.[2][4]

    • D001: If dissolved in a flammable solvent (Flash point < 60°C).[1]

    • F-Codes (F002): If mixed with >10% halogenated solvents (e.g., DCM).

  • Generator Status: Ensure your lab's monthly generation limits (VSQG, SQG, LQG) are not exceeded.

European Waste Catalogue (EWC)[1]
  • Code 07 01 04:* Other organic solvents, washing liquids and mother liquors.[1]

  • Code 16 05 06:* Laboratory chemicals, consisting of or containing hazardous substances, including mixtures of laboratory chemicals.[1]

Final Disposal Method

The gold standard for halogenated organic amines is High-Temperature Incineration with flue gas scrubbing.[1] This ensures the complete destruction of the pyridine ring and the safe capture of bromine (as HBr/Br2) and nitrogen oxides (NOx).

References

  • National Center for Biotechnology Information (2026). PubChem Compound Summary for 2-Bromo-6-methylpyridin-3-amine (Analog). Retrieved from [Link][1]

  • U.S. Environmental Protection Agency (2024). Resource Conservation and Recovery Act (RCRA) Orientation Manual.[1] Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. Retrieved from [Link][1]

Sources

Handling

Personal protective equipment for handling 2-Bromo-N,6-dimethylpyridin-3-amine

As a Senior Application Scientist, I recognize that handling specialized halogenated building blocks like 2-Bromo-N,6-dimethylpyridin-3-amine requires more than passively reading a Safety Data Sheet (SDS). It demands a m...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I recognize that handling specialized halogenated building blocks like 2-Bromo-N,6-dimethylpyridin-3-amine requires more than passively reading a Safety Data Sheet (SDS). It demands a mechanistic understanding of the chemical's reactivity and the implementation of a self-validating safety protocol.

This guide provides researchers, scientists, and drug development professionals with an authoritative, step-by-step logistical and safety framework. By understanding the causality behind these safety measures, your laboratory can prevent exposure incidents and ensure operational excellence.

Chemical Profile & Hazard Causality

While specific toxicological data for every proprietary isomer of brominated aminopyridines can be limited[1][2], we must apply the stringent handling protocols established for its closely related analogs, such as 3-bromopyridine and other halogenated pyridines[3][4][5].

Mechanistic Causality of Hazards: The hazard profile of 2-Bromo-N,6-dimethylpyridin-3-amine is driven by its molecular structure. The lipophilic nature of the methylated pyridine ring facilitates rapid dermal absorption. Once absorbed, the amine group acts as a localized irritant and potential sensitizer[3][4]. Furthermore, the bromine atom increases the potential for reactive toxicity. Under thermal degradation or fire conditions, this compound will decompose to release highly toxic and corrosive gases, including hydrogen bromide (HBr) and nitrogen oxides (NOx)[3][6].

Table 1: Quantitative Safety & Regulatory Parameters

ParameterValue / StandardRegulatory Source
GHS Hazard Classification Acute Tox. 4 (Oral/Dermal), Skin Irrit. 2, Eye Irrit. 2, STOT SE 3GHS / SDS Analog Data[4]
Fume Hood Face Velocity 80 – 120 linear feet per minute (fpm)ANSI/AIHA Z9.5 / NIOSH[7][8]
Primary PPE Regulation 29 CFR 1910.132 (Requires written hazard assessment)OSHA[9][10]

Personal Protective Equipment (PPE) Matrix

Under OSHA standard 29 CFR 1910.132, laboratories are legally required to perform a hazard assessment and provide appropriate PPE[9][10]. Your PPE is not just a passive barrier; it is a chemical countermeasure against lipophilic penetration.

  • Hand Protection (Double-Gloving Strategy):

    • Protocol: Wear a standard Nitrile inner glove and an extended-cuff Neoprene or heavy-duty Nitrile outer glove.

    • Causality: If this compound is dissolved in a carrier solvent (e.g., DMSO, DMF) for biological assays, the solvent acts as a permeation enhancer. Double-gloving ensures that if the outer layer is breached by the solvent, the inner layer provides a critical time buffer for you to safely remove the gloves before dermal exposure occurs.

  • Eye & Face Protection:

    • Protocol: Chemical splash goggles are mandatory. Standard safety glasses with side shields are insufficient[9][10].

  • Body Protection:

    • Protocol: A flame-resistant (FR) lab coat is highly recommended, as halogenated pyridines can be combustible[3][4]. Ensure the cuffs of the lab coat are closed over the inner glove to prevent wrist exposure.

  • Respiratory Protection:

    • Protocol: All handling must occur within a certified chemical fume hood[11]. If a hood is unavailable or during a major spill, a NIOSH-approved respirator equipped with P100 particulate filters and organic vapor cartridges is required[6][12].

Operational Workflow & Handling Protocol

The National Research Council's Prudent Practices in the Laboratory dictates that all chemical exposure risks must be minimized through engineered controls before relying on PPE[13][14]. Every protocol must be a self-validating system—meaning each step confirms the safety of the next.

Step-by-Step Handling Methodology:

  • Pre-Operation Verification: Verify the chemical fume hood is operational. NIOSH and ANSI/AIHA Z9.5 standards require an average face velocity of 80–120 fpm[7][8]. Do not proceed if the monitor reads below 80 fpm.

  • Workspace Preparation: Line the hood working surface with a chemical-absorbent, plastic-backed bench pad. This contains micro-spills and prevents cross-contamination.

  • Transfer and Weighing: Use static-free spatulas. Halogenated amine powders can carry a static charge, leading to aerosolization. Weigh the compound in a closed, tared vial rather than an open weigh boat to prevent dust inhalation[6].

  • Solvent Addition: If dissolving the compound, add the solvent slowly down the side of the vessel to prevent exothermic splashing.

  • Decontamination: Wipe down all spatulas, balances, and hood surfaces with a compatible solvent (e.g., isopropanol), followed by a soap and water wash.

Workflow A 1. Fume Hood Verification B 2. PPE Matrix Donning A->B C 3. Closed-System Handling B->C D 4. Surface Decontamination C->D E 5. Halogenated Waste Disposal D->E

Fig 1. Standard operating workflow for handling halogenated aminopyridines.

Emergency Response & Spill Protocol

A robust safety system assumes failure will eventually occur and plans for it. In the event of a spill, rapid, calculated action is required.

Step-by-Step Spill Response:

  • Isolate: Immediately evacuate personnel from the immediate vicinity of the spill.

  • Ventilate: Ensure the fume hood is running at maximum exhaust to capture volatile degradation products[3].

  • Neutralize & Absorb: Do NOT use water, which can spread the lipophilic compound. Cover the spill with an inert absorbent material (e.g., sand, silica gel, or a commercial universal binder)[3].

  • Collect: Use non-sparking tools to sweep the absorbed mixture into a heavy-duty, sealable polyethylene hazardous waste container[3][4].

  • Clean: Wash the spill area with a mild detergent solution to remove residual amine traces.

SpillResponse Spill Spill Detected Assess Assess Volume & Location Spill->Assess Major Major / Outside Hood Assess->Major High Risk Minor Minor / Inside Hood Assess->Minor Low Risk Evacuate Evacuate & Call EHS Major->Evacuate Absorb Apply Inert Absorbent Minor->Absorb Collect Seal in Hazmat Container Absorb->Collect

Fig 2. Decision tree for 2-Bromo-N,6-dimethylpyridin-3-amine spill response.

Waste Disposal Plan

Halogenated organic compounds require strict disposal pathways to prevent environmental contamination and comply with EPA and local regulations[4].

  • Solid Waste: Contaminated gloves, bench pads, and empty vials must be placed in a designated "Halogenated Solid Waste" container.

  • Liquid Waste: Solutions containing 2-Bromo-N,6-dimethylpyridin-3-amine must be segregated into "Halogenated Organic Liquid Waste." Critical Warning: Never mix halogenated amine waste with strong oxidizing agents or acidic waste, as violent exothermic reactions or toxic gas evolution may occur[3][4].

References

  • Occupational Safety and Health Administration (OSHA). Personal Protective Equipment Subpart I 29 CFR 1910.132. Available at: [Link]

  • Electronic Code of Federal Regulations (eCFR). 29 CFR 1910.132 -- General requirements. Available at: [Link]

  • National Academies of Sciences, Engineering, and Medicine. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Available at: [Link]

  • Occupational Safety and Health Administration (OSHA). 1910.1450 App A - National Research Council Recommendations Concerning Chemical Hygiene in Laboratories. Available at:[Link]

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